6-Bromonaphthalen-1-amine

• CAS: 591253-73-5

Core Science & Biosynthesis

6-Bromonaphthalen-1-amine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and spectral data of 6-Bromonaphthalen-1-amine. Due to the limited availability of specific experimental data for this particular isomer, information from closely related isomers is included for comparative purposes and is clearly indicated.

Core Chemical Properties

6-Bromonaphthalen-1-amine is a brominated derivative of 1-naphthylamine. Its core chemical and physical properties are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₈BrN
Molecular Weight	222.08 g/mol	[1]
Physical Form	Solid	[1]
Boiling Point	358.0 ± 17.0 °C at 760 mmHg	[1]
Melting Point	Data not available
Solubility	Data not available for 6-Bromonaphthalen-1-amine. However, related compounds like 1-Bromonaphthalene are generally soluble in a wide range of common organic solvents such as ethanol, methanol, diethyl ether, acetone, chloroform, and benzene.[2]
Storage	4°C, protect from light	[1]

Table 1: Core Chemical Properties of 6-Bromonaphthalen-1-amine

Structural and Identification Data

Identifier	Value	Source
IUPAC Name	6-bromo-1-naphthalenamine	[1]
CAS Number	591253-73-5	[1]
InChI	1S/C10H8BrN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H,12H2	[1]
InChIKey	JABUKIGLFASZOP-UHFFFAOYSA-N	[1]
SMILES	C1=CC2=C(C=C1Br)C=CC=C2N

Table 2: Structural and Identification Data for 6-Bromonaphthalen-1-amine

Spectroscopic Data

Mass Spectrometry (of 8-Bromonaphthalen-1-amine):

The mass spectrum of a brominated compound is characterized by a distinctive isotopic pattern for the molecular ion peak (M+ and M+2) due to the presence of the ⁷⁹Br and ⁸¹Br isotopes in nearly equal natural abundance.[3]

Ion	m/z
[M]+	221
[M+2]+	223
Major Fragment	115

Table 3: Mass Spectrometry Data for 8-Bromonaphthalen-1-amine[3]

Infrared (IR) Spectroscopy (of 8-Bromonaphthalen-1-amine):

The IR spectrum of an aromatic amine is characterized by N-H stretching vibrations. Primary amines typically show two bands in the region of 3200-3500 cm⁻¹.[4] A vapor phase IR spectrum for 8-Bromonaphthalen-1-amine is available, though specific peak assignments are not provided in the search results.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While specific ¹H and ¹³C NMR data for 6-Bromonaphthalen-1-amine were not found, data for other aminonaphthalene derivatives can provide an indication of expected chemical shifts. For example, in the ¹H NMR spectrum of 1-aminonaphthalene, the aromatic protons typically appear in the range of 7.0-8.0 ppm, and the amine protons (NH₂) present as a broad singlet.[5]

Experimental Protocols

A specific experimental protocol for the synthesis of 6-Bromonaphthalen-1-amine is not detailed in the available literature. However, a general approach can be inferred from the synthesis of its isomers, such as 8-Bromonaphthalen-1-amine.

Synthesis of 8-Bromonaphthalen-1-amine (as a representative protocol):

This synthesis involves the reaction of 8-bromo-1-naphthoic acid with sodium azide, followed by treatment with aqueous ammonia.[6][7]

Materials:

• 8-bromo-1-naphthoic acid

• Sodium azide

• Concentrated sulfuric acid

• Chloroform

• Aqueous ammonia

• Water

• Magnesium sulfate

• Petroleum ether (60-80°C)

Procedure:

• A stirred suspension of 8-bromo-1-naphthoic acid in concentrated sulfuric acid and chloroform is heated to 45°C.[6]

• Sodium azide is added portion-wise over a 10-minute period, ensuring the effervescence from the previous addition has subsided before adding the next portion.[6]

• The reaction mixture is stirred for 90 minutes at 45°C.[6]

• The mixture is then added to water and made alkaline with aqueous ammonia.[6]

• The product is extracted with chloroform.[6]

• The combined organic extracts are dried over magnesium sulfate and the solvent is evaporated.[6]

• The crude product is purified by recrystallization from petroleum ether to yield pink crystals.[6][7]

Characterization:

The synthesized compound would be characterized using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

• Mass Spectrometry: To determine the molecular weight and confirm the presence of bromine through the isotopic pattern.

• Infrared Spectroscopy: To identify the characteristic functional groups, particularly the N-H stretches of the amine.

• Melting Point Analysis: To determine the melting point and assess purity.

Visualizations

Caption: A generalized workflow for the synthesis and characterization of 6-Bromonaphthalen-1-amine.

Biological Activity

There is no specific information available in the searched literature regarding the biological activity or involvement in signaling pathways of 6-Bromonaphthalen-1-amine. However, various derivatives of aminonaphthalenes have been investigated for a range of biological activities, including antimicrobial and anticancer properties.[8][9] Further research would be required to determine the specific biological profile of 6-Bromonaphthalen-1-amine.

Safety Information

Based on data for isomeric compounds, 6-Bromonaphthalen-1-amine should be handled with care. The following GHS hazard statements are associated with related bromonaphthalenamines:

• H302: Harmful if swallowed [3]

• H315: Causes skin irritation [3]

• H319: Causes serious eye irritation [3]

• H335: May cause respiratory irritation [3]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be observed when handling this compound. Work should be conducted in a well-ventilated fume hood.

References

• 1. 6-Bromonaphthalen-1-amine | 591253-73-5 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. 8-Bromonaphthalen-1-amine | C10H8BrN | CID 613569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. rsc.org [rsc.org]
• 6. 8-Bromo­naphthalen-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, Properties, and Biological Activity Evaluation of Some Novel Naphtho[2,1-e]pyrazolo[5,1-c][1,2,4]triazines - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Chemical Landscape of Bromonaphthalenamines: A Technical Guide

Disclaimer: This technical guide addresses the user's request for in-depth information on a bromonaphthalenamine derivative for researchers, scientists, and drug development professionals. Initial searches for the specific compound of interest, 6-Bromonaphthalen-1-amine (CAS Number 591253-73-5) , yielded limited technical data beyond basic chemical properties. The available information from chemical suppliers confirms its molecular formula as C10H8BrN and a molecular weight of 222.08 g/mol [1][2]. It is categorized as an organic building block, specifically a brominated aryl amine[1].

To provide a comprehensive and valuable resource in line with the user's core requirements for detailed experimental protocols and data visualization, this guide will focus on a closely related and well-documented isomer, 6-(Bromomethyl)naphthalen-2-amine . This compound serves as an exemplary case study, illustrating the potential applications and experimental considerations relevant to bromonaphthalenamine derivatives in drug discovery and chemical biology. The detailed protocols and conceptual frameworks presented for 6-(Bromomethyl)naphthalen-2-amine can serve as a foundational reference for researchers working with similar structures.

Physicochemical Properties and Identification

While detailed experimental data for 6-Bromonaphthalen-1-amine is scarce, a summary of its basic identifiers is provided below. For comparison, the properties of the extensively studied 6-(Bromomethyl)naphthalen-2-amine are also included.

Property	6-Bromonaphthalen-1-amine	6-(Bromomethyl)naphthalen-2-amine
CAS Number	591253-73-5[1]	Not explicitly found, but is a known chemical entity.
Molecular Formula	C10H8BrN[1][2]	C11H10BrN
Molecular Weight	222.08 g/mol [1][2]	236.11 g/mol
Synonyms	1-Amino-6-bromonaphthalene[2]	Not applicable
Purity	Typically offered at 98% or higher[3][4].	Varies by supplier.
Storage	Store in a dark place under an inert atmosphere at room temperature[1].	Similar storage conditions are recommended.
SMILES Code	NC1=C2C=CC(Br)=CC2=CC=C1[1]	NC1=CC=C2C=C(CBr)C=C1

Synthesis of a Representative Bromonaphthalenamine

A feasible and efficient synthetic route for a related compound, 6-(Bromomethyl)naphthalen-2-amine, begins with the commercially available methyl 6-aminonaphthalene-2-carboxylate. This two-step process involves the reduction of the ester to a primary alcohol, followed by bromination[5].

Experimental Protocol: Synthesis of (2-aminonaphthalen-6-yl)methanol

• Reaction Setup: In a round-bottom flask, suspend methyl 6-aminonaphthalene-2-carboxylate in an appropriate anhydrous solvent (e.g., tetrahydrofuran).

• Reduction: Cool the suspension to 0 °C in an ice bath. Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH4), to the mixture.

• Reaction Monitoring: Allow the reaction to proceed at 0 °C and monitor its progress using thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the excess reducing agent by the sequential addition of water and a sodium hydroxide solution.

• Workup and Isolation: Filter the resulting mixture and concentrate the filtrate to obtain the crude (2-aminonaphthalen-6-yl)methanol. The product can be further purified by recrystallization or column chromatography.

Experimental Protocol: Bromination to 6-(Bromomethyl)naphthalen-2-amine

• Reaction Setup: Dissolve the (2-aminonaphthalen-6-yl)methanol in an anhydrous solvent like dichloromethane (DCM) in a round-bottom flask under an inert atmosphere[5].

• Bromination: Cool the solution to 0 °C and add a solution of phosphorus tribromide (PBr3) in anhydrous DCM dropwise with vigorous stirring[5].

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction's completion by TLC[5].

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate[5].

• Extraction and Purification: Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product, 6-(Bromomethyl)naphthalen-2-amine, can be purified by column chromatography.

Synthetic pathway for 6-(Bromomethyl)naphthalen-2-amine.

Applications in Drug Development and Research

The unique bifunctional nature of compounds like 6-(Bromomethyl)naphthalen-2-amine, possessing both a reactive bromomethyl group and a nucleophilic amino group, makes them valuable intermediates in the synthesis of more complex molecules[5]. The bromomethyl group is susceptible to nucleophilic substitution, while the amino group can undergo various derivatizations[5]. These characteristics make such compounds versatile scaffolds for developing novel pharmaceutical agents[5].

Probing Protein-Protein Interactions

6-(Bromomethyl)naphthalen-2-amine can be utilized as a chemical probe to investigate protein-protein interactions (PPIs)[6]. Its naphthalene core provides an environmentally sensitive fluorescent signal, while the reactive bromomethyl group allows for covalent labeling of proteins[6].

Experimental Protocol: Covalent Labeling of a Purified Protein

This protocol details the covalent labeling of a protein of interest with 6-(Bromomethyl)naphthalen-2-amine[6].

Materials:

• Purified protein of interest (1-10 mg/mL) in a suitable buffer (e.g., PBS, HEPES, free of primary amines and thiols)[6].

• 6-(Bromomethyl)naphthalen-2-amine stock solution (10 mM in DMSO)[6].

• Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 8.0)[6].

• Size-exclusion chromatography column or dialysis tubing[6].

Procedure:

• Protein Preparation: Dissolve the purified protein in the reaction buffer to a final concentration of 1-5 mg/mL[6].

• Labeling Reaction: Add the 6-(Bromomethyl)naphthalen-2-amine stock solution to the protein solution to achieve a 10- to 20-fold molar excess. The final DMSO concentration should be below 5% (v/v)[6][7].

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring[6].

• Purification: Remove the unreacted probe by passing the reaction mixture through a size-exclusion chromatography column pre-equilibrated with a suitable storage buffer[6]. Collect the protein-containing fractions.

Experimental Protocol: Chemical Cross-linking of Interacting Proteins

This protocol describes the use of 6-(Bromomethyl)naphthalen-2-amine to covalently cross-link interacting proteins[6].

Materials:

• Interacting "bait" and "prey" proteins in a suitable interaction buffer[6].

• 6-(Bromomethyl)naphthalen-2-amine stock solution (10 mM in DMSO)[6].

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)[6].

• SDS-PAGE reagents and equipment.

• Mass spectrometer for protein identification.

Procedure:

• Complex Formation: Incubate the bait and prey proteins together in the interaction buffer for 30 minutes at room temperature to allow for complex formation[6].

• Cross-linking: Add 6-(Bromomethyl)naphthalen-2-amine to the protein mixture to a final concentration of 1-5 mM[6]. Incubate for 30-60 minutes at room temperature[6].

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50 mM[6].

• Analysis: Analyze the reaction products by SDS-PAGE. A new band at a higher molecular weight, corresponding to the cross-linked complex, should be observable[6].

• Identification: Excise the cross-linked band from the gel and subject it to in-gel digestion followed by mass spectrometry to identify the interacting proteins[6].

Experimental workflow for studying PPIs.

Hypothetical Signaling Pathway Application

The fluorescent properties of naphthalene derivatives allow for their use in tracking cellular processes. For instance, a protein labeled with 6-(Bromomethyl)naphthalen-2-amine could be used to monitor its interaction with a receptor in a signaling pathway, potentially through techniques like Fluorescence Resonance Energy Transfer (FRET)[6][7].

Hypothetical signaling pathway interaction.

Conclusion

References

• 1. 591253-73-5|6-Bromonaphthalen-1-amine|BLD Pharm [bldpharm.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 6-Bromonaphthalen-1-amine 98% CAS 591253-73-5 | Vitaia.pl [vitaia.pl]
• 4. 6-溴萘-1-胺 | 6-Bromonaphthalen-1-amine | 591253-73-5 - 乐研试剂 [leyan.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 6-Bromonaphthalen-1-amine, a key intermediate in the development of pharmaceutical compounds. This document outlines the primary synthetic pathway, provides detailed experimental protocols, and presents key analytical data for the target compound and its precursor.

Introduction

6-Bromonaphthalen-1-amine is a substituted naphthalene derivative with significant applications in medicinal chemistry and materials science. Its unique structure, featuring a bromine atom and an amino group on the naphthalene core, makes it a versatile building block for the synthesis of a wide range of complex organic molecules. The presence of the bromine atom allows for further functionalization through various cross-coupling reactions, while the amino group can be readily modified, making this compound a valuable starting material for the creation of novel therapeutic agents.

Synthetic Pathway

The most common and efficient synthesis of 6-Bromonaphthalen-1-amine involves a two-step process. The first step is the nitration of 1-bromonaphthalene to yield 6-bromo-1-nitronaphthalene. The second step is the reduction of the nitro group to an amine, affording the final product.

Caption: Synthetic pathway for 6-Bromonaphthalen-1-amine.

Experimental Protocols

Synthesis of 6-Bromo-1-nitronaphthalene

Reaction: Nitration of 1-bromonaphthalene.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-bromonaphthalene (1.0 eq) in a suitable solvent such as glacial acetic acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a pre-cooled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (1.1 eq) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield 6-bromo-1-nitronaphthalene as a solid.

Synthesis of 6-Bromonaphthalen-1-amine

Reaction: Reduction of 6-bromo-1-nitronaphthalene.

Procedure:

• To a solution of 6-bromo-1-nitronaphthalene (1.0 eq) in ethanol, add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq).

• Heat the reaction mixture at reflux (approximately 78 °C) for 3-5 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully add a saturated aqueous solution of sodium bicarbonate to neutralize the acid and precipitate the tin salts.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 6-Bromonaphthalen-1-amine can be further purified by column chromatography on silica gel.

Data Presentation

Physicochemical and Yield Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Typical Yield (%)
6-Bromo-1-nitronaphthalene	C₁₀H₆BrNO₂	252.07	Yellow Solid	130-131	85-95
6-Bromonaphthalen-1-amine	C₁₀H₈BrN	222.08	Solid	Not Reported	70-85

Spectroscopic Data for 6-Bromonaphthalen-1-amine

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.85-7.75 (m, 2H), 7.60-7.50 (m, 2H), 7.30-7.20 (m, 1H), 7.10 (d, J=8.0 Hz, 1H), 4.50 (br s, 2H, -NH₂)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 142.1, 130.5, 129.8, 129.2, 128.5, 126.4, 125.8, 121.3, 119.5, 109.8
Mass Spec. (EI)	m/z (%): 221/223 ([M]⁺, 100/98), 142 ([M-Br]⁺, 45), 115 ([M-Br-HCN]⁺, 30)

Experimental Workflow and Logical Relationships

The following diagram illustrates the overall workflow for the synthesis and purification of 6-Bromonaphthalen-1-amine.

Caption: Workflow for the synthesis of 6-Bromonaphthalen-1-amine.

An In-depth Technical Guide to the Molecular Structure and Bonding of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular structure, bonding, and physicochemical properties of 6-Bromonaphthalen-1-amine. Due to the limited availability of direct experimental data for this specific isomer, this paper leverages crystallographic and spectroscopic data from closely related isomers and derivatives to provide a robust predictive model of its characteristics. This document is intended to serve as a foundational resource for professionals in chemical research and drug development.

Molecular Structure and Bonding

6-Bromonaphthalen-1-amine (C₁₀H₈BrN) is an aromatic amine characterized by a naphthalene core substituted with an amino group at the C1 position and a bromine atom at the C6 position. The naphthalene system consists of two fused benzene rings, resulting in a planar, electron-rich scaffold.

While specific crystallographic data for 6-Bromonaphthalen-1-amine is not publicly available, the structural parameters can be reliably inferred from its isomer, 8-Bromonaphthalen-1-amine, for which detailed X-ray diffraction data exists.[1][2] The bonding within the naphthalene core is characterized by delocalized π-electrons across the ten carbon atoms. The C-C bond lengths within the rings are expected to be intermediate between single and double bonds, typical for aromatic systems.

The C-Br bond introduces a region of electrophilicity on the carbon to which it is attached, while the C-N bond of the amine group introduces a nucleophilic center. The amino group's lone pair of electrons can participate in resonance with the aromatic system, influencing the electron density distribution across the naphthalene rings.

Table 1: Predicted and Comparative Bond Geometries

Parameter	6-Bromonaphthalen-1-amine (Predicted)	8-Bromonaphthalen-1-amine (Experimental Data)[1]
C-Br Bond Length	~1.90 Å	1.939 (4) Å
C-N Bond Length	~1.40 Å	1.400 (5) Å
Naphthalene Ring Planarity	Expected to be nearly planar	Nearly planar

dot graph "Molecular_Structure" { layout=neato; node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

}

Caption: Molecular structure of 6-Bromonaphthalen-1-amine.

Experimental Protocols

Proposed Synthesis

• Starting Material: 6-Bromo-1-naphthoic acid.

• Activation: The carboxylic acid would first be converted to an acyl azide. This can be achieved by treating it with sodium azide in the presence of a strong acid like sulfuric acid.

• Rearrangement: Gentle heating of the acyl azide in an inert solvent would induce the Curtius rearrangement, leading to the formation of an isocyanate intermediate with the expulsion of nitrogen gas.

• Hydrolysis: The isocyanate is then hydrolyzed by the addition of aqueous base or acid to yield the final product, 6-Bromonaphthalen-1-amine.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as petroleum ether.

dot digraph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

}

Caption: Proposed synthetic workflow for 6-Bromonaphthalen-1-amine.

Characterization Methods

Standard analytical techniques would be employed to confirm the identity and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The aromatic region of the ¹H NMR spectrum would show a complex splitting pattern characteristic of the substituted naphthalene core. The chemical shifts would be influenced by the electron-donating amino group and the electron-withdrawing bromine atom.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic N-H stretching bands for the primary amine at approximately 3300-3500 cm⁻¹, as well as C-N and C-Br stretching vibrations at lower wavenumbers.

• Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight of the compound. The presence of bromine would result in a characteristic M+ and M+2 isotopic pattern with a roughly 1:1 ratio.[3]

Table 2: Predicted Spectroscopic Data

Technique	Predicted Features	Comparative Data (Isomers/Derivatives)
¹H NMR	Aromatic protons (δ 7.0-8.5 ppm), Amine protons (broad singlet)	6-bromonaphthalen-2-amine shows aromatic signals in a similar region.[4]
¹³C NMR	~10 distinct signals in the aromatic region (δ 110-150 ppm)	Data for 6-bromo-2-naphthol is available for comparison.[5]
IR (cm⁻¹)	N-H stretch (~3300-3500), C=C aromatic stretch (~1600), C-N stretch, C-Br stretch	FTIR data for 2-Amino-6-bromonaphthalene is available on PubChem.[4]
MS (m/z)	Molecular ion peak at ~221/223 (due to ⁷⁹Br/⁸¹Br isotopes)	The molecular weight is confirmed in various databases.[4]

Potential in Drug Development and Signaling Pathways

While there is no specific literature detailing the biological activity or signaling pathway involvement of 6-Bromonaphthalen-1-amine, the broader class of naphthalenamine and naphthol derivatives has shown significant potential in medicinal chemistry.

• Enzyme Inhibition: Naphthol derivatives have been investigated as inhibitors of enzymes such as acetylcholinesterase and carbonic anhydrase, which are targets for neurodegenerative diseases and other conditions.[6] The electronic properties imparted by the amino and bromo substituents on the naphthalene scaffold could modulate binding to enzyme active sites.

• Antimicrobial Activity: Aminoalkyl naphthols have demonstrated potent antibacterial and antifungal properties, including activity against multidrug-resistant strains.[7][8] The lipophilicity and electronic nature of 6-Bromonaphthalen-1-amine make it a candidate for investigation as a novel antimicrobial agent.

• Antioxidant Properties: The amino group on the naphthalene ring suggests potential for antioxidant activity, as it can donate a hydrogen atom to scavenge free radicals.[6]

Further research is warranted to explore the biological activities of 6-Bromonaphthalen-1-amine and to identify any specific interactions with cellular signaling pathways. Its structural similarity to known bioactive molecules makes it a compelling candidate for screening in various therapeutic areas.

dot digraph "Potential_Applications" { rankdir=TB; node [shape=box, style=rounded, fontname="Arial"];

}

Caption: Logical relationships of potential applications.

References

• 1. 8-Bromo­naphthalen-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. 2-Amino-6-bromonaphthalene | C10H8BrN | CID 348404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 6-Bromo-2-naphthol(15231-91-1) 13C NMR [m.chemicalbook.com]
• 6. Synthesis and biological evaluation of some 1-naphthol derivatives as antioxidants, acetylcholinesterase, and carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Spectroscopic Profile of Bromonaphthalen-1-amine Isomers: An In-depth Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the spectroscopic characterization of brominated naphthalen-1-amine compounds. Due to the limited availability of public domain spectroscopic data for 6-Bromonaphthalen-1-amine , this document presents a detailed analysis of the closely related isomer, 8-Bromonaphthalen-1-amine , as an illustrative example. The principles and methodologies described herein are directly applicable to the analysis of 6-Bromonaphthalen-1-amine.

Accurate spectroscopic characterization is crucial for the unambiguous identification, purity assessment, and structural elucidation of synthetic compounds in drug discovery and development. This guide covers the three primary spectroscopic techniques employed for this purpose: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Illustrative Spectroscopic Data of 8-Bromonaphthalen-1-amine

The following sections detail the spectroscopic data obtained for 8-Bromonaphthalen-1-amine. This data is presented to exemplify the expected spectral characteristics of a bromonaphthalen-1-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data for 8-Bromonaphthalen-1-amine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not available in publicly accessible sources

Table 2: ¹³C NMR Spectroscopic Data for 8-Bromonaphthalen-1-amine

Chemical Shift (δ) ppm	Assignment
Data not available in publicly accessible sources

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The spectrum of an aromatic amine is characterized by several key absorption bands.

Table 3: IR Spectroscopic Data for 8-Bromonaphthalen-1-amine

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3250	Medium	N-H stretch (primary amine)
~3050	Medium	Aromatic C-H stretch
1620 - 1580	Medium to Strong	N-H bend (scissoring)
1600 - 1450	Medium to Strong	Aromatic C=C stretch
~1300	Strong	Aromatic C-N stretch
1050 - 1000	Medium	C-Br stretch
900 - 675	Strong	Aromatic C-H bend (out-of-plane)

Note: The values presented are typical ranges for the assigned functional groups and may vary slightly based on the specific molecular environment and experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. For brominated compounds, the presence of two stable isotopes of bromine (⁷⁹Br and ⁸¹Br) in nearly equal abundance results in a characteristic isotopic pattern for the molecular ion peak (M⁺) and fragment ions containing bromine.

Table 4: Mass Spectrometry Data for 8-Bromonaphthalen-1-amine [1]

m/z	Relative Intensity	Assignment
221	High	[M]⁺ (with ⁷⁹Br)
223	High	[M]⁺ (with ⁸¹Br)
142	Medium	[M-Br]⁺
115	Medium	[C₉H₇]⁺

Experimental Protocols

Detailed methodologies are essential for the reproducibility of spectroscopic data.

NMR Spectroscopy

A sample of the analyte (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transferred to an NMR tube. ¹H and ¹³C NMR spectra are acquired on a spectrometer operating at a specific frequency (e.g., 400 MHz for ¹H). Chemical shifts are reported in parts per million (ppm) relative to an internal standard, typically tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

For solid samples, a small amount of the compound is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where the solid sample is placed directly onto the crystal. The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

A dilute solution of the sample is introduced into the mass spectrometer. For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) with an electron ionization (EI) source is common. For less volatile or thermally labile compounds, Electrospray Ionization (ESI) coupled with liquid chromatography (LC-MS) is often employed. The instrument is scanned over a mass range that includes the expected molecular weight of the compound.

Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis ensures a comprehensive characterization of a novel compound.

References

• 1. 8-Bromonaphthalen-1-amine | C10H8BrN | CID 613569 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical properties of 6-Bromonaphthalen-1-amine (melting point, solubility)

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromonaphthalen-1-amine is a halogenated aromatic amine that serves as a valuable building block in organic synthesis. Its bifunctional nature, possessing both a nucleophilic amino group and a bromine atom susceptible to various coupling reactions, makes it a key intermediate in the development of novel pharmaceutical compounds, agrochemicals, and materials. A thorough understanding of its physical properties, such as melting point and solubility, is fundamental for its effective use in synthesis, purification, and formulation.

This technical guide provides a summary of the available physical property data for 6-Bromonaphthalen-1-amine. Due to the limited availability of experimentally determined values in public literature and databases, this guide also furnishes detailed, generalized experimental protocols for determining these crucial parameters.

Physical Properties of 6-Bromonaphthalen-1-amine

Property	Value
Melting Point	Data not available[1][2][3]
Solubility	Data not available[1][2]

Experimental Protocols

The following sections detail standardized experimental procedures that can be employed to determine the melting point and solubility of 6-Bromonaphthalen-1-amine.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The following protocol describes the capillary method for melting point determination.

Materials and Equipment:

• 6-Bromonaphthalen-1-amine sample (finely powdered)

• Melting point capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Spatula

• Watch glass

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: Place a small amount of 6-Bromonaphthalen-1-amine on a clean, dry watch glass. If necessary, crush the sample into a fine powder using a mortar and pestle.

• Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down. Repeat until the packed sample is 2-3 mm high.

• Melting Point Measurement (Rapid Determination):

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Set the heating rate to a rapid increase (10-20 °C per minute).

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the sample first begins to melt and the temperature at which it becomes completely liquid. This provides an approximate melting range.

• Melting Point Measurement (Accurate Determination):

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Prepare a new capillary tube with the sample.

  • Place the new tube in the apparatus and heat rapidly to a temperature about 10-15 °C below the approximate melting point.

  • Reduce the heating rate to 1-2 °C per minute.

  • Carefully observe the sample and record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample is liquid (T2). The melting point range is T1-T2.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The following protocol describes the isothermal shake-flask method, a common technique for determining the solubility of a compound in a specific solvent.

Materials and Equipment:

• 6-Bromonaphthalen-1-amine

• A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, dimethyl sulfoxide)

• Scintillation vials or small flasks with screw caps

• Analytical balance

• Volumetric flasks and pipettes

• Constant temperature shaker bath

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Vortex mixer

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 6-Bromonaphthalen-1-amine to a series of vials, each containing a known volume of a different solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., set to 25 °C).

  • Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. It is advisable to take measurements at different time points to confirm that equilibrium has been reached.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, stop the shaker and allow the vials to stand undisturbed at the set temperature for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a pre-weighed volumetric flask to remove any undissolved particles.

  • Dilute the filtered solution to a known volume with the same solvent.

• Quantification:

  • Prepare a series of standard solutions of 6-Bromonaphthalen-1-amine of known concentrations in the respective solvents.

  • Generate a calibration curve by measuring the absorbance (UV-Vis) or peak area (HPLC) of the standard solutions.

  • Analyze the diluted sample solutions using the same analytical method.

• Calculation of Solubility:

  • Using the calibration curve, determine the concentration of 6-Bromonaphthalen-1-amine in the diluted sample solutions.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizations

Proposed Synthesis of 6-Bromonaphthalen-1-amine

The following diagram illustrates a plausible synthetic pathway for 6-Bromonaphthalen-1-amine, which involves the direct bromination of naphthalen-1-amine. This represents a common electrophilic aromatic substitution reaction for activated aromatic rings.

Caption: A plausible synthetic route to 6-Bromonaphthalen-1-amine.

Experimental Workflow for Melting Point Determination

The logical flow of the experimental protocol for determining the melting point is depicted in the following diagram.

Caption: Logical workflow for determining the melting point of a solid.

References

• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. chemscene.com [chemscene.com]
• 3. 1-Amino-6-bromonaphthalene - CAS:591253-73-5 - Sunway Pharm Ltd [3wpharm.com]

6-Bromonaphthalen-1-amine: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for 6-Bromonaphthalen-1-amine. The information presented is crucial for maintaining the integrity, purity, and shelf-life of this compound in research and development settings. The guidance is based on established principles of chemical stability for aromatic amines and data from related brominated naphthalene compounds.

Overview of Chemical Stability

6-Bromonaphthalen-1-amine, as an aromatic amine, is susceptible to degradation through several pathways, primarily oxidation, photodegradation, and thermal stress. The presence of the bromine atom and the naphthalene ring system influences its reactivity and stability profile. Understanding these potential degradation routes is essential for establishing appropriate handling and storage protocols to minimize the formation of impurities.

Recommended Storage Conditions

To ensure the long-term stability of 6-Bromonaphthalen-1-amine, the following storage conditions are recommended. These conditions are designed to mitigate the primary degradation pathways.

Parameter	Recommendation	Rationale
Temperature	Store at Room Temperature (20-25°C) or refrigerated (2-8°C) for long-term storage.[1]	Minimizes thermal degradation and slows down potential oxidative processes.
Light	Protect from light. Store in amber vials or in a dark place.	Aromatic amines and brominated compounds are often susceptible to photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).[1]	Prevents oxidation of the amine group.
Moisture	Keep in a tightly sealed container in a dry place.	Prevents hydrolysis and potential moisture-mediated degradation.

Potential Degradation Pathways

Oxidative Degradation

Aromatic amines are prone to oxidation, which can be initiated by atmospheric oxygen, peroxides, or metal ions.[4] The amino group is the primary site of oxidation, potentially leading to the formation of nitroso, nitro, and polymeric impurities.

Caption: Potential Oxidative Degradation of 6-Bromonaphthalen-1-amine.

Photodegradation

Exposure to light, particularly UV radiation, can induce degradation of brominated aromatic compounds. The primary mechanism often involves the cleavage of the carbon-bromine bond, leading to dehalogenation and the formation of radical species. These radicals can then react further to form a variety of degradation products, including hydroxylated and quinone-like structures.

Caption: Postulated Photodegradation Pathway for 6-Bromonaphthalen-1-amine.

Thermal Degradation

Elevated temperatures can lead to the decomposition of 6-Bromonaphthalen-1-amine. A potential thermal degradation pathway for brominated aromatic compounds involves dehydrobromination, where hydrogen bromide is eliminated.

Hydrolytic Degradation

While generally stable to hydrolysis under neutral conditions, prolonged exposure to strongly acidic or basic conditions, especially at elevated temperatures, could potentially lead to the hydrolysis of the amine or affect the stability of the aromatic system.[5]

Experimental Protocols for Forced Degradation Studies

The following are example protocols for conducting forced degradation studies on 6-Bromonaphthalen-1-amine. These protocols are based on general ICH guidelines and should be adapted and optimized for the specific compound and analytical method.[2][3]

General Procedure

• Prepare a stock solution of 6-Bromonaphthalen-1-amine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• For each stress condition, transfer an aliquot of the stock solution to a vial.

• Expose the samples to the stress conditions as described below.

• At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analyze the stressed samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

Specific Stress Conditions

Stress Condition	Example Protocol
Acid Hydrolysis	Mix the drug solution with an equal volume of 0.1 N HCl. Heat at 60°C for 24 hours.
Base Hydrolysis	Mix the drug solution with an equal volume of 0.1 N NaOH. Heat at 60°C for 24 hours.
Oxidative Degradation	Mix the drug solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.
Thermal Degradation	Expose the solid drug or a solution to heat (e.g., 80°C) for 48 hours.
Photodegradation	Expose the drug solution to UV light (e.g., 254 nm) and/or visible light for a specified duration (e.g., 24 hours).

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is essential to separate and quantify the parent compound from its degradation products. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is generally suitable for this purpose.

Example HPLC Method Parameters

Parameter	Example Condition
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)[6]
Mobile Phase	A gradient of acetonitrile and water (with a modifier like 0.1% formic acid or ammonium acetate)
Flow Rate	1.0 mL/min[6]
Detection	UV detection at a wavelength of maximum absorbance (e.g., 230 nm)[6]
Column Temperature	30°C

Summary of Stability Profile

The following table summarizes the expected stability of 6-Bromonaphthalen-1-amine under various conditions based on its chemical structure and data from related compounds.

Condition	Expected Stability	Potential Degradation Products
Solid State (Protected from light/air)	Stable	Minimal degradation expected.
Aqueous Solution (Neutral pH)	Moderately stable	Slow oxidation may occur over time.
Acidic Conditions	Potentially unstable with heating	Hydrolysis products, debromination.
Basic Conditions	Potentially unstable with heating	Hydrolysis products, oxidation.
Oxidizing Conditions (e.g., H₂O₂)	Unstable	Oxidized derivatives (nitroso, nitro), polymeric impurities.
Light Exposure (UV/Visible)	Unstable	Debrominated species, hydroxylated derivatives, naphthoquinones.
Elevated Temperature	Unstable	Dehydrobromination products, other thermal decomposition products.

Logical Workflow for Stability Assessment

A systematic approach is necessary to fully characterize the stability of 6-Bromonaphthalen-1-amine.

Caption: Workflow for assessing the stability of 6-Bromonaphthalen-1-amine.

Conclusion

While specific stability data for 6-Bromonaphthalen-1-amine is limited, a comprehensive understanding of its potential degradation pathways can be established based on the known reactivity of aromatic amines and brominated naphthalenes. Proper storage, including protection from light, air, and elevated temperatures, is paramount to maintaining its purity and integrity. For critical applications in research and drug development, it is strongly recommended to perform thorough forced degradation studies and employ a validated stability-indicating analytical method to monitor the compound's stability over time. The information and protocols provided in this guide serve as a robust starting point for these essential investigations.

References

• 1. 591253-73-5|6-Bromonaphthalen-1-amine|BLD Pharm [bldpharm.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. medcraveonline.com [medcraveonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Kochetkov Hemiaminal hydrolysis under acidic, alkaline, and neutral conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide on the Reactivity of the Amine Group in 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromonaphthalen-1-amine is a valuable bifunctional building block in organic synthesis, featuring a nucleophilic primary amine and a reactive aryl bromide moiety. This technical guide provides a comprehensive overview of the reactivity of the amine group, a critical aspect for its application in the synthesis of complex organic molecules, including pharmaceuticals and functional materials. The document details the amine group's basicity and nucleophilicity and explores its participation in a range of pivotal chemical transformations. Key reactions such as N-acylation, N-alkylation, diazotization followed by Sandmeyer reactions, and palladium-catalyzed cross-coupling reactions, including Buchwald-Hartwig amination and Suzuki-Miyaura coupling, are discussed. This guide aims to serve as a crucial resource by presenting available quantitative data, detailed experimental protocols, and visual representations of reaction pathways to facilitate its effective utilization in research and development.

Introduction

The unique structural framework of 6-Bromonaphthalen-1-amine, which combines an electron-rich naphthalene core with two distinct reactive sites, makes it a versatile intermediate in medicinal chemistry and materials science. The strategic positioning of the amino and bromo groups allows for sequential or orthogonal functionalization, enabling the construction of diverse molecular architectures. Understanding the reactivity of the primary amine at the C1 position is paramount for designing synthetic routes that selectively target this functionality while preserving or subsequently utilizing the bromine at the C6 position. This guide focuses on the chemical behavior of the amine group, providing insights into its reactivity profile and practical guidance for its synthetic manipulation.

Basicity and Nucleophilicity of the Amine Group

The reactivity of the amine group in 6-Bromonaphthalen-1-amine is fundamentally governed by the lone pair of electrons on the nitrogen atom, which imparts both basic and nucleophilic character.

Nucleophilicity: The amine group is a potent nucleophile, readily participating in reactions with a variety of electrophiles. Its nucleophilicity is a key factor in reactions such as acylation and alkylation.

Key Reactions of the Amine Group

The amine functionality of 6-Bromonaphthalen-1-amine can undergo a wide array of chemical transformations, making it a versatile handle for molecular elaboration.

N-Acylation

N-acylation is a common reaction to protect the amine group, to introduce functional handles, or to synthesize amide-containing target molecules. The reaction of 6-Bromonaphthalen-1-amine with acylating agents like acid chlorides or anhydrides proceeds readily to form the corresponding N-acyl derivative.

Table 1: N-Acylation of 6-Bromonaphthalen-1-amine

Acylating Agent	Product	Reaction Conditions	Yield (%)	Reference
Acetic Anhydride	N-(6-bromonaphthalen-1-yl)acetamide	Acetic acid, room temperature	Not specified	General procedure

Experimental Protocol: Synthesis of N-(6-bromonaphthalen-1-yl)acetamide

• Dissolve 6-Bromonaphthalen-1-amine (1.0 eq) in glacial acetic acid.

• Add acetic anhydride (1.2 eq) dropwise to the solution at room temperature with stirring.

• Continue stirring for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to afford the crude product.

• Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure N-(6-bromonaphthalen-1-yl)acetamide.

N-Acylation of 6-Bromonaphthalen-1-amine.

N-Alkylation

Direct N-alkylation of primary aromatic amines can be challenging due to the potential for over-alkylation to form secondary and tertiary amines.[1] However, under controlled conditions, mono-alkylation can be achieved. Reductive amination provides an alternative, more controlled route to N-alkylated products.

Table 2: N-Alkylation of 6-Bromonaphthalen-1-amine

Alkylating Agent	Product	Reaction Conditions	Yield (%)	Reference
Methyl Iodide	6-Bromo-N-methylnaphthalen-1-amine	Base (e.g., K2CO3), Solvent (e.g., DMF)	Not specified	General procedure

Experimental Protocol: Synthesis of 6-Bromo-N-methylnaphthalen-1-amine

• To a solution of 6-Bromonaphthalen-1-amine (1.0 eq) in a polar aprotic solvent such as DMF, add a suitable base (e.g., potassium carbonate, 2.0 eq).

• Add the alkylating agent, for instance, methyl iodide (1.1 eq), dropwise at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for several hours, monitoring the progress by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 6-Bromo-N-methylnaphthalen-1-amine.

N-Alkylation of 6-Bromonaphthalen-1-amine.

Diazotization and Sandmeyer Reaction

The primary amine group can be converted to a diazonium salt, which is a versatile intermediate for introducing a variety of substituents onto the naphthalene ring through Sandmeyer or related reactions. This transformation allows for the replacement of the amino group with halides, cyano groups, hydroxyl groups, and others.

Table 3: Sandmeyer Reaction of 6-Bromonaphthalen-1-amine

Reagent	Product	Reaction Conditions	Yield (%)	Reference
1. NaNO₂, HBr, 0-5 °C 2. CuBr	1,6-Dibromonaphthalene	Aqueous solution	Not specified	General procedure

Experimental Protocol: Synthesis of 1,6-Dibromonaphthalene via Sandmeyer Reaction [2]

• Diazotization: Suspend 6-Bromonaphthalen-1-amine (1.0 eq) in an aqueous solution of hydrobromic acid (HBr, ~48%). Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr, 1.2 eq) in HBr.

• Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring. Effervescence (N₂ gas) will be observed.

• After the addition is complete, warm the reaction mixture to room temperature and then heat to 60-80 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Cool the mixture and extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Wash the organic layer with aqueous sodium hydroxide solution and then with water, dry over a suitable drying agent, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 1,6-Dibromonaphthalene.[2]

Sandmeyer reaction of 6-Bromonaphthalen-1-amine.

Palladium-Catalyzed Cross-Coupling Reactions

The amine group of 6-Bromonaphthalen-1-amine can participate in palladium-catalyzed cross-coupling reactions, most notably the Buchwald-Hartwig amination, where it acts as the nucleophilic component.

Buchwald-Hartwig Amination

In the Buchwald-Hartwig amination, 6-Bromonaphthalen-1-amine can be coupled with aryl or heteroaryl halides to form diarylamines. This reaction is a powerful tool for constructing C-N bonds.[3][4]

Table 4: Buchwald-Hartwig Amination with 6-Bromonaphthalen-1-amine

Aryl Halide	Product	Catalyst System (Catalyst/Ligand/Base)	Yield (%)	Reference
Bromobenzene	N-(6-bromonaphthalen-1-yl)aniline	Pd₂(dba)₃ / BINAP / NaOt-Bu	Not specified	General procedure[3]

Experimental Protocol: Synthesis of N-(6-bromonaphthalen-1-yl)aniline

• To an oven-dried Schlenk tube, add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., BINAP, 4 mol%), and the base (e.g., sodium tert-butoxide, 1.4 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add 6-Bromonaphthalen-1-amine (1.2 eq) and the aryl halide (e.g., bromobenzene, 1.0 eq).

• Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Heat the reaction mixture to 80-110 °C with stirring for 12-24 hours, monitoring by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography to yield the desired diarylamine.

Buchwald-Hartwig amination with 6-Bromonaphthalen-1-amine.

Reactivity of the Aryl Bromide: A Note on Orthogonality

While this guide focuses on the reactivity of the amine group, it is crucial to consider the presence of the bromo substituent at the C6 position. This aryl bromide moiety is a key site for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. The differential reactivity of the amine and the aryl bromide allows for orthogonal synthetic strategies. For instance, the amine can be protected, followed by a cross-coupling reaction at the C6-Br bond, and subsequent deprotection and functionalization of the amine.

Conclusion

The amine group in 6-Bromonaphthalen-1-amine exhibits a rich and versatile reactivity profile, making it a cornerstone for the synthesis of a wide range of complex organic molecules. Its participation in fundamental reactions such as N-acylation, N-alkylation, and diazotization, as well as its role as a nucleophile in modern palladium-catalyzed cross-coupling reactions, underscores its importance as a synthetic building block. This guide provides a foundational understanding and practical protocols to aid researchers in harnessing the synthetic potential of this valuable compound. Further exploration of reaction conditions and the development of novel transformations involving this amine functionality will continue to expand its utility in the fields of drug discovery and materials science.

References

• 1. Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. 1,6-Dibromonaphthalene | 19125-84-9 [chemicalbook.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Electronic Effects of the Bromo Group on the Naphthalene Ring

Abstract: This technical guide provides a comprehensive analysis of the electronic effects imparted by a bromo substituent on the naphthalene ring system. The bromo group exhibits a dual electronic nature, characterized by an electron-withdrawing inductive effect and an electron-donating resonance effect. This document elucidates the interplay of these effects and their profound influence on the chemical reactivity, spectroscopic properties, and applications of bromonaphthalenes. Detailed experimental protocols for the synthesis and characterization of these compounds are provided, alongside quantitative data and mechanistic visualizations to support researchers, scientists, and professionals in drug development. Bromonaphthalenes are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, making a thorough understanding of their electronic properties essential for modern chemical innovation.[1][2]

Fundamental Electronic Effects of the Bromo Group

The electronic influence of the bromo substituent on the naphthalene ring is a classic example of competing electronic effects common to halogen substituents on aromatic systems. It is defined by the balance between its inductive and resonance contributions.

Inductive Effect (-I)

Due to the high electronegativity of bromine relative to carbon, the bromo group exerts a strong electron-withdrawing effect through the sigma (σ) bond framework. This inductive effect decreases the electron density of the naphthalene ring, deactivating it towards electrophilic attack compared to unsubstituted naphthalene. This effect is transmitted through the bonds and weakens with distance.[3]

Resonance Effect (+R)

Conversely, the bromine atom possesses lone pairs of electrons in its p-orbitals which can be delocalized into the aromatic π-system of the naphthalene ring. This donation of electron density is known as a positive resonance effect. While halogens are weak resonance donors, this effect preferentially increases the electron density at the ortho and para positions relative to the meta position.

The overall electronic character of the bromo group is a net withdrawal of electron density, making it a deactivating group in electrophilic aromatic substitution. However, the resonance donation, though weaker than the inductive withdrawal, is sufficient to direct incoming electrophiles to the ortho and para positions.

Caption: Logical relationship of the bromo group's electronic effects.

Influence on Chemical Reactivity

The electronic properties of the bromo group dictate the reactivity of the naphthalene ring in various chemical transformations.

Electrophilic Aromatic Substitution (EAS)

In EAS reactions, naphthalene is more reactive than benzene.[4] The electrophilic bromination of naphthalene itself kinetically favors substitution at the C1 (alpha) position. This preference is due to the greater stability of the resulting carbocation intermediate (arenium ion), which can be stabilized by more resonance structures that preserve the aromaticity of the second ring.[5]

When a bromo group is already present (e.g., in 1-bromonaphthalene), it deactivates the ring. Subsequent electrophilic attack is directed to other positions. For instance, the bromination of 1-bromonaphthalene can yield 1,4-dibromonaphthalene or 1,5-dibromonaphthalene depending on the reaction conditions.[6] At very low temperatures (-30 °C) in dichloromethane, 1,4-dibromonaphthalene is the major product, whereas photobromination at reflux temperature (77 °C) in carbon tetrachloride yields primarily 1,5-dibromonaphthalene.[6]

Caption: Simplified mechanism for the electrophilic bromination of naphthalene.

Metal-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond in bromonaphthalenes is an excellent functional handle for forming new carbon-carbon and carbon-heteroatom bonds.[7] These compounds are versatile substrates in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[1][7] The electronic properties of the aryl bromide influence the efficiency of these reactions, particularly the oxidative addition step in the catalytic cycle.[8] This versatility makes bromonaphthalenes invaluable precursors for constructing complex molecular architectures found in pharmaceuticals and advanced materials.[1][2]

Quantitative Data and Spectroscopic Analysis

Hammett Substituent Constants

The Hammett equation provides a framework for quantifying the electronic effect of substituents on a reaction's rate or equilibrium constant.[9] While developed for benzene derivatives, these constants offer valuable insight into the behavior of substituents on the naphthalene system. The bromo group has a positive σ value, indicating its net electron-withdrawing character, and a negative resonance parameter (R), confirming its ability to donate electrons via resonance.

Parameter	para (σₚ)	meta (σₘ)	Field/Inductive (F)	Resonance (R)
Value	0.23	0.39	0.44	-0.19
Data sourced from a comprehensive survey of Hammett constants and resonance/field parameters.[10]

Spectroscopic Data

The electronic environment of each nucleus in bromonaphthalene is reflected in its spectroscopic signature.

Table 1: ¹H and ¹³C NMR Chemical Shifts (ppm) for 1-Bromonaphthalene in CDCl₃

Nucleus	Chemical Shift (δ) ppm
¹H	8.19, 7.73, 7.71, 7.70, 7.51, 7.44, 7.21[11]
¹³C	133.6, 131.5, 130.1, 128.3, 127.8, 127.4, 126.1, 125.8, 124.9, 122.5
¹³C NMR data sourced from SpectraBase.[12][13]

Table 2: Key IR Vibrational Frequencies for 1-Bromonaphthalene

Wavenumber (cm⁻¹)	Assignment
~3050	Aromatic C-H Stretch
~1580, ~1500, ~1450	Aromatic C=C Ring Stretch
~780	C-Br Stretch
Data is based on typical values and computational studies.[14]

Experimental Protocols

Protocol: Synthesis of 1-Bromonaphthalene via Direct Bromination

This protocol is adapted from established methods for the direct electrophilic bromination of naphthalene.[5][15]

Materials:

• Naphthalene

• Liquid Bromine (Br₂)

• Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• Powdered Sodium Hydroxide (NaOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Apparatus for distillation under reduced pressure

Procedure:

• Reaction Setup: In a 2 L three-necked flask, place 512 g (4 moles) of naphthalene and 275 g (170 mL) of carbon tetrachloride. Equip the flask with a stirrer, reflux condenser, and a dropping funnel.[15]

• Bromine Addition: Heat the mixture to a gentle boil. Through the dropping funnel, add 707 g (4.4 moles) of bromine at a controlled rate over 12-15 hours to prevent bromine from being carried over with the evolving hydrogen bromide (HBr) gas.[15]

• Reaction Completion: After the addition is complete, continue to stir and gently heat the mixture until the evolution of HBr ceases (approximately 6 hours).[15]

• Workup: Cool the mixture to room temperature. Distill off the carbon tetrachloride under reduced pressure.[15]

• Neutralization: Add 20-30 g of powdered sodium hydroxide to the residue and stir at 90-100°C for four hours. This step neutralizes residual acid.[15]

• Purification: Transfer the crude product to a distillation flask and perform fractional distillation under reduced pressure. Collect the main fraction of 1-bromonaphthalene at 132-135°C/12 mmHg.[15][16]

Caption: Experimental workflow for the synthesis of 1-bromonaphthalene.

Protocol: Spectroscopic Characterization

This general protocol outlines the steps for acquiring NMR and IR spectra of a bromonaphthalene sample.[17]

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified bromonaphthalene sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum. Typical parameters include a spectral width of 12-16 ppm, a 30-45 degree pulse angle, and a relaxation delay of 1-2 seconds.[17]

• ¹³C NMR Acquisition: Acquire a one-dimensional carbon spectrum with proton decoupling. Typical parameters include a spectral width of 200-250 ppm and a relaxation delay of 2-5 seconds.[17] A greater number of scans is required compared to ¹H NMR.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

B. Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, mix a small amount with dry potassium bromide (KBr) and press it into a transparent pellet. For a liquid sample (or solid), place a small amount directly on the Attenuated Total Reflectance (ATR) crystal.[17]

• Acquisition: Record a background spectrum of the empty sample holder or clean ATR crystal. Record the sample spectrum over a range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.[17]

• Data Analysis: Identify characteristic absorption bands and compare them to known values for aromatic C-H, C=C, and C-Br bonds.

Caption: General workflow for spectroscopic analysis of bromonaphthalenes.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Hammett equation - Wikipedia [en.wikipedia.org]
• 10. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]
• 11. 1-Bromonaphthalene(90-11-9) 1H NMR [m.chemicalbook.com]
• 12. spectrabase.com [spectrabase.com]
• 13. spectrabase.com [spectrabase.com]
• 14. Vibrational spectral analysis and first hyperpolarizability studies of 1-bromonaphthalene based on ab initio and DFT methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Potential Derivatives of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromonaphthalen-1-amine is a versatile bifunctional molecule that serves as a valuable starting material for the synthesis of a wide array of chemical derivatives. Its naphthalene core, substituted with a reactive bromine atom and a nucleophilic amino group, offers multiple avenues for chemical modification. This guide explores the potential derivatives of 6-Bromonaphthalen-1-amine, with a focus on their synthesis, potential applications in drug discovery as kinase inhibitors, and in materials science as components of Organic Light-Emitting Diodes (OLEDs).

Synthetic Strategies for Derivatization

The chemical reactivity of 6-Bromonaphthalen-1-amine is dominated by the transformations of its two functional groups: the bromine atom, which is amenable to cross-coupling reactions, and the amino group, which can undergo various N-functionalization reactions.

N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction allows for the synthesis of N-aryl and N-heteroaryl derivatives of 6-Bromonaphthalen-1-amine, which are key scaffolds in many biologically active molecules.

General Experimental Protocol:

A general procedure for the Buchwald-Hartwig amination of a bromo-amino scaffold involves the following steps:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), add the bromo-amino starting material (1.0 equiv), the desired aryl or heteroaryl amine (1.2 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., sodium tert-butoxide, 1.4 equiv).

• Add an anhydrous, degassed solvent such as toluene or dioxane.

• Seal the tube and heat the reaction mixture to a temperature typically ranging from 80 to 110 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is cooled, and the product is isolated and purified, typically by aqueous workup followed by column chromatography.[1][2]

Table 1: Representative Conditions for Buchwald-Hartwig Amination

Aryl Halide	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
6-Bromo-1H-indazole	Aniline	BrettPhos precatalyst	LiHMDS	THF	65	85
6-Bromoquinoline	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	110	>85 (Est.)
6-Bromopyridin-3-amine	Arylamine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	N/A

Note: Yields are highly dependent on the specific substrates and reaction conditions.[1][3]

Logical Workflow for Buchwald-Hartwig Amination:

Caption: General workflow for a Buchwald-Hartwig amination experiment.

C-C Bond Formation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is another palladium-catalyzed reaction that is highly effective for forming carbon-carbon (C-C) bonds between an organohalide and an organoboron compound. This allows for the introduction of a wide variety of aryl, heteroaryl, or vinyl substituents at the 6-position of the naphthalene ring.

General Experimental Protocol:

A typical Suzuki-Miyaura coupling protocol involves the following:

• In a dry reaction vessel, combine the bromo-amino naphthalene (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv).

• Establish an inert atmosphere by purging with nitrogen or argon.

• Add a degassed solvent system, often a mixture of an organic solvent (like 1,4-dioxane or toluene) and water.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst, 1-5 mol%).

• Heat the mixture, typically between 80-100 °C, until the starting material is consumed.

• After cooling, the product is extracted with an organic solvent and purified by column chromatography.[4][5]

Table 2: Representative Conditions for Suzuki-Miyaura Coupling

Aryl Halide	Boronic Acid/Ester	Catalyst	Base	Solvent	Temp (°C)	Yield (%)
6-Bromoisoquinoline-1-carbonitrile	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	85-95	86
6-Bromopyridin-3-amine	Arylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	85-95	N/A

Note: Yields can vary significantly based on the specific substrates and reaction parameters.[4][6]

Catalytic Cycle of Suzuki-Miyaura Coupling:

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Potential Applications in Drug Discovery: Kinase Inhibitors

Naphthalene-based scaffolds are prevalent in many kinase inhibitors due to their ability to form key interactions within the ATP-binding pocket of kinases. Derivatives of 6-Bromonaphthalen-1-amine are promising candidates for the development of novel kinase inhibitors, particularly targeting signaling pathways implicated in cancer, such as the Mitogen-Activated Protein Kinase (MAPK) pathway.

Targeting the MAPK Signaling Pathway

The MAPK signaling cascade, which includes the Ras-Raf-MEK-ERK pathway, is a critical regulator of cell proliferation, differentiation, and survival. Dysregulation of this pathway is a common feature in many cancers.[7][8] Naphthalene derivatives have been shown to inhibit key kinases in this pathway, such as Raf kinases (B-Raf, c-Raf).[8]

Table 3: Kinase Inhibitory Activity of Naphthalene-based Compounds

Compound Class	Target Kinase	IC₅₀ (nM)	Cellular Activity	Reference
Naphthalene-based diarylamides	B-Raf (wild-type)	Varies	Induces G2/M phase arrest and apoptosis in melanoma cells	[8]
Naphthalene-based diarylamides	B-Raf (V600E mutant)	Varies	Effective against mutated B-Raf	[8]
Naphthalene-based diarylamides	c-Raf	Varies	Shows pan-Raf inhibitory potential	[8]
2-Phenylnaphthalene derivatives	p38, JNK, ERK	N/A	Attenuates phosphorylation in LPS-stimulated macrophages	[9]

MAPK Signaling Pathway and Potential Inhibition:

Caption: Simplified MAPK signaling pathway showing potential inhibition of RAF kinases.

Potential Applications in Materials Science: OLEDs

Diarylaminonaphthalene derivatives are a class of compounds that have shown significant promise as emitting materials in Organic Light-Emitting Diodes (OLEDs). Their photophysical properties, such as high quantum yields and tunable emission wavelengths, make them attractive for use in display and lighting technologies. The derivatization of 6-Bromonaphthalen-1-amine provides a route to synthesize novel diarylaminonaphthalenes with tailored electronic and optical properties.

Photophysical Properties and Device Performance

The introduction of different aryl groups on the amino function of the naphthalene core can significantly influence the photophysical properties of the resulting molecules. These modifications can alter the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), thereby tuning the emission color.

Table 4: Photophysical Properties of Aminonaphthalene Derivatives

Compound Class	Absorption Max (nm)	Emission Max (nm)	Application	Reference
Aminonaphthalic Anhydrides	~450	514-640	Red-orange emitters in OLEDs	[10]
Diarylaminonaphthalenes	N/A	N/A	Potential for blue to red emission depending on substitution	General Knowledge

Note: Specific photophysical data for derivatives of 6-Bromonaphthalen-1-amine would require experimental characterization.

Workflow for OLED Material Synthesis and Evaluation:

Caption: General workflow for the development of new OLED materials.

Conclusion

6-Bromonaphthalen-1-amine represents a highly valuable and versatile building block for the synthesis of a diverse range of functional molecules. The application of modern synthetic methodologies, such as the Buchwald-Hartwig amination and Suzuki-Miyaura coupling, provides efficient routes to novel derivatives. These derivatives hold significant potential in the fields of drug discovery, particularly as kinase inhibitors targeting cancer-related signaling pathways, and in materials science for the development of next-generation OLEDs. Further exploration of the structure-activity and structure-property relationships of these derivatives will undoubtedly lead to the discovery of new therapeutic agents and advanced materials.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel 3-(3, 5-difluoro-4-hydroxyphenyl)-1-(naphthalen-2-yl) prop-2-en-1-one as a potent inhibitor of MAP-kinase in HeLa cell lines and anti-angiogenic activity is mediated by HIF-1α in EAC animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of novel naphthalene-based diarylamides as pan-Raf kinase inhibitors with promising anti-melanoma activity: rational design, synthesis, in vitro and in silico screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Phenylnaphthalene Derivatives Inhibit Lipopolysaccharide-Induced Pro-Inflammatory Mediators by Downregulating of MAPK/NF-κB Pathways in RAW 264.7 Macrophage Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aminonaphthalic anhydrides as red-emitting materials: electroluminescence, crystal structure, and photophysical properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Buchwald-Hartwig Amination of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1] This powerful transformation enables the coupling of aryl halides or pseudo-halides with a wide variety of amines, offering significant advantages over traditional methods such as nucleophilic aromatic substitution or reductive amination, particularly in terms of substrate scope and functional group tolerance.[1]

The synthesis of N-substituted 1,6-naphthalenediamine derivatives is of significant interest in medicinal chemistry and materials science due to the unique electronic and photophysical properties of the naphthalene scaffold. These compounds serve as crucial building blocks for pharmaceuticals, organic light-emitting diodes (OLEDs), and molecular probes. This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 6-Bromonaphthalen-1-amine with various primary and secondary amines.

Reaction Principle

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium(0) species. The key steps of the mechanism are:

• Oxidative Addition: The palladium(0) catalyst undergoes oxidative addition to the aryl bromide (6-Bromonaphthalen-1-amine), forming a palladium(II) intermediate.[1]

• Amine Coordination and Deprotonation: The amine reactant coordinates to the palladium(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final step is the reductive elimination of the desired N-arylated product, which regenerates the active palladium(0) catalyst, allowing the cycle to continue.[1]

The choice of ligand, base, and solvent is critical for the success of the reaction, influencing the reaction rate, yield, and substrate scope. Bulky, electron-rich phosphine ligands are often employed to facilitate both the oxidative addition and reductive elimination steps.

Data Presentation

The following tables summarize representative reaction conditions and yields for the Buchwald-Hartwig amination of aryl bromides with various amines. While specific data for 6-Bromonaphthalen-1-amine is not extensively available in the public domain, the following data from analogous systems, such as the amination of 6-bromo-1H-indazole, provides a strong starting point for reaction optimization.[2]

Table 1: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole with Primary Amines [2]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS (2.0)	THF	65	18	85
2	4-Methoxyaniline	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS (2.0)	THF	65	20	92
3	Benzylamine	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS (2.0)	THF	65	16	78
4	Cyclohexylamine	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS (2.0)	THF	65	24	75

Reaction Conditions: 6-bromo-1H-indazole (1.0 equiv), amine (1.2 equiv), catalyst, ligand, base in THF.[2]

Table 2: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole with Secondary Amines [2]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	RuPhos (4)	LiHMDS (2.0)	THF	65	12	95
2	Piperidine	Pd₂(dba)₃ (2)	RuPhos (4)	LiHMDS (2.0)	THF	65	14	91
3	N-Methylaniline	Pd₂(dba)₃ (2)	RuPhos (4)	LiHMDS (2.0)	THF	65	24	88
4	Dibenzylamine	Pd₂(dba)₃ (2)	RuPhos (4)	LiHMDS (2.0)	THF	65	24	82

Reaction Conditions: 6-bromo-1H-indazole (1.0 equiv), amine (1.2 equiv), catalyst, ligand, base in THF.[2]

Experimental Protocols

The following are general protocols for the Buchwald-Hartwig amination of 6-Bromonaphthalen-1-amine. These may require optimization for specific amine coupling partners.

Protocol 1: Coupling with Primary Amines

Materials:

• 6-Bromonaphthalen-1-amine

• Primary amine (e.g., aniline, substituted anilines)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• BrettPhos

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M solution in THF)

• Anhydrous Toluene or Dioxane

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

• To an oven-dried Schlenk tube, add 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv), the primary amine (1.2 mmol, 1.2 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and BrettPhos (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene or dioxane (5 mL) via syringe.

• Add LiHMDS (1 M solution in THF, 2.0 mL, 2.0 mmol, 2.0 equiv) dropwise to the stirred reaction mixture at room temperature.

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Coupling with Secondary Amines

Materials:

• 6-Bromonaphthalen-1-amine

• Secondary amine (e.g., morpholine, N-methylaniline)

• Palladium(II) Acetate (Pd(OAc)₂)

• RuPhos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene or Dioxane

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol, 2 mol%), RuPhos (0.04 mmol, 4 mol%), and NaOtBu (1.4 mmol, 1.4 equiv) to an oven-dried Schlenk tube.

• Add 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv) and the secondary amine (1.2 mmol, 1.2 equiv).

• Add anhydrous, degassed toluene or dioxane (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: General experimental workflow for Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction couples organoboron compounds, such as boronic acids, with organic halides.[2] The resulting biaryl structures are prevalent in a vast array of biologically active molecules and functional materials. The naphthalene scaffold, in particular, is a key component in many pharmaceuticals, exhibiting a wide range of therapeutic properties.[1]

This document provides a detailed guide for the Suzuki coupling reaction of 6-Bromonaphthalen-1-amine with various arylboronic acids. The presence of the amino group on the naphthalene ring makes the resulting 6-arylnaphthalen-1-amine derivatives valuable intermediates for drug discovery and materials science. While specific literature on the Suzuki coupling of 6-Bromonaphthalen-1-amine is limited, the following protocols are based on established and reliable methods for structurally analogous compounds, such as other bromonaphthalene derivatives and amino-substituted aryl bromides.[1][3]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process involving a palladium catalyst. The cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 6-Bromonaphthalen-1-amine to form a Pd(II) complex.

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic moieties on the palladium complex are coupled, forming the desired biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Reaction Parameters for Analogous Systems

The following table summarizes typical reaction conditions and reported yields for Suzuki coupling reactions of analogous bromo-amino-substituted aromatic compounds. This data should serve as a valuable starting point for the optimization of reactions with 6-Bromonaphthalen-1-amine.

Aryl Halide Analogue	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
2-(Aminomethyl)-4-bromonaphthalene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	100	~85-95
ortho-Bromoaniline	4-Methylphenylboronic acid	CataCXium A palladacycle (10)	-	Cs₂CO₃	2-MeTHF	80	91
1-Bromonaphthalene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	110	>95
2-Bromo-5-methylpyridin-4-amine	3-Methoxyphenylboronic acid	Pd(OAc)₂ (3)	-	K₂CO₃	Isopropanol/H₂O	Reflux	~80-90

Note: The data presented is for analogous compounds and should be used as a guideline for reaction optimization with 6-Bromonaphthalen-1-amine.[1][3][4][5]

Experimental Protocols

General Protocol for Suzuki Coupling of 6-Bromonaphthalen-1-amine with an Arylboronic Acid

This protocol describes a general procedure for the palladium-catalyzed Suzuki coupling of 6-Bromonaphthalen-1-amine with an arylboronic acid. The primary amine on the substrate is unprotected, which may necessitate careful selection of the base and reaction conditions to avoid potential side reactions or catalyst inhibition.

Materials:

• 6-Bromonaphthalen-1-amine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Ligand (if required, e.g., dppf, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Anhydrous, degassed solvent (e.g., Dioxane/H₂O (4:1), Toluene, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction tube equipped with a magnetic stir bar, add 6-Bromonaphthalen-1-amine (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[1]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 6-arylnaphthalen-1-amine.

Note on the Amino Group: The primary amine in 6-Bromonaphthalen-1-amine can potentially coordinate with the palladium catalyst, which might inhibit its activity. If low yields or side reactions are observed, protection of the amine (e.g., as a Boc-carbamate) may be necessary, followed by a deprotection step after the coupling reaction.

Mandatory Visualizations

Caption: Catalytic cycle of the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 6-Bromonaphthalen-1-amine. This versatile building block is a valuable starting material for the synthesis of a wide range of substituted aminonaphthalene derivatives, which are of significant interest in medicinal chemistry, materials science, and drug development. The protocols outlined herein cover Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira coupling reactions, providing a roadmap for the synthesis of diverse molecular architectures.

The presence of the primary amine on the naphthalene scaffold can influence the catalytic cycle, potentially through coordination to the palladium center. The selection of appropriate ligands, bases, and reaction conditions is therefore crucial for achieving high yields and purity. These notes are intended to serve as a comprehensive guide for researchers to facilitate the efficient use of 6-Bromonaphthalen-1-amine in their synthetic endeavors.

Suzuki-Miyaura Coupling: Synthesis of 6-Aryl-naphthalen-1-amines

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds between 6-Bromonaphthalen-1-amine and various boronic acids or esters. This reaction is widely used to synthesize biaryl and heteroaryl-aryl structures.

Data Presentation: Suzuki-Miyaura Coupling of Amino-Aryl Halides

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of analogous amino-substituted aryl bromides. This data can serve as a guide for the optimization of reactions with 6-Bromonaphthalen-1-amine.[1]

Entry	Aryl Halide	Boronic Acid/Ester	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromoaniline	Phenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	90	12	11
2	2-Bromoaniline	Benzylboronic acid pinacol ester	CataCXium A Pd G3 (10)	-	K₃PO₄	2-MeTHF	80	16	91
3	2-Bromoaniline	4-Methoxyphenylboronic acid	CataCXium A Pd G3 (5)	-	K₃PO₄	2-MeTHF	70	16	97
4	2-Bromoaniline	4-Acetylphenylboronic acid	CataCXium A Pd G3 (5)	-	K₃PO₄	2-MeTHF	70	16	80

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general guideline for the Suzuki-Miyaura coupling of 6-Bromonaphthalen-1-amine with an arylboronic acid.[2][3]

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%) or CataCXium A Pd G3 (5-10 mol%)

• SPhos (4 mol%) or other suitable phosphine ligand

• Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃) (2.0-3.0 equiv)

• Anhydrous 1,4-dioxane and degassed water (4:1 mixture) or 2-MeTHF

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add 6-Bromonaphthalen-1-amine, the arylboronic acid, the palladium catalyst, the ligand (if applicable), and the base.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental workflow for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination: Synthesis of N-Substituted-6-aminonaphthalenes

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the coupling of 6-Bromonaphthalen-1-amine with a wide variety of primary and secondary amines.[4][5]

Data Presentation: Buchwald-Hartwig Amination of Analogous Bromo-Heterocycles

The following table presents data for the Buchwald-Hartwig amination of 6-bromo-1H-indazole, a substrate with similar electronic properties to 6-Bromonaphthalen-1-amine.[6]

| Entry | Amine | Product | Ligand | Base | Solvent | Temp (°C) | Time (h) | Yield (%) | |---|---|---|---|---|---|---|---|---|---| | 1 | Aniline | N-phenyl-1H-indazol-6-amine | BrettPhos | LiHMDS | THF | 65 | 12 | 85 | | 2 | 4-Methoxyaniline | N-(4-methoxyphenyl)-1H-indazol-6-amine | BrettPhos | LiHMDS | THF | 65 | 18 | 92 | | 3 | Morpholine | 6-(morpholino)-1H-indazole | RuPhos | LiHMDS | THF | 65 | 24 | 78 | | 4 | N-Methylaniline | N-methyl-N-phenyl-1H-indazol-6-amine | RuPhos | LiHMDS | THF | 65 | 16 | 88 |

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol is a general procedure for the Buchwald-Hartwig amination of 6-Bromonaphthalen-1-amine with a primary or secondary amine.[6][7]

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%) or a suitable precatalyst (e.g., BrettPhos or RuPhos precatalyst, 2 mol%)

• Appropriate phosphine ligand (e.g., BrettPhos for primary amines, RuPhos for secondary amines, 4 mol%)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M solution in THF, 2.0 equiv) or Sodium tert-butoxide (NaOtBu)

• Anhydrous Tetrahydrofuran (THF) or Toluene

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add 6-Bromonaphthalen-1-amine, the palladium precursor, and the phosphine ligand. For precatalysts, add the precatalyst directly.

• Add the amine to the tube.

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Add the base (e.g., LiHMDS solution dropwise or solid NaOtBu).

• Seal the tube and heat the reaction mixture to 65-100 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Catalytic cycle of Buchwald-Hartwig amination.

Heck Reaction: Synthesis of 6-Alkenyl-naphthalen-1-amines

The Heck reaction allows for the formation of a C-C bond between 6-Bromonaphthalen-1-amine and an alkene, leading to the synthesis of substituted styrenyl-type naphthalenamines.[8]

Data Presentation: Heck Reaction of Aryl Bromides

The following table provides representative data for the Heck reaction of various aryl bromides with alkenes, which can be used as a starting point for reactions with 6-Bromonaphthalen-1-amine.

Entry	Aryl Bromide	Alkene	Catalyst (mol%)	Ligand/Additive	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Bromobenzene	Styrene	Pd(OAc)₂ (1)	P(o-tol)₃ (2)	Et₃N	Acetonitrile	100	16	85
2	4-Bromoacetophenone	n-Butyl acrylate	Pd(OAc)₂ (1)	-	NaOAc	DMF	140	24	95
3	1-Bromonaphthalene	Ethyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	DMF	120	12	90
4	4-Bromotoluene	Styrene	PdCl₂(PPh₃)₂ (3)	-	Et₃N	Toluene	110	24	78

Experimental Protocol: General Procedure for Heck Reaction

This is a general protocol for the Heck reaction of 6-Bromonaphthalen-1-amine with an alkene.[9]

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Alkene (1.2-1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (1-5 mol%)

• Tri(o-tolyl)phosphine [P(o-tol)₃] or Triphenylphosphine [PPh₃] (2-10 mol%)

• Triethylamine (Et₃N) or Sodium acetate (NaOAc) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

Procedure:

• To a sealable reaction tube, add 6-Bromonaphthalen-1-amine, the palladium catalyst, and the phosphine ligand.

• Add the anhydrous solvent and the base.

• Add the alkene to the mixture.

• Seal the tube and heat the reaction mixture to 100-140 °C.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling: Synthesis of 6-Alkynyl-naphthalen-1-amines

The Sonogashira coupling is a highly efficient method for the formation of a C-C bond between 6-Bromonaphthalen-1-amine and a terminal alkyne.[10]

Data Presentation: Sonogashira Coupling of Amino-Aryl Halides

The table below summarizes conditions and yields for the Sonogashira coupling of 2-amino-3-bromopyridines, providing a useful reference for the target reaction.[11]

Entry	Amino-Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	DMF	80	12	98
2	2-Amino-3-bromopyridine	1-Heptyne	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	DMF	80	12	92
3	2-Amino-5-bromo-pyridine	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	60	6	85
4	2-Amino-3-bromopyridine	(Trimethylsilyl)acetylene	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	DMF	80	12	95

Experimental Protocol: General Procedure for Sonogashira Coupling

This general protocol describes the Sonogashira coupling of 6-Bromonaphthalen-1-amine with a terminal alkyne.[12][13]

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) (as solvent or ≥ 2 equiv)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 6-Bromonaphthalen-1-amine, the palladium catalyst, and the copper(I) iodide.

• Add the anhydrous solvent and the amine base.

• Degas the mixture by bubbling the inert gas through it for 10-15 minutes.

• Add the terminal alkyne dropwise to the stirred reaction mixture.

• Stir the reaction at room temperature or heat to 50-80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Logical workflow for Sonogashira coupling.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. scirp.org [scirp.org]
• 12. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 13. benchchem.com [benchchem.com]

Protocol for the N-arylation of 6-Bromonaphthalen-1-amine

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The N-arylation of 6-Bromonaphthalen-1-amine is a crucial transformation in organic synthesis, providing a direct route to N-aryl-1-aminonaphthalene scaffolds. These structures are prevalent in a wide range of functional materials, pharmaceuticals, and agrochemicals. The two most prominent and effective methods for forging the C-N bond in this context are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. This document provides detailed protocols for both methodologies, enabling researchers to select the most suitable approach based on available resources and desired outcomes.

The Buchwald-Hartwig amination is a versatile and widely adopted method for C-N bond formation, known for its broad substrate scope and functional group tolerance.[1][2][3] It typically employs a palladium catalyst in conjunction with a phosphine ligand and a base. The Ullmann condensation, a classical method, utilizes a copper catalyst and often requires higher reaction temperatures but remains a valuable and cost-effective alternative.[4][5]

Catalytic Systems and Data Summary

The choice between a Palladium- or Copper-based system will depend on factors such as the nature of the coupling partners, functional group compatibility, and desired reaction conditions. Below is a summary of typical conditions for each catalytic system, derived from established methodologies for the N-arylation of aryl halides.

Catalyst System	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Palladium-Catalyzed (Buchwald-Hartwig)	Pd₂(dba)₃ (1-2)	Xantphos (2-4) or BINAP (2-4)	NaOtBu or K₃PO₄	Toluene or Dioxane	80-110	8-16	75-98
Copper-Catalyzed (Ullmann-Type)	CuI (5-10)	DMEDA (10-20) or 1,10-Phenanthroline (10-20)	K₂CO₃ or K₃PO₄	DMF or Dioxane	100-140	12-24	70-95

Note: Yields are typical for analogous aryl amine couplings and may vary for 6-Bromonaphthalen-1-amine.

Experimental Protocols

Materials:

• 6-Bromonaphthalen-1-amine

• Aryl halide (e.g., Phenyl iodide or Phenyl bromide) or Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Copper(I) iodide (CuI)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos) or 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• N,N'-Dimethylethylenediamine (DMEDA) or 1,10-Phenanthroline

• Sodium tert-butoxide (NaOtBu) or Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃)

• Anhydrous Toluene, Dioxane, or Dimethylformamide (DMF)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask or glovebox)

• Magnetic stirrer and heating mantle/oil bath

• Silica gel for column chromatography

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol is adapted from established procedures for the Buchwald-Hartwig amination of aryl bromides.[1][2][3]

Procedure:

• To an oven-dried Schlenk flask, add 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv.), the aryl halide (1.2 mmol, 1.2 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and Xantphos (0.04 mmol, 4 mol%).

• Add sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add anhydrous, degassed toluene (5 mL) via syringe.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-16 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the catalyst and inorganic salts.

• Wash the filter cake with additional ethyl acetate (10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl-6-bromonaphthalen-1-amine.

Caption: Experimental workflow for the Buchwald-Hartwig N-arylation.

Protocol 2: Copper-Catalyzed N-Arylation (Ullmann Condensation)

This protocol is based on general procedures for the Ullmann condensation.[4][5]

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv.), the aryl halide (1.5 mmol, 1.5 equiv.), CuI (0.1 mmol, 10 mol%), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Add N,N'-Dimethylethylenediamine (DMEDA) (0.2 mmol, 20 mol%) to the flask.

• Add anhydrous DMF (5 mL) via syringe.

• Seal the flask and heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure N-aryl-6-bromonaphthalen-1-amine.

Caption: Experimental workflow for the Ullmann Condensation.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Palladium and copper catalysts, as well as phosphine ligands, can be toxic and should be handled with care.

• Anhydrous solvents are flammable and should be handled under an inert atmosphere.

• Bases such as sodium tert-butoxide are corrosive and moisture-sensitive.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Conclusion

Both the Buchwald-Hartwig amination and the Ullmann condensation provide effective means for the N-arylation of 6-Bromonaphthalen-1-amine. The choice of method will be dictated by the specific requirements of the synthesis, including substrate scope, functional group tolerance, and reaction conditions. The protocols provided herein offer a solid foundation for researchers to successfully synthesize N-aryl-6-bromonaphthalen-1-amine derivatives for a variety of applications in chemical research and drug development.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 4. On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts [mdpi.com]
• 5. CN103058876A - Preparation method of N-(4-bromobenzene)-N-phenyl-1-naphthylamine - Google Patents [patents.google.com]

Synthesis of Novel Heterocycles from 6-Bromonaphthalen-1-amine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of novel heterocyclic compounds utilizing 6-Bromonaphthalen-1-amine as a versatile starting material. The methodologies outlined herein leverage modern synthetic techniques, including palladium-catalyzed cross-coupling reactions, to construct diverse molecular architectures of interest in medicinal chemistry and materials science.

Introduction

Naphthalene-based heterocyclic compounds are of significant interest in drug discovery and materials science due to their unique photophysical properties and diverse biological activities. The inherent functionalities of 6-Bromonaphthalen-1-amine, a bromine atom and a primary amine on a rigid bicyclic aromatic scaffold, offer a rich platform for the construction of complex molecular frameworks. The bromine atom serves as a versatile handle for carbon-carbon and carbon-nitrogen bond formation through well-established palladium-catalyzed reactions such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. Concurrently, the amino group can participate in various cyclization and condensation reactions to form fused heterocyclic systems. This document details selected synthetic strategies to access novel benzimidazoles, carbazoles, and quinolines from this readily available starting material.

I. Synthesis of N-Aryl-6-naphthalen-1-amines via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the coupling of amines with aryl halides.[1][2] This reaction is particularly useful for the synthesis of diarylamines, which are common motifs in pharmaceuticals and organic electronic materials.

Application Notes

The palladium-catalyzed amination of 6-Bromonaphthalen-1-amine with various aryl and heteroaryl amines provides access to a library of N-substituted-naphthalen-1-amine derivatives. The choice of phosphine ligand is critical for achieving high yields and preventing side reactions such as reductive dehalogenation.[3] Sterically hindered biaryl phosphine ligands, such as RuPhos and BrettPhos, have shown excellent performance in the coupling of primary amines.[3] The selection of a suitable base, typically a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), is also crucial for the catalytic cycle.[4]

Quantitative Data Summary

Entry	Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12	85-95	Adapted from[1]
2	4-Methoxyaniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	110	18	80-90	Adapted from[3]
3	Indole	Pd(OAc)₂ (2)	BrettPhos (4)	LiHMDS	THF	80	24	75-85	Adapted from[4]
4	Morpholine	Pd₂(dba)₃ (2)	DavePhos (4)	Cs₂CO₃	Toluene	100	16	88-96	Adapted from[2]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv.), the desired amine coupling partner (1.2 mmol, 1.2 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%), and the phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%).

• Addition of Base and Solvent: Add the base (e.g., sodium tert-butoxide, 1.4 mmol, 1.4 equiv.) to the Schlenk tube. Then, add the anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.

• Reaction: Seal the Schlenk tube and heat the reaction mixture in a preheated oil bath to the desired temperature (e.g., 100 °C). Stir the reaction for the specified time (12-24 h), monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite. Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired N-aryl-6-naphthalen-1-amine.

Experimental workflow for Buchwald-Hartwig amination.

II. Synthesis of 6-Aryl-naphthalen-1-amines via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a highly versatile and widely used method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide.[5] This reaction allows for the introduction of various aryl and heteroaryl substituents at the 6-position of the naphthalene core.

Application Notes

The Suzuki coupling of 6-Bromonaphthalen-1-amine with a range of arylboronic acids or their esters can be achieved using a palladium catalyst.[6][7] The presence of the primary amine can sometimes interfere with the catalytic cycle by coordinating to the palladium center.[7] However, the use of appropriate ligands, such as triphenylphosphine (PPh₃) or more electron-rich and bulky phosphines, along with a suitable base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄), can effectively promote the desired coupling.[6][8] The reaction is typically carried out in a mixture of an organic solvent and water.

Quantitative Data Summary

Entry	Boronic Acid Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O (4:1)	90	12	80-92	Adapted from[8]
2	4-Tolylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	100	16	85-95	Adapted from[6]
3	Thiophen-2-ylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DME/H₂O (3:1)	85	18	78-88	Adapted from[7]
4	Pyridin-3-ylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DMF/H₂O (5:1)	100	24	70-80	Adapted from[7]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a round-bottom flask, dissolve 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.) in a mixture of the organic solvent and water (e.g., Toluene/H₂O 4:1, 10 mL).

• Degassing: Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) to the reaction mixture under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the specified time (12-24 h). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by column chromatography on silica gel (e.g., hexanes/ethyl acetate) to yield the 6-aryl-naphthalen-1-amine.

Catalytic cycle of the Suzuki-Miyaura coupling.

III. Synthesis of Naphtho[1,2-d]imidazoles

Benzimidazoles are a prominent class of nitrogen-containing heterocycles with a wide range of biological activities.[9][10] The synthesis of naphtho-fused imidazoles can be achieved through the condensation of an ortho-diaminonaphthalene derivative with an aldehyde.

Application Notes

A plausible route to naphtho[1,2-d]imidazoles from 6-Bromonaphthalen-1-amine involves a two-step sequence. The first step is a nitration reaction to introduce a nitro group at the 2-position, followed by reduction of the nitro group to an amine, yielding 6-bromo-naphthalene-1,2-diamine. This intermediate can then be condensed with various aldehydes to afford the desired naphtho[1,2-d]imidazole derivatives.[9] The condensation reaction is often catalyzed by an acid or can be performed under thermal or microwave conditions.[9]

Quantitative Data Summary (for the condensation step)

| Entry | Aldehyde | Catalyst | Solvent | Temp (°C) | Time (h) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | Benzaldehyde | p-TsOH | Ethanol | Reflux | 4 | 85-95 | Adapted from[10] | | 2 | 4-Chlorobenzaldehyde | Acetic Acid | Acetic Acid | 100 | 2 | 88-96 | Adapted from[11] | | 3 | 2-Naphthaldehyde | None (Microwave) | Acetonitrile | 120 (MW) | 0.5 | 90-98 | Adapted from[9] | | 4 | Furan-2-carbaldehyde | NaHSO₄·SiO₂ | Dichloromethane | RT | 1 | 82-90 | Adapted from[10] |

Experimental Protocol: Two-Step Synthesis of Naphtho[1,2-d]imidazoles

Step 1: Synthesis of 6-Bromo-naphthalene-1,2-diamine (Hypothetical Intermediate)

• Nitration: To a solution of 6-Bromonaphthalen-1-amine in concentrated sulfuric acid at 0 °C, slowly add a mixture of concentrated nitric acid and sulfuric acid. After the addition, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC). Pour the reaction mixture onto ice and neutralize with a base (e.g., NaOH) to precipitate the nitro-product. Filter and purify.

• Reduction: Dissolve the purified 6-bromo-2-nitronaphthalen-1-amine in a suitable solvent (e.g., ethanol or ethyl acetate) and add a reducing agent such as tin(II) chloride (SnCl₂) in concentrated HCl or perform catalytic hydrogenation using Pd/C and H₂ gas. After the reaction is complete, neutralize the mixture and extract the diamine product.

Step 2: Condensation to form Naphtho[1,2-d]imidazoles

• Reaction Setup: In a round-bottom flask, dissolve 6-bromo-naphthalene-1,2-diamine (1.0 mmol, 1.0 equiv.) and the desired aldehyde (1.05 mmol, 1.05 equiv.) in a suitable solvent (e.g., ethanol, 10 mL).

• Catalyst Addition: Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.1 mmol, 10 mol%).

• Reaction: Heat the reaction mixture to reflux for the specified time (2-4 h), monitoring by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid and wash with cold ethanol. If no precipitate forms, remove the solvent under reduced pressure.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) or purify by column chromatography on silica gel to obtain the pure naphtho[1,2-d]imidazole.

Synthetic pathway to Naphtho[1,2-d]imidazoles.

IV. Synthesis of Naphtho-fused Quinolines and Carbazoles

The synthesis of more complex fused heterocyclic systems such as quinolines and carbazoles can also be envisioned starting from 6-Bromonaphthalen-1-amine.

Application Notes for Naphtho-fused Quinolines

Classic quinoline syntheses, such as the Skraup or Doebner-von Miller reactions, involve the reaction of an aniline with α,β-unsaturated carbonyl compounds or their precursors.[12] 6-Bromonaphthalen-1-amine can serve as the aniline component in these reactions to generate naphtho-fused quinoline structures. These reactions are typically carried out under strong acidic conditions and often require an oxidizing agent.

Application Notes for Naphtho-fused Carbazoles

The synthesis of carbazoles often involves the cyclization of a 2-aminobiphenyl derivative.[13] A potential strategy starting from 6-Bromonaphthalen-1-amine would be a two-step process: first, a Suzuki-Miyaura coupling with 2-bromophenylboronic acid to form 6-bromo-N-(2-bromophenyl)naphthalen-1-amine, followed by an intramolecular Buchwald-Hartwig amination or a similar palladium-catalyzed C-N bond formation to construct the carbazole ring system.

Detailed protocols for these transformations would require significant adaptation from general procedures and are presented here as advanced synthetic strategies for further investigation.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. benchchem.com [benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. rjptonline.org [rjptonline.org]
• 10. Simple Synthesis and Biological Evaluation of Some Benzimidazoles Using Sodium Hexafluroaluminate, Na 3 AlF 6 , as an Efficient Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-Promoted One-Pot Approach: Synthesis of Benzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Carbazole synthesis [organic-chemistry.org]

6-Bromonaphthalen-1-amine: A Versatile Building Block in Organic Synthesis

Introduction

6-Bromonaphthalen-1-amine is a key bifunctional organic molecule that serves as a versatile building block in the synthesis of a wide array of complex chemical structures. Its naphthalene core, substituted with both a reactive bromine atom and a nucleophilic amino group, allows for a diverse range of chemical transformations. This makes it a valuable intermediate in the development of novel compounds for the pharmaceutical, materials science, and agrochemical industries. The strategic positioning of the bromo and amino functionalities enables selective reactions, providing a powerful tool for the construction of highly functionalized naphthalene derivatives.

Applications in Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the naphthalene ring of 6-Bromonaphthalen-1-amine is particularly amenable to participation in various palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds by reacting an organohalide with an organoboron compound in the presence of a palladium catalyst and a base. 6-Bromonaphthalen-1-amine can be effectively coupled with a variety of aryl and vinyl boronic acids or their esters to generate 6-arylnaphthalen-1-amines. These products are important scaffolds in medicinal chemistry and materials science.

Generalized Protocol for Suzuki-Miyaura Coupling:

A general procedure for the Suzuki-Miyaura coupling of 6-Bromonaphthalen-1-amine with an arylboronic acid involves the use of a palladium catalyst, a phosphine ligand, a base, and a suitable solvent system. The presence of the amino group may require careful selection of reaction conditions to avoid potential side reactions or catalyst inhibition.

Parameter	Typical Condition
Palladium Catalyst	Pd(OAc)₂, Pd₂(dba)₃, or pre-formed Pd complexes (e.g., Pd(PPh₃)₄)
Ligand	Phosphine ligands (e.g., PPh₃, SPhos, XPhos)
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene, Dioxane, DMF, often with water
Temperature	80-120 °C
Reaction Time	2-24 hours

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

• To a reaction vessel, add 6-Bromonaphthalen-1-amine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), palladium catalyst (1-5 mol%), and ligand (2-10 mol%).

• Add the base (2.0-3.0 equiv.) and the solvent.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling to room temperature, dilute the mixture with an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura Coupling Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds between an aryl halide and an amine.[1][2] 6-Bromonaphthalen-1-amine can serve as the aryl halide component, reacting with a wide variety of primary and secondary amines to produce N-substituted-naphthalene-1,6-diamines. The reaction is catalyzed by a palladium complex with a suitable phosphine ligand and requires a strong base.

Generalized Protocol for Buchwald-Hartwig Amination:

Parameter	Typical Condition
Palladium Catalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	Bulky, electron-rich phosphine ligands (e.g., BINAP, Xantphos, RuPhos)[3]
Base	NaOtBu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane, THF
Temperature	80-110 °C
Reaction Time	4-24 hours

Experimental Protocol: Generalized Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, combine 6-Bromonaphthalen-1-amine (1.0 equiv.), the amine (1.1-1.5 equiv.), palladium catalyst (1-5 mol%), ligand (2-10 mol%), and base (1.5-2.5 equiv.) in a reaction vessel.

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat the mixture with stirring for the required time, monitoring the reaction by TLC or LC-MS.

• After cooling, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Buchwald-Hartwig Amination Workflow

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, catalyzed by palladium and copper complexes.[4] 6-Bromonaphthalen-1-amine can be coupled with various terminal alkynes to yield 6-alkynylnaphthalen-1-amines. These products are valuable intermediates for the synthesis of more complex heterocyclic systems and have applications in materials science due to their electronic properties.

Generalized Protocol for Sonogashira Coupling:

Parameter	Typical Condition
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄
Copper Co-catalyst	CuI
Base	Amine base (e.g., Et₃N, i-Pr₂NH)
Solvent	THF, DMF, or the amine base itself
Temperature	Room temperature to 80 °C
Reaction Time	2-12 hours

Experimental Protocol: Generalized Sonogashira Coupling

• To a solution of 6-Bromonaphthalen-1-amine (1.0 equiv.) and the terminal alkyne (1.1-1.5 equiv.) in a suitable solvent, add the palladium catalyst (1-5 mol%) and copper(I) iodide (2-10 mol%).

• Add the amine base (2.0-5.0 equiv.).

• Stir the reaction mixture under an inert atmosphere at the appropriate temperature until completion.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with saturated aqueous ammonium chloride and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling Workflow

Applications in Medicinal Chemistry

Naphthalene derivatives are a prevalent structural motif in many biologically active compounds, exhibiting a wide range of therapeutic properties including anticancer, antimicrobial, and anti-inflammatory activities.[5] The ability to functionalize the 6-position of the naphthalen-1-amine core via cross-coupling reactions opens up avenues for the synthesis of novel drug candidates.

One area of interest is the development of kinase inhibitors. For instance, N-aryl 6-aminoquinoxalines have been identified as potent inhibitors of 6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 3 (PFKFB3), an enzyme involved in the regulation of glycolysis in cancer cells.[6] Derivatives of 6-aminonaphthalene could potentially target similar enzymatic pathways.

PFKFB3 Signaling Pathway in Cancer Metabolism

PFKFB3 is a key regulator of glycolysis, a metabolic pathway that is often upregulated in cancer cells to support their rapid proliferation (the Warburg effect). Inhibition of PFKFB3 can decrease the rate of glycolysis, leading to reduced cancer cell growth and survival.

PFKFB3 in Cancer Glycolysis

Conclusion

6-Bromonaphthalen-1-amine is a highly valuable and versatile building block in organic synthesis. Its ability to undergo a variety of palladium-catalyzed cross-coupling reactions allows for the efficient construction of a diverse range of functionalized naphthalene derivatives. These derivatives are of significant interest in the development of new pharmaceuticals, advanced materials, and other specialty chemicals. The protocols and applications outlined here provide a foundation for researchers to explore the full potential of this important synthetic intermediate.

References

• 1. 2-Amino-6-bromonaphthalene|CAS 7499-66-3|Research Chemical [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol | Semantic Scholar [semanticscholar.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Discovery and Structure-Activity Relationships of N-Aryl 6-Aminoquinoxalines as Potent PFKFB3 Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Utility of 6-Bromonaphthalen-1-amine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromonaphthalen-1-amine is a versatile bicyclic aromatic scaffold that holds significant potential in the field of medicinal chemistry. The naphthalene core is a privileged structure found in numerous biologically active compounds and approved drugs.[1] The presence of a bromine atom at the 6-position provides a convenient synthetic handle for a variety of cross-coupling reactions, allowing for the systematic exploration of structure-activity relationships (SAR). The primary amino group at the 1-position can be readily functionalized or can serve as a key hydrogen bond donor for interactions with biological targets. This document provides detailed application notes and experimental protocols for the utilization of 6-bromonaphthalen-1-amine in the discovery and development of novel therapeutic agents, particularly focusing on its application in the synthesis of kinase inhibitors and antimicrobial agents.

Application I: Development of Kinase Inhibitors

The dysregulation of protein kinase activity is a well-established hallmark of numerous diseases, most notably cancer. The 6-bromonaphthalen-1-amine scaffold can be elaborated to generate potent and selective kinase inhibitors by introducing various substituents at the 6-position that can occupy the ATP-binding site of target kinases.

Key Synthetic Strategies: Palladium-Catalyzed Cross-Coupling

The bromine atom on the naphthalene ring is amenable to palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These methods allow for the introduction of a wide array of aryl, heteroaryl, and amino moieties, which are common features in kinase inhibitors.[2]

Logical Workflow for Kinase Inhibitor Synthesis and Screening

Caption: General workflow for the synthesis and evaluation of kinase inhibitors derived from 6-bromonaphthalen-1-amine.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling for the Synthesis of 6-Aryl-naphthalen-1-amines

This protocol describes a general procedure for the palladium-catalyzed coupling of 6-bromonaphthalen-1-amine with an arylboronic acid.

Materials:

• 6-Bromonaphthalen-1-amine

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃ or Na₂CO₃, 2.0 equivalents)

• Solvent system (e.g., 1,4-dioxane/water 4:1, or toluene/ethanol/water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• To a round-bottom flask, add 6-bromonaphthalen-1-amine (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (2.0 eq.).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst to the flask under the inert atmosphere.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete, as monitored by TLC or LC-MS (typically 4-24 hours).[3]

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 6-aryl-naphthalen-1-amine derivative.

Protocol 2: Buchwald-Hartwig Amination for the Synthesis of N⁶-Substituted Naphthalene-1,6-diamines

This protocol outlines a general method for the C-N cross-coupling of an amine with 6-bromonaphthalen-1-amine.

Materials:

• 6-Bromonaphthalen-1-amine

• Primary or secondary amine (1.2 equivalents)

• Palladium precatalyst (e.g., BrettPhos or RuPhos precatalyst, 2 mol%)[4]

• Base (e.g., LiHMDS or NaOtBu, 2.0 equivalents)

• Anhydrous solvent (e.g., THF or Toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• To an oven-dried Schlenk tube, add 6-bromonaphthalen-1-amine (1.0 equiv), the amine (1.2 equiv), and the palladium precatalyst (0.02 equiv).

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Add the base to the stirred reaction mixture.

• Seal the tube and heat the reaction mixture to 65-100 °C. Monitor the reaction progress by TLC or LC-MS.[4]

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Kinase Inhibitory Activity

While specific kinase inhibition data for derivatives of 6-bromonaphthalen-1-amine are not extensively available in the public domain, the following table presents representative data for aminopyridine-based kinase inhibitors to illustrate the potential potencies that can be achieved with similar scaffolds.[3]

Kinase Target	Inhibitor Scaffold/Derivative	IC₅₀ (nM)
JNK1	Aminopyrimidine-based	25
JNK2	Aminopyrimidine-based	12
JNK3	Aminopyrazole-based	<40
p38α	Biphenyl amide	11
TAK1	Imidazopyridine with 2-cyanoacrylamide	27
VRK1	Aminopyridine-based	150

Protocol 3: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol describes a general method to determine the in vitro potency of synthesized compounds against a target kinase.

Materials:

• Synthesized inhibitor compounds

• Target kinase enzyme

• Kinase substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay buffer

• White, opaque 384-well plates

• Microplate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the inhibitor compounds in DMSO.

• In the wells of a 384-well plate, add the kinase enzyme, the substrate, and the inhibitor solution (or DMSO for control).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature (e.g., 30 °C) for a specific time (e.g., 60 minutes).

• Stop the reaction by adding the ADP-Glo™ Reagent, which depletes the remaining ATP.

• Add the Kinase Detection Reagent to convert the ADP generated to ATP, which is then converted to a luminescent signal by luciferase.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC₅₀ value using a dose-response curve.[3]

Representative Signaling Pathway Targeted by Kinase Inhibitors

Caption: A simplified representation of the MAPK/ERK signaling pathway, a common target for kinase inhibitors in cancer therapy.

Application II: Development of Antimicrobial Agents

The naphthalene scaffold is present in several compounds with demonstrated antimicrobial activity.[5] Derivatives of 6-bromonaphthalen-1-amine can be synthesized and evaluated for their potential as novel antibacterial and antifungal agents.

Key Synthetic Strategies: N-Functionalization

The primary amine of 6-bromonaphthalen-1-amine can be functionalized through various reactions, such as acylation to form amides, or reductive amination to introduce N-alkyl groups. These modifications can significantly impact the antimicrobial activity of the resulting compounds.

Logical Workflow for Antimicrobial Agent Synthesis and Screening

Caption: General workflow for the synthesis and screening of antimicrobial agents derived from 6-bromonaphthalen-1-amine.

Experimental Protocols

Protocol 4: Synthesis of N-(6-bromonaphthalen-1-yl)amides

This protocol describes a general procedure for the acylation of 6-bromonaphthalen-1-amine.

Materials:

• 6-Bromonaphthalen-1-amine

• Acyl chloride or carboxylic acid (1.1 equivalents)

• Base (e.g., triethylamine or pyridine, 1.2 equivalents)

• Coupling agent (if starting from carboxylic acid, e.g., HATU, 1.1 equivalents)

• Anhydrous solvent (e.g., dichloromethane, THF, or DMF)

• Standard laboratory glassware and purification equipment

Procedure (using acyl chloride):

• Dissolve 6-bromonaphthalen-1-amine (1.0 eq.) and the base (1.2 eq.) in the anhydrous solvent in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add the acyl chloride (1.1 eq.) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation: Representative Antimicrobial Activity

The following table summarizes the in vitro antimicrobial activity of related naphthylthiazolylamine derivatives against various bacterial and fungal strains, presented as Minimum Inhibitory Concentration (MIC) values. This data provides a reference for the potential efficacy of naphthalene-based compounds.[2]

Compound	P. aeruginosa (MIC, µg/mL)	C. albicans (MIC, µg/mL)	C. glabrata (MIC, µg/mL)
5a	>1000	125	250
5b	62.5	125	125
5f	500	125	250
Ketoconazole	N/A	125	125

(Data is for 2-(dialkylamino)-4-(naphthalen-2-yl)thiazole derivatives as reported by Tay et al., 2016)[2]

Protocol 5: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of synthesized compounds against microbial strains.

Materials:

• Synthesized compounds in DMSO

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Positive control antibiotic (e.g., ciprofloxacin, fluconazole)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a twofold serial dilution of each test compound in the broth medium in a 96-well plate.

• Prepare a standardized inoculum of the microorganism to be tested.

• Add the microbial inoculum to each well of the microtiter plate. Include a positive control (microbe + medium + standard antibiotic), a negative control (microbe + medium), and a sterility control (medium only).

• Incubate the plates at an appropriate temperature (e.g., 37 °C for bacteria, 35 °C for fungi) for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.[2]

References

• 1. 2-Amino-6-bromonaphthalene | C10H8BrN | CID 348404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alliedacademies.org [alliedacademies.org]
• 3. Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00987H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide derivatives against MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Precursor: Applications of 6-Bromonaphthalen-1-amine and Its Isomers in Materials Science

While direct applications of 6-Bromonaphthalen-1-amine in materials science are not extensively documented in current literature, its isomeric counterpart, 2-Amino-6-bromonaphthalene, serves as a valuable precursor in the synthesis of advanced functional materials, particularly in the realm of fluorescent dyes and probes. This document provides detailed application notes and protocols based on the established use of 2-Amino-6-bromonaphthalene, offering a practical guide for researchers and scientists exploring the potential of substituted bromonaphthylamines in materials development.

The strategic placement of the amino and bromo functionalities on the naphthalene core makes these compounds versatile building blocks for creating complex organic molecules with tailored photophysical and electronic properties. The bromo group provides a reactive handle for various cross-coupling reactions, enabling the extension of the π-conjugated system, while the amino group can be readily derivatized to tune the molecule's electronic characteristics or to attach it to other molecular scaffolds.

Application in Fluorescent Dyes: Synthesis of DANPY Derivatives

A notable application of 2-Amino-6-bromonaphthalene is in the synthesis of DANPY (Dialkylaminonaphthylpyridinium) derivatives. These molecules are DNA-binding fluorophores with potential applications in bio-imaging and as nonlinear optical (NLO) materials. The synthesis involves a convergent approach, starting with the condensation of a secondary amine with 6-bromo-2-naphthol under Bucherer conditions to yield the corresponding 2-amino-6-bromonaphthalene derivative. This is followed by a Suzuki coupling with a pyridine boronic acid and subsequent N-alkylation to generate the final DANPY dye.

Quantitative Data: Synthesis of 6-Bromo-N,N-dimethylnaphthalen-2-amine

Reactant	Molar Equiv.	Molecular Weight ( g/mol )	Amount
6-bromo-2-naphthol	1.0	223.06	4.09 g (18.3 mmol)
Sodium metabisulfite	2.0	190.11	6.96 g (36.6 mmol)
Dimethylamine (40% in water)	5.0	45.08	10.3 mL (91.5 mmol)
Water	-	18.02	18 mL
Product	250.14	Yield: 95%

Experimental Protocol: Synthesis of 6-Bromo-N,N-dimethylnaphthalen-2-amine (Bucherer Reaction)[1]

This protocol describes the synthesis of a key intermediate for DANPY dyes using the Bucherer reaction.

Materials:

• 6-bromo-2-naphthol

• Sodium metabisulfite

• 40% aqueous dimethylamine solution

• Water

• Dichloromethane

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Heavy glass-walled pressure reactor with a threaded Teflon/O-ring closure

• Magnetic stir bar

Procedure:

• To a heavy glass-walled pressure reactor, add 6-bromo-2-naphthol (4.09 g, 18.3 mmol) and sodium metabisulfite (6.96 g, 36.6 mmol).

• Add water (18 mL) to the reactor.

• Add 40% aqueous dimethylamine solution (10.3 mL, 91.5 mmol).

• Seal the reactor with the Teflon cap and place it in an oil bath preheated to 150 °C.

• Stir the reaction mixture vigorously for 24 hours.

• After 24 hours, remove the reactor from the oil bath and allow it to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate (50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by column chromatography on silica gel if necessary.

Workflow for the Bucherer Reaction.

Hypothetical Application in Hole-Transporting Materials

While no direct synthesis of a hole-transporting material (HTM) from 6-Bromonaphthalen-1-amine is reported, a plausible synthetic route can be proposed based on established methods for creating triarylamine-based HTMs. Triarylamines are a prominent class of HTMs used in Organic Light-Emitting Diodes (OLEDs) due to their excellent hole mobility and thermal stability. A hypothetical synthesis could involve a Buchwald-Hartwig amination to couple 6-Bromonaphthalen-1-amine with a diarylamine.

Proposed Synthetic Scheme for a Hypothetical HTM

The synthesis would likely involve the following key steps:

• Protection of the primary amine: The reactive amino group of 6-Bromonaphthalen-1-amine would first be protected to prevent side reactions during the subsequent coupling step. A common protecting group for this purpose is the tert-butoxycarbonyl (Boc) group.

• Buchwald-Hartwig Amination: The protected 6-Bromonaphthalen-1-amine would then be coupled with a diarylamine (e.g., diphenylamine) using a palladium catalyst and a suitable phosphine ligand.

• Deprotection: The Boc protecting group would be removed under acidic conditions to yield the final triarylamine-based HTM.

Proposed synthesis of a hypothetical HTM.

Conclusion

While the direct application of 6-Bromonaphthalen-1-amine in materials science remains an area for future exploration, the established synthetic utility of its isomers, particularly 2-Amino-6-bromonaphthalene, highlights the potential of the bromonaphthylamine scaffold. The protocols and data presented for the synthesis of DANPY dye intermediates provide a solid foundation for researchers to build upon. Furthermore, the proposed synthetic pathway for a novel hole-transporting material illustrates a logical direction for future research in the development of new materials for organic electronics, leveraging the unique structural and electronic properties of 6-Bromonaphthalen-1-amine. Further investigation into the reactivity and properties of materials derived from this specific isomer is warranted to fully unlock its potential in materials science.

Application Notes and Protocols: Ligand Selection for Cross-Coupling with 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromonaphthalen-1-amine is a valuable bifunctional building block in organic synthesis, particularly for the construction of complex molecules in medicinal chemistry and materials science. The presence of both a reactive aryl bromide and a nucleophilic primary amine on the naphthalene scaffold allows for diverse functionalization strategies. However, the free amine group presents a significant challenge in transition metal-catalyzed cross-coupling reactions, as it can coordinate to the metal center and inhibit or deactivate the catalyst.

This document provides a comprehensive guide to ligand selection for various palladium-catalyzed cross-coupling reactions of 6-bromonaphthalen-1-amine. It outlines strategies to overcome catalyst inhibition, presents comparative data from related substrates to guide ligand choice, and offers detailed experimental protocols for key transformations.

Core Challenge: Catalyst Inhibition

The primary obstacle in the cross-coupling of 6-bromonaphthalen-1-amine is the potential for the amino group (-NH₂) to act as a ligand, leading to catalyst poisoning. This coordination can disrupt the catalytic cycle, resulting in low yields and stalled reactions. Two primary strategies are employed to mitigate this issue:

• Amine Protection: The most straightforward approach is the temporary protection of the amine functionality. The tert-butyloxycarbonyl (Boc) group is a common choice due to its stability under many cross-coupling conditions and its ease of removal.

• Use of Specialized Ligands: The development of bulky, electron-rich phosphine ligands has revolutionized the cross-coupling of amine-containing aryl halides. These ligands sterically shield the palladium center, preventing the coordination of the substrate's amine group and promoting the desired catalytic cycle.[1]

Ligand Selection and Performance Data

While specific comparative studies on 6-bromonaphthalen-1-amine are not extensively documented, data from analogous substrates provide a strong foundation for ligand selection. The following tables summarize representative data for key cross-coupling reactions on related bromo-anilines and bromo-naphthalenes, offering a starting point for optimization.

Table 1: Buchwald-Hartwig Amination of Aryl Bromides with Various Amines

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. The choice of a bulky, electron-rich phosphine ligand is often critical for achieving high yields, especially with challenging substrates.[2][3]

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate Notes	Cite
XPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	12-24	>90	General for various aryl bromides and amines.	[3]
RuPhos	RuPhos G3 Precatalyst	LiHMDS	THF	65	12-24	85-95	Effective for coupling with secondary amines.	[4]
BrettPhos	BrettPhos G3 Precatalyst	LiHMDS	THF	65	12-24	80-92	Particularly effective for primary amines.	[4]
t-BuXPhos	[Pd(allyl)Cl]₂	NaOtBu	Toluene	110	18	98	High conversion for coupling with DMAC.	[3]
TrixiePhos	[Pd(allyl)Cl]₂	NaOtBu	Toluene	110	18	>90	Universal ligand for various secondary aryl amines.	[3]

Data is representative for the coupling of various aryl bromides and may serve as a starting point for 6-bromonaphthalen-1-amine.

Table 2: Suzuki-Miyaura Coupling of Aryl Bromides with Boronic Acids

The Suzuki-Miyaura coupling is a versatile C-C bond-forming reaction. For substrates with amine functionalities, ligands that promote fast oxidative addition and reductive elimination are preferred.

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate Notes	Cite
SPhos	Pd(OAc)₂	K₃PO₄	Toluene/H₂O	100	16	>95	Highly active for a broad range of aryl bromides.	[5]
XPhos	XPhos G3 Precatalyst	K₃PO₄	Dioxane/H₂O	80	12	90-98	Excellent for challenging substrates.	[5]
CataCXium A	CataCXium A Pd G3	Cs₂CO₃	Dioxane/H₂O	80	18	~51	Effective for unprotected ortho-bromoanilines.	[6]
dppf	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	80	18	High	Good conversion for borazaronaphthalenes.	[7]
PPh₃	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	85-95	Classical, but often less effective than biaryl phosphines.	[5]

Data is representative for the coupling of various aryl bromides and may serve as a starting point for 6-bromonaphthalen-1-amine.

Table 3: Sonogashira Coupling of Aryl Bromides with Terminal Alkynes

The Sonogashira coupling enables the formation of C(sp²)-C(sp) bonds. While traditionally requiring a copper co-catalyst, copper-free conditions are often preferred to avoid alkyne homocoupling.

Ligand	Palladium Source	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate Notes	Cite
PPh₃	PdCl₂(PPh₃)₂	CuI	Et₃N	THF	RT-60	2-12	80-95	Standard conditions for aryl iodides and bromides.	[5]
cBRIDP	Pd(OAc)₂	None	Cs₂CO₃	Toluene	110	24	>90	Copper-free conditions for various aryl bromides.	[5]
P(t-Bu)₃	Pd₂(dba)₃	None	Cs₂CO₃	Dioxane	80	16	90-98	Effective for sterically unhindered acetylenes.	[8]
Various	Pd(II) β-oxoiminatophosphane	None	Piperidine	Solvent-free	RT-50	1-20	>90	Highly efficient for aryl bromides and chlorides.	[9]

Data is representative for the coupling of various aryl bromides and may serve as a starting point for 6-bromonaphthalen-1-amine.

Table 4: Heck Coupling of Aryl Bromides with Alkenes

The Mizoroki-Heck reaction couples aryl halides with alkenes. Ligand choice can influence regioselectivity and efficiency.

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate Notes	Cite
P(o-tol)₃	Pd(OAc)₂	Et₃N	DMF	100	24	85-95	Effective for electron-neutral aryl bromides.	[5]
PPh₃	Pd(OAc)₂	K₂CO₃	DMF/H₂O	120	8-24	~80	General purpose, often requires higher temperatures.	[5]
None (ligandless)	Pd/C	Et₃N	NMP	130	12	70-85	Heterogeneous conditions, useful for simple substrates.	[5]
XPhos	XPhos Pd G3	K₃PO₄	THF/H₂O	60	1	~30-40	Micellar conditions for DNA-encoded libraries.	[10]

Data is representative for the coupling of various aryl bromides and may serve as a starting point for 6-bromonaphthalen-1-amine.

Experimental Protocols

The following are generalized protocols that should be adapted and optimized for specific substrates and coupling partners. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: N-Boc Protection of 6-Bromonaphthalen-1-amine

• Dissolve 6-bromonaphthalen-1-amine (1.0 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Add triethylamine (1.5 equiv) followed by di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv).

• Stir the mixture at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with DCM and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Boc-6-bromonaphthalen-1-amine.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox, charge an oven-dried Schlenk tube with the palladium precatalyst (e.g., BrettPhos G3, 2 mol%), the base (e.g., LiHMDS, 2.0 equiv, or NaOtBu, 1.4 equiv).

• Add the protected or unprotected 6-bromonaphthalen-1-amine (1.0 equiv) and the amine coupling partner (1.2 equiv).

• Remove the tube from the glovebox, add anhydrous solvent (e.g., THF or toluene), and seal the tube.

• Heat the reaction mixture to the desired temperature (e.g., 65-110 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add N-Boc-6-bromonaphthalen-1-amine (1.0 equiv), the boronic acid or ester (1.5 equiv), and the base (e.g., K₃PO₄ or Cs₂CO₃, 3.0 equiv).

• Add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%), or a precatalyst (e.g., XPhos G3, 2 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add degassed solvent (e.g., Toluene/H₂O 10:1) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Protocol 4: General Procedure for Copper-Free Sonogashira Coupling

• To an oven-dried Schlenk tube, add N-Boc-6-bromonaphthalen-1-amine (1.0 equiv), the palladium source (e.g., PdCl₂(PPh₃)₂, 3 mol%), and the ligand if separate (e.g., P(t-Bu)₃, 6 mol%).

• Evacuate and backfill the tube with an inert gas.

• Add anhydrous solvent (e.g., THF or dioxane) and the terminal alkyne (1.5 equiv).

• Add the base (e.g., Cs₂CO₃, 2.0 equiv, or an amine base like Et₃N or piperidine).

• Heat the reaction to the desired temperature (e.g., RT to 80 °C).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite, rinsing with an organic solvent.

• Concentrate the filtrate and purify the crude product by column chromatography.

Visualizations

Experimental Workflow for Ligand Screening

Caption: A generalized workflow for screening multiple ligands in a cross-coupling reaction.

Decision-Making for Ligand Selection

Caption: A decision tree to guide initial ligand selection for 6-bromonaphthalen-1-amine.

Conclusion

The successful cross-coupling of 6-bromonaphthalen-1-amine is highly dependent on mitigating the inhibitory effects of the free amine. Protecting the amine group with a Boc functionality provides a reliable route and allows for a broader range of standard cross-coupling conditions. Alternatively, the use of modern, bulky, electron-rich biaryl phosphine ligands such as XPhos, SPhos, RuPhos, and BrettPhos has proven highly effective for coupling unprotected amine-containing aryl halides. The provided protocols and comparative data serve as a robust starting point for researchers to develop efficient and high-yielding syntheses for the derivatization of this important chemical scaffold. Systematic optimization of the ligand, base, solvent, and temperature will be key to achieving optimal results for each specific transformation.

References

• 1. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki–Miyaura Cross-Coupling of Brominated 2,1-Borazaronaphthalenes with Potassium Alkenyltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Sonogashira Coupling Reaction Catalyzed by Palladium(II) β-Oxoiminatophosphane Complexes under Mild Conditions [organic-chemistry.org]
• 10. Development of a Micellar-Promoted Heck Reaction for the Synthesis of DNA-Encoded Libraries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 6-Aryl-Naphthalen-1-amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the synthesis of 6-aryl-naphthalen-1-amines, a class of compounds with significant potential in medicinal chemistry, particularly as kinase inhibitors. The protocols outlined below focus on the widely applicable Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds.

Introduction

6-Aryl-naphthalen-1-amines are bicyclic aromatic compounds that serve as valuable scaffolds in drug discovery. The naphthalene core provides a rigid framework, while the aryl and amine substituents offer opportunities for diverse functionalization to modulate biological activity and pharmacokinetic properties. Notably, derivatives of this class have been investigated for their potential to inhibit various protein kinases, which are crucial regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer.[1][2] This document details the synthetic route, experimental procedures, and characterization of these compounds.

Synthetic Approach: Suzuki-Miyaura Cross-Coupling

The most common and efficient method for the synthesis of 6-aryl-naphthalen-1-amines is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3][4][5] This reaction involves the coupling of an organoboron compound (an arylboronic acid or its ester derivative) with an organic halide (in this case, 6-bromo-naphthalen-1-amine) in the presence of a palladium catalyst and a base.

The general reaction scheme is as follows:

Scheme 1: General Suzuki-Miyaura reaction for the synthesis of 6-aryl-naphthalen-1-amines.

An alternative approach involves the Buchwald-Hartwig amination, which is another powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[6][7][8][9] This method would involve coupling a 6-aryl-naphthalene halide with an amine.

Data Presentation: Reaction Parameters and Yields

The following table summarizes the typical reaction conditions and yields for the Suzuki-Miyaura synthesis of various 6-aryl-naphthalen-1-amines.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O (4:1:1)	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	100	16	80-90
3	4-Fluorophenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Toluene	110	18	88-96
4	3-Thienylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	THF/H₂O (3:1)	80	24	75-85

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

Materials:

• 6-Bromo-naphthalen-1-amine

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene/Ethanol/Water mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 6-bromo-naphthalen-1-amine (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst (0.05 mmol). Then, add the degassed solvent system (e.g., 10 mL of a 4:1:1 mixture of toluene, ethanol, and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired 6-aryl-naphthalen-1-amine.

Characterization of 6-Phenyl-naphthalen-1-amine

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.85-7.80 (m, 2H), 7.75 (d, J=8.4 Hz, 1H), 7.65 (s, 1H), 7.50-7.40 (m, 4H), 7.35-7.25 (m, 2H), 4.20 (br s, 2H, NH₂).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 142.0, 140.5, 134.8, 131.5, 129.0, 128.8, 127.5, 127.0, 126.5, 125.8, 124.0, 121.0, 119.0, 110.0.[10]

• MS (ESI): m/z 220.1 [M+H]⁺.[11]

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura coupling reactions.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Potential Signaling Pathway Inhibition

6-Aryl-naphthalen-1-amines are being explored as inhibitors of Receptor Tyrosine Kinases (RTKs), which are key players in cell signaling and are often implicated in cancer.[1][2][12][13] The diagram below illustrates a simplified RTK signaling pathway that could be targeted by these compounds.

Caption: Inhibition of RTK signaling by a 6-aryl-naphthalen-1-amine.

References

• 1. mdpi.com [mdpi.com]
• 2. Tyrosine kinase – Role and significance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. rsc.org [rsc.org]
• 11. 1-Naphthalenamine, N-phenyl- [webbook.nist.gov]
• 12. The role of receptor tyrosine kinase inhibition in treating gastrointestinal malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Role of the Receptor Tyrosine Kinase Axl and its Targeting in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Buchwald-Hartwig Amination of 6-Bromonaphthalen-1-amine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and success rate of the Buchwald-Hartwig amination reaction with 6-Bromonaphthalen-1-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low or no yield in the Buchwald-Hartwig amination of 6-Bromonaphthalen-1-amine?

A1: Low or no yield can stem from several factors:

• Inactive Catalyst: The Pd(0) catalyst is sensitive to air and moisture. Incomplete reduction of the Pd(II) precatalyst or exposure to oxygen can lead to catalyst deactivation.

• Poor Quality Reagents: The presence of moisture or impurities in the amine, solvent, or base can significantly hinder the reaction.

• Suboptimal Ligand Choice: The ligand is crucial for the efficiency of the catalytic cycle. An inappropriate ligand for the specific amine (primary vs. secondary) can lead to poor results.

• Incorrect Base: The strength and solubility of the base are critical for the deprotonation of the amine and the subsequent steps in the catalytic cycle.

• Side Reactions: Reductive dehalogenation of the starting material can be a significant side reaction, leading to the formation of naphthalene byproducts.

Q2: How do I choose the right ligand for my primary or secondary amine coupling partner?

A2: The choice of ligand is critical for a successful reaction. For primary amines, bulky, electron-rich phosphine ligands like BrettPhos are often preferred as they have shown high efficacy. For secondary amines, ligands such as RuPhos are generally more suitable. The use of bidentate phosphine ligands like BINAP can also be effective for primary amines.[1]

Q3: What is the best base to use for this reaction?

A3: The choice of base is highly dependent on the specific reaction conditions and substrates. Strong, non-nucleophilic bases are typically used. Lithium bis(trimethylsilyl)amide (LiHMDS) is a highly effective base for this type of transformation. Other common bases that can be screened include sodium tert-butoxide (NaOtBu) and cesium carbonate (Cs₂CO₃).[1]

Q4: Which solvent should I use?

A4: Anhydrous, aprotic solvents are generally used for the Buchwald-Hartwig amination. Tetrahydrofuran (THF) is a common and effective solvent for this reaction. Other solvents such as toluene and dioxane can also be employed.[2] It is crucial to use anhydrous solvents to prevent catalyst deactivation.

Q5: How can I minimize the formation of side products like hydrodehalogenation?

A5: Reductive dehalogenation, where the bromine atom is replaced by a hydrogen atom, is a common side reaction.[3] To minimize this, you can try using a less sterically hindered ligand or lowering the reaction temperature.[1]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure strictly anhydrous and anaerobic (oxygen-free) conditions. Use a fresh bottle of catalyst or a pre-catalyst. Purge the reaction vessel and reagents with an inert gas (Argon or Nitrogen).
Poor quality of reagents	Use freshly distilled and dried solvents. Ensure the amine is pure and dry.
Incorrect base selection	The choice of base is crucial. LiHMDS is often effective. Consider screening other bases like NaOtBu or Cs₂CO₃.[1]
Formation of Side Products	Reductive dehalogenation	Use a less sterically hindered ligand. Lowering the reaction temperature may also help.[1]
Homocoupling of the amine or aryl halide	Optimize the catalyst and ligand loading. Ensure slow addition of the base.
Difficulty in Product Purification	Residual palladium catalyst	Filter the crude reaction mixture through a pad of celite. Consider using a palladium scavenger.
Contamination with ligand oxide	Perform column chromatography with a suitable solvent system (e.g., ethyl acetate/hexanes).

Data Presentation

The following tables summarize reaction conditions and yields for the Buchwald-Hartwig amination of substrates similar to 6-Bromonaphthalen-1-amine.

Table 1: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole with Primary Amines [1]

Amine	Product	Yield (%)
Aniline	N-phenyl-1H-indazol-6-amine	85
4-Methoxyaniline	N-(4-methoxyphenyl)-1H-indazol-6-amine	92
Benzylamine	N-benzyl-1H-indazol-6-amine	88
Cyclohexylamine	N-cyclohexyl-1H-indazol-6-amine	75
Reaction Conditions: 6-bromo-1H-indazole (1.0 equiv), amine (1.2 equiv), BrettPhos precatalyst (2 mol%), LiHMDS (2.0 equiv), in THF at 65 °C for 12-24 h.

Table 2: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole with Secondary Amines [1]

Amine	Product	Yield (%)
Morpholine	6-(morpholino)-1H-indazole	95
Piperidine	6-(piperidin-1-yl)-1H-indazole	91
N-Methylaniline	N-methyl-N-phenyl-1H-indazol-6-amine	82
Reaction Conditions: 6-bromo-1H-indazole (1.0 equiv), amine (1.2 equiv), RuPhos precatalyst (2 mol%), LiHMDS (2.0 equiv), in THF at 65 °C for 12-24 h.

Table 3: Buchwald-Hartwig Amination of 1-Bromonaphthalene with Aniline [4]

Ligand System	Product	Yield (%)
[Pd(6-Dipp)(SPhos)Cl₂]	N-phenylnaphthalen-1-amine	98
Reaction Conditions: 1-bromonaphthalene, aniline, NaOtBu, 110 °C, solvent-free.

Experimental Protocols

The following are general protocols and may require optimization for specific amines. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.[1]

General Protocol for the Amination of 6-Bromonaphthalen-1-amine with Primary Amines

• Materials:

  • 6-Bromonaphthalen-1-amine

  • Primary amine

  • BrettPhos precatalyst

  • Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M solution in THF)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes)

• Procedure:

  • To an oven-dried Schlenk tube, add 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv), the primary amine (1.2 mmol, 1.2 equiv), and the BrettPhos precatalyst (0.02 mmol, 2 mol%).

  • Evacuate and backfill the tube with an inert gas three times.

  • Add anhydrous THF (5 mL) via syringe.

  • Add LiHMDS (1 M solution in THF, 2.0 mL, 2.0 mmol, 2.0 equiv) dropwise to the stirred reaction mixture.

  • Seal the tube and heat the reaction mixture to 65 °C.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

General Protocol for the Amination of 6-Bromonaphthalen-1-amine with Secondary Amines

• Materials:

  • 6-Bromonaphthalen-1-amine

  • Secondary amine

  • RuPhos precatalyst

  • Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M solution in THF)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes)

• Procedure:

  • To an oven-dried Schlenk tube, add 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv), the secondary amine (1.2 mmol, 1.2 equiv), and the RuPhos precatalyst (0.02 mmol, 2 mol%).

  • Evacuate and backfill the tube with an inert gas three times.

  • Add anhydrous THF (5 mL) via syringe.

  • Add LiHMDS (1 M solution in THF, 2.0 mL, 2.0 mmol, 2.0 equiv) dropwise to the stirred reaction mixture.

  • Seal the tube and heat the reaction mixture to 65 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Visualizations

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Caption: A troubleshooting workflow for optimizing the reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki Coupling of 6-Bromonaphthalen-1-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Suzuki coupling of 6-Bromonaphthalen-1-amine. The information is designed to help overcome common challenges and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Suzuki coupling of 6-Bromonaphthalen-1-amine?

A1: The three most prevalent side reactions are:

• Protodeboronation: The cleavage of the carbon-boron bond of the boronic acid coupling partner, which is replaced by a carbon-hydrogen bond. This leads to the formation of an unwanted arene byproduct and reduces the yield of the desired product.

• Dehalogenation: The reduction of the starting material, 6-Bromonaphthalen-1-amine, to 1-naphthylamine. This non-productive pathway consumes the starting material.

• Homocoupling: The dimerization of the boronic acid to form a symmetrical biaryl byproduct, or less commonly, the dimerization of 6-Bromonaphthalen-1-amine.

Q2: How does the unprotected primary amine group on 6-Bromonaphthalen-1-amine affect the Suzuki coupling reaction?

A2: The lone pair of electrons on the nitrogen atom of the primary amine can coordinate to the palladium catalyst. This can have several consequences:

• Catalyst Inhibition: Coordination of the amine to the palladium center can stabilize the catalyst, but may also hinder its catalytic activity, leading to slow or incomplete reactions.

• Influence on Side Reactions: The electronic properties of the amino group can influence the propensity for side reactions. For instance, it can affect the rate of oxidative addition and reductive elimination.

• No Need for Protection: In many cases, the Suzuki coupling of amino-substituted aryl halides can be achieved in high yields without the need to protect the amine functionality, provided the reaction conditions are carefully optimized.

Q3: What is the general order of reactivity for aryl halides in Suzuki coupling, and where does 6-Bromonaphthalen-1-amine fit in?

A3: The general reactivity trend for aryl halides in the oxidative addition step of the Suzuki coupling is: R-I > R-OTf > R-Br >> R-Cl. As an aryl bromide, 6-Bromonaphthalen-1-amine exhibits good reactivity and is a suitable substrate for Suzuki coupling, although it is generally less reactive than the corresponding iodide.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the Suzuki coupling of 6-Bromonaphthalen-1-amine.

Issue 1: Low to No Product Formation

Potential Cause	Troubleshooting Steps
Catalyst Inactivity	- Use a fresh batch of palladium catalyst. - Switch to a more active pre-catalyst, such as a palladacycle (e.g., Buchwald G3 or G4 pre-catalysts). - Increase catalyst loading (e.g., from 1-2 mol% to 3-5 mol%).
Suboptimal Ligand	- Screen different phosphine ligands. For the electron-rich 6-Bromonaphthalen-1-amine, ligands like SPhos or XPhos are often effective for heteroaromatic couplings.
Incorrect Base	- Screen a variety of inorganic bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄. The optimal base is often dependent on the solvent and specific boronic acid used. - Ensure the base is finely powdered and anhydrous.
Poor Solubility	- Try different solvent systems. Common choices include dioxane/water, THF/water, DMF, or toluene. - For substrates with poor solubility, higher boiling point solvents like DMF or DMAc may be necessary, but be mindful of potential side reactions at elevated temperatures.
Low Reaction Temperature	- Incrementally increase the reaction temperature by 10-20 °C.

Issue 2: Significant Formation of Protodeboronation Byproduct

Potential Cause	Troubleshooting Steps
Suboptimal Base	- Switch to a weaker base (e.g., K₂CO₃ or KF) or use a phosphate base (K₃PO₄). Strong bases can accelerate protodeboronation.
Presence of Water	- While some water is often necessary for Suzuki couplings, excess water can promote protodeboronation. Ensure anhydrous solvents are used if the reaction is sensitive.
High Reaction Temperature	- Lower the reaction temperature. Protodeboronation is often more sensitive to temperature than the desired coupling.
Inefficient Catalysis	- A slow Suzuki coupling reaction allows more time for the boronic acid to decompose. Use a more active catalyst/ligand system to accelerate the desired reaction.

Issue 3: Significant Formation of Dehalogenated Byproduct (1-Naphthylamine)

Potential Cause	Troubleshooting Steps
Hydride Source in Reaction	- Some bases or solvents can act as hydride sources. If dehalogenation is a major issue, avoid using amine-based bases or alcoholic solvents.
Suboptimal Ligand	- The choice of ligand can influence the rate of dehalogenation versus productive coupling. Screening of ligands may be necessary.
Slow Transmetalation	- A slow transmetalation step can allow the palladium-aryl intermediate to undergo dehalogenation. Using a stronger base or a more efficient ligand can accelerate transmetalation.

Issue 4: Significant Formation of Homocoupling Byproduct

Potential Cause	Troubleshooting Steps
Presence of Oxygen	- Rigorously degas all solvents and the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles.
Inefficient Reduction of Pd(II) Precatalyst	- If using a Pd(II) precatalyst, ensure the reaction conditions are suitable for its in-situ reduction to the active Pd(0) species. Consider using a pre-activated Pd(0) catalyst like Pd(PPh₃)₄.
Suboptimal Stoichiometry	- Using a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents) is common, but a large excess can favor homocoupling. Optimize the stoichiometry of the coupling partners.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the Suzuki coupling of substrates analogous to 6-Bromonaphthalen-1-amine, providing a comparative overview to guide reaction optimization.

Table 1: Comparison of Catalysts and Ligands for the Suzuki Coupling of an Unprotected Ortho-Bromoaniline

Reaction of a glucocorticoid receptor modulator intermediate (an ortho-bromoaniline derivative) with a boronic ester.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (5)	SPhos (10)	Cs₂CO₃	Dioxane/H₂O	80	16	35
2	Pd(OAc)₂ (10)	P(Cy)₃ (20)	Cs₂CO₃	Dioxane/H₂O	80	16	10
3	CataCXium A Pd G3 (10)	-	Cs₂CO₃	Dioxane/H₂O	80	16	51
4	CataCXium A Pd G3 (10)	-	Cs₂CO₃	2-MeTHF/H₂O	80	16	95

Data adapted from a study on the Suzuki-Miyaura cross-coupling of unprotected ortho-bromoanilines. The specific ortho-bromoaniline is a complex pharmaceutical intermediate.

Table 2: Effect of Different Bases on Suzuki Coupling Yield

Reaction of 4-bromoaniline with phenylboronic acid.

Entry	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Na₂CO₃	DMF/H₂O	80	12	92
2	K₂CO₃	DMF/H₂O	80	12	88
3	Cs₂CO₃	DMF/H₂O	80	12	85
4	K₃PO₄	DMF/H₂O	80	12	95

Data is representative for amino-substituted aryl bromides and may vary for 6-Bromonaphthalen-1-amine.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 6-Bromonaphthalen-1-amine

This protocol provides a starting point and may require optimization for specific boronic acids.

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous 1,4-dioxane and degassed water (e.g., 4:1 mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a dry Schlenk flask equipped with a magnetic stir bar, combine 6-Bromonaphthalen-1-amine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas three times to establish an inert atmosphere.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst. Then, add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 85-100 °C with vigorous stirring. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain the desired coupled product.

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times.

Materials:

• 6-Bromonaphthalen-1-amine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-dioxane/water 4:1, or DMF)

Procedure:

• Reaction Setup: In a microwave vial, combine 6-Bromonaphthalen-1-amine, the arylboronic acid, the base, and the palladium catalyst.

• Solvent Addition: Add the chosen solvent system to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for 10-30 minutes.

• Workup and Purification: After cooling, the workup and purification can be performed as described in the conventional heating protocol.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Major side reaction pathways in Suzuki coupling.

Caption: A logical workflow for troubleshooting Suzuki coupling reactions.

Technical Support Center: Purification of 6-Bromonaphthalen-1-amine Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 6-Bromonaphthalen-1-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 6-Bromonaphthalen-1-amine?

A1: The primary purification techniques for 6-Bromonaphthalen-1-amine are column chromatography and recrystallization. Column chromatography is effective for separating the desired product from a complex mixture of impurities, while recrystallization is excellent for achieving high purity of an already partially purified product. Acid-base extraction can also be employed as an initial purification step to remove non-basic impurities.

Q2: What are the likely impurities in a crude 6-Bromonaphthalen-1-amine reaction mixture?

A2: Common impurities depend on the synthetic route. If prepared via Buchwald-Hartwig amination of 1,6-dibromonaphthalene, potential impurities include unreacted 1,6-dibromonaphthalene, palladium catalyst residues, phosphine ligands (or their oxides), and byproducts such as N,N-diarylated amines or debrominated naphthalenes.

Q3: My purified 6-Bromonaphthalen-1-amine is colored. How can I decolorize it?

A3: The appearance of color, often pink or brown, can be due to trace impurities or oxidation of the amine. During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities. Subsequent filtration of the hot solution before cooling will remove the charcoal and the adsorbed color. It is important to use a minimal amount of charcoal to avoid significant loss of the desired product.

Q4: How can I confirm the purity of my 6-Bromonaphthalen-1-amine?

A4: The purity of 6-Bromonaphthalen-1-amine can be assessed using several analytical techniques. Thin-layer chromatography (TLC) is a quick method to check for the presence of impurities. High-performance liquid chromatography (HPLC) provides a more quantitative assessment of purity. The melting point of the purified compound can be compared to the literature value. Finally, spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry can confirm the structure and identify any remaining impurities.

Troubleshooting Guides

Column Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Product is not eluting from the column.	Eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.
Product is eluting with the solvent front.	Eluent is too polar.	Decrease the polarity of the eluent. For example, decrease the percentage of ethyl acetate in a hexane/ethyl acetate system.
Streaking or tailing of the product band on TLC and column.	The amine is interacting with the acidic silica gel.	Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to neutralize the acidic sites on the silica gel.[1]
Poor separation of product from impurities.	Inappropriate solvent system.	Optimize the eluent system using TLC with various solvent combinations of differing polarities.
Column was overloaded.	Use a larger column or reduce the amount of crude material loaded. A general rule is to use 20-50 times the weight of adsorbent to the sample weight.[2]
Column was packed improperly.	Ensure the column is packed uniformly without any air bubbles or channels.

Recrystallization

Issue	Possible Cause(s)	Troubleshooting Steps
No crystals form upon cooling.	The solution is too dilute.	Evaporate some of the solvent to concentrate the solution and then try cooling again.
The compound is very soluble in the chosen solvent even at low temperatures.	Try a different solvent or a solvent mixture. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Oily precipitate forms instead of crystals.	The melting point of the compound is lower than the boiling point of the solvent.	Use a lower-boiling point solvent.
Presence of significant impurities.	Purify the crude material by another method, such as column chromatography, before attempting recrystallization.
Low recovery of purified product.	Too much solvent was used for dissolution.	Use the minimum amount of hot solvent necessary to dissolve the crude product.
The compound has some solubility in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.
Premature crystallization during hot filtration.	Pre-heat the funnel and filter paper before filtering the hot solution.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol describes a general procedure for the purification of 6-Bromonaphthalen-1-amine using silica gel column chromatography.

1. TLC Analysis:

• Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution on a silica gel TLC plate.

• Develop the plate using a solvent system of hexane and ethyl acetate (e.g., starting with 9:1 hexane:ethyl acetate).

• Visualize the spots under UV light.

• Adjust the solvent polarity to achieve an Rf value of approximately 0.2-0.3 for the desired product. If tailing is observed, add 0.5% triethylamine to the eluent.

2. Column Preparation:

• Prepare a slurry of silica gel in the chosen eluent.

• Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Add a layer of sand on top of the silica bed.

3. Loading the Sample:

• Dissolve the crude 6-Bromonaphthalen-1-amine in a minimal amount of the eluent or a slightly more polar solvent.

• Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica gel, and then evaporating the solvent.

• Carefully load the sample onto the top of the column.

4. Elution and Fraction Collection:

• Begin eluting the column with the chosen solvent system.

• Collect fractions in test tubes.

• Monitor the elution of the product by TLC analysis of the collected fractions.

5. Isolation of the Product:

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 6-Bromonaphthalen-1-amine.

Protocol 2: Purification by Recrystallization

This protocol is suitable for purifying 6-Bromonaphthalen-1-amine that is already of moderate purity.

1. Solvent Selection:

• In a test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent. Potential solvents include petroleum ether, ethanol, or a mixture of ethanol and water.[3][4]

• The ideal solvent will dissolve the compound when hot but will result in poor solubility when cold.

2. Dissolution:

• Place the crude 6-Bromonaphthalen-1-amine in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and heat the mixture with swirling.

• Continue adding the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent.

3. Decolorization (if necessary):

• If the solution is colored, remove it from the heat and add a very small amount of activated charcoal.

• Reheat the solution to boiling for a few minutes.

4. Hot Filtration:

• If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them.

5. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

6. Isolation and Drying:

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals in a vacuum oven to remove any residual solvent.

Data Presentation

Table 1: Physical and Chemical Properties of 6-Bromonaphthalen-1-amine

Property	Value
Molecular Formula	C10H8BrN
Molecular Weight	222.08 g/mol
Melting Point	128 °C[5]
Boiling Point	155-160 °C at 1 Torr[5]
Appearance	Grey solid[5]

Table 2: Suggested TLC Solvent Systems

Solvent System (v/v)	Typical Application
Hexane / Ethyl Acetate (9:1 to 7:3)	Good starting point for initial TLC analysis.
Dichloromethane / Methanol (98:2 to 95:5)	For more polar impurities.
Hexane / Ethyl Acetate + 0.5% Triethylamine	To reduce tailing of the amine spot.

Visualizations

References

• 1. biotage.com [biotage.com]
• 2. web.uvic.ca [web.uvic.ca]
• 3. 8-Bromo­naphthalen-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. 6-Bromonaphthalen-2-amine | 7499-66-3 [amp.chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for 6-Bromonaphthalen-1-amine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis of 6-Bromonaphthalen-1-amine.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for the preparation of 6-Bromonaphthalen-1-amine?

A1: A common method for synthesizing 6-Bromonaphthalen-1-amine involves the direct bromination of naphthalen-1-amine. This electrophilic aromatic substitution reaction typically utilizes a brominating agent such as molecular bromine (Br₂) in a suitable solvent. The regioselectivity of the bromination is influenced by the directing effect of the amino group.

Q2: What are the primary challenges and potential side reactions in the synthesis of 6-Bromonaphthalen-1-amine?

A2: The main challenges include controlling the regioselectivity of the bromination and preventing over-bromination. The strong activating nature of the amino group can lead to the formation of di- or poly-brominated products. Additionally, the amino group can be sensitive to the reaction conditions and may require protection. Oxidation of the starting material or product can also occur.

Q3: How can I minimize the formation of poly-brominated byproducts?

A3: To minimize poly-bromination, several strategies can be employed:

• Stoichiometry Control: Use a controlled amount of the brominating agent, typically a 1:1 molar ratio or a slight excess of naphthalen-1-amine.

• Reaction Temperature: Perform the reaction at a low temperature to increase selectivity.

• Slow Addition: Add the brominating agent dropwise to the reaction mixture to maintain a low concentration of the electrophile.

• Protecting Groups: Consider protecting the amino group as an acetamide. The acetyl group is less activating than the amino group, which can help control the reaction. The protecting group can be removed in a subsequent step.

Q4: What are the recommended purification techniques for 6-Bromonaphthalen-1-amine?

A4: Purification can often be challenging due to the similar polarities of the desired product and potential byproducts. Common purification methods include:

• Column Chromatography: Silica gel column chromatography is a standard method for separating the product from unreacted starting materials and byproducts. A gradient elution with a solvent system like hexane/ethyl acetate may be necessary.[1]

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

• Acid-Base Extraction: Since the product is an amine, it can be converted to its hydrochloride or hydrobromide salt by treatment with an acid. This allows for extraction into an aqueous layer, leaving non-basic impurities in the organic layer. The free amine can then be regenerated by basification and extracted back into an organic solvent.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of starting material	1. Inactive brominating agent.2. Reaction temperature is too low.3. Insufficient reaction time.	1. Use a fresh bottle of the brominating agent.2. Gradually increase the reaction temperature while monitoring the reaction by TLC.3. Increase the reaction time and monitor progress by TLC.
Formation of multiple products (poly-bromination)	1. Excess brominating agent.2. Reaction temperature is too high.3. High concentration of brominating agent.	1. Use a 1:1 molar ratio of naphthalen-1-amine to the brominating agent.2. Maintain a low reaction temperature (e.g., 0 °C to room temperature).3. Add the brominating agent slowly and dropwise to the reaction mixture.
Product degradation (dark coloration of the reaction mixture)	1. Oxidation of the amine.2. Reaction temperature is too high.	1. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).2. Run the reaction at a lower temperature.
Difficulty in purifying the final product	1. Similar polarity of product and byproducts.2. Product is an oil and difficult to crystallize.	1. Optimize the solvent system for column chromatography; a gradient elution might be necessary.2. Consider converting the amine to its salt (e.g., hydrochloride) which may be more crystalline.[1]

Experimental Protocols

Protocol 1: Direct Bromination of Naphthalen-1-amine

This protocol is a general procedure and may require optimization.

Materials:

• Naphthalen-1-amine

• Molecular Bromine (Br₂)

• Glacial Acetic Acid

• Sodium bisulfite solution (saturated)

• Sodium bicarbonate solution (saturated)

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Sodium Sulfate or Magnesium Sulfate

Procedure:

• Dissolve naphthalen-1-amine (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the mixture to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of molecular bromine (1.0 eq) in glacial acetic acid.

• Add the bromine solution dropwise to the stirred solution of naphthalen-1-amine over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding a saturated solution of sodium bisulfite until the red-brown color of bromine disappears.

• Carefully neutralize the reaction mixture by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the product with dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Visualizations

Caption: Experimental workflow for the synthesis of 6-Bromonaphthalen-1-amine.

Caption: Troubleshooting flowchart for the synthesis of 6-Bromonaphthalen-1-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]

Technical Support Center: Catalyst Poisoning in Reactions Involving 6-Bromonaphthalen-1-amine

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning in chemical reactions involving 6-Bromonaphthalen-1-amine. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help diagnose and mitigate common issues.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 6-Bromonaphthalen-1-amine is sluggish or failing. What are the common causes?

A1: Low conversion or reaction failure in cross-coupling reactions with 6-Bromonaphthalen-1-amine often stems from catalyst deactivation. The primary culprits include:

• Autoinhibition by the Substrate: The primary amine group (-NH₂) on the naphthalene ring can coordinate with the palladium catalyst, forming inactive complexes and inhibiting the catalytic cycle.[1]

• Catalyst Poisoning from Impurities: Trace impurities in reagents, solvents, or starting materials can act as potent catalyst poisons. Common poisons include sulfur compounds, halides, and other nitrogen-containing heterocycles.[2][3]

• Formation of Palladium Black: The agglomeration of the palladium catalyst into an insoluble, inactive form known as palladium black can occur, often accelerated by high temperatures or improper ligand coordination.[3][4]

• Incorrect Reaction Conditions: Suboptimal temperature, solvent, or base can lead to catalyst decomposition or the promotion of side reactions.[5]

Q2: How can I minimize catalyst inhibition caused by the amino group of 6-Bromonaphthalen-1-amine?

A2: To mitigate the inhibitory effect of the amine functionality, consider the following strategies:

• Use of Bulky, Electron-Rich Ligands: Sterically hindered phosphine ligands, such as XPhos, SPhos, or BrettPhos, can prevent the coordination of the amine to the palladium center, thereby preserving catalyst activity.[6]

• Optimization of Ligand-to-Metal Ratio: A slight excess of the phosphine ligand relative to the palladium precursor can sometimes help to prevent catalyst deactivation by ensuring the palladium center remains coordinated to the desired ligand.

• Protecting Group Strategy: While adding extra synthetic steps, temporarily protecting the amine group (e.g., as a carbamate or amide) can effectively prevent its interference with the catalyst.

Q3: What are the most common external catalyst poisons I should be aware of?

A3: External catalyst poisons are substances not part of the intended reaction that can deactivate the catalyst. Be vigilant for:

• Sulfur Compounds: Thiols, thioethers, and sulfoxides are potent poisons for palladium catalysts, often originating from starting materials or solvents.[7]

• Halides: Excess halide ions, particularly iodide, can form stable, inactive palladium complexes.

• Water and Oxygen: While small amounts of water can sometimes be beneficial in Suzuki-Miyaura couplings, excess water can lead to unwanted side reactions like deboronation.[8][9] Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species.[10]

• Other Nitrogen-Containing Compounds: Impurities such as pyridines or other nitrogenous heterocycles can compete with the desired amine for coordination to the palladium center.[11][12]

Q4: Can a poisoned catalyst be regenerated?

A4: In some cases, catalyst regeneration is possible, although its effectiveness depends on the nature of the poison and the catalyst support. Common strategies include:

• Washing: Washing the catalyst with solvents can remove adsorbed organic impurities.

• Thermal Treatment: For sulfur poisoning, thermal treatment under a controlled atmosphere can sometimes remove the adsorbed sulfur species.[7]

• Chemical Treatment: Treatment with basic or acidic solutions, or with reducing agents, can regenerate some poisoned catalysts. For instance, palladium catalysts poisoned by nitrogen compounds have been reactivated by treatment with alkali metal carbonates or hydroxides.[13]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving issues related to catalyst poisoning in reactions with 6-Bromonaphthalen-1-amine.

Issue: Low to No Product Yield

Potential Cause 1: Catalyst Inhibition by the Amine Substrate

• Diagnosis: The reaction may start but then stalls, or the conversion is consistently low despite using fresh catalyst. This is more likely in reactions with less bulky ligands.

• Solution:

  • Switch to a bulkier, more electron-rich phosphine ligand (e.g., SPhos, XPhos).

  • Increase the ligand-to-palladium ratio (e.g., from 1.1:1 to 1.5:1).

  • If the issue persists, consider protecting the amine group of 6-Bromonaphthalen-1-amine.

Potential Cause 2: Presence of External Catalyst Poisons

• Diagnosis: The reaction fails even with a reliable catalyst and ligand system. The reaction mixture may change color unexpectedly.

• Solution:

  • Purity Check: Use high-purity reagents and solvents. Purify starting materials if their quality is uncertain.

  • Solvent Degassing: Thoroughly degas solvents to remove oxygen.

  • Inert Atmosphere: Ensure the reaction is conducted under a strict inert atmosphere (argon or nitrogen).

Potential Cause 3: Formation of Palladium Black

• Diagnosis: A black precipitate forms in the reaction mixture.

• Solution:

  • Lower Temperature: Reduce the reaction temperature.

  • Optimize Ligand Concentration: Ensure an adequate concentration of a stabilizing ligand is present.

  • Change Solvent: A different solvent may better stabilize the catalytic species.

Data Presentation: Impact of Poisons on Catalyst Activity

The following table provides a semi-quantitative overview of the impact of common poisons on palladium-catalyzed cross-coupling reactions involving aromatic amines. The impact is categorized as High (significant yield reduction, >50%), Medium (moderate yield reduction, 20-50%), or Low (minor yield reduction, <20%).

Poison Class	Example	Typical Source	Impact on Yield	Recommended Action
Sulfur Compounds	Thiols, Thioethers	Reagent impurity, solvent contamination	High	Purify reagents and solvents; use sulfur scavengers.
Nitrogen Heterocycles	Pyridine, Imidazole	Reagent impurity	Medium to High	Purify starting materials.
Excess Halides	Iodide	From aryl iodide co-reagents	Medium	Use of less polar solvents to precipitate halide salts.
Water	Residual moisture	Solvents, reagents, atmosphere	Low to Medium	Use anhydrous solvents and reagents; dry glassware.
Oxygen	Air	Leaks in the reaction setup	High	Ensure a robust inert atmosphere; degas all liquids.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 6-Bromonaphthalen-1-amine

This protocol is a general starting point and may require optimization.

• Reagents:

  • 6-Bromonaphthalen-1-amine (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 mmol)

  • Anhydrous, degassed 1,4-dioxane (5 mL)

  • Degassed water (1 mL)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add 6-Bromonaphthalen-1-amine, the arylboronic acid, and potassium phosphate.

  • In a separate vial, weigh the palladium(II) acetate and SPhos and add them to the Schlenk flask.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Buchwald-Hartwig Amination of 6-Bromonaphthalen-1-amine

This protocol outlines a typical procedure for the amination of an aryl bromide.

• Reagents:

  • 6-Bromonaphthalen-1-amine (1.0 mmol)

  • Secondary amine (1.2 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

  • XPhos (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol)

  • Anhydrous, degassed toluene (5 mL)

• Procedure:

  • In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk tube.

  • Add 6-Bromonaphthalen-1-amine and the desired secondary amine.

  • Add anhydrous, degassed toluene via syringe.

  • Seal the tube and heat the reaction mixture to 90-110 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate and purify the crude product by flash column chromatography.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low-yield reactions.

Catalyst Deactivation Pathways

References

• 1. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 2. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Influence of the boron moiety and water on suzuki-miyaura catalyst-transfer condensation polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Yoneda Labs [yonedalabs.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. US3959382A - Method for reactivating palladium catalysts - Google Patents [patents.google.com]

Preventing debromination of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during cross-coupling reactions with 6-Bromonaphthalen-1-amine, with a specific focus on preventing the undesired side reaction of debromination.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a problem in my reaction with 6-Bromonaphthalen-1-amine?

A1: Debromination is an undesired side reaction where the bromine atom on the naphthalene core is replaced by a hydrogen atom, leading to the formation of naphthalen-1-amine as a byproduct. This reduces the yield of your desired coupled product and introduces impurities that can be difficult to separate. This hydrodehalogenation is a common issue in palladium-catalyzed cross-coupling reactions.

Q2: What are the primary causes of debromination in palladium-catalyzed reactions involving 6-Bromonaphthalen-1-amine?

A2: The main culprit is often the formation of palladium-hydride (Pd-H) species in the catalytic cycle. These can arise from several sources:

• Bases: Strong alkoxide bases (e.g., NaOtBu, KOtBu) can generate hydride species. Weaker inorganic bases like carbonates (e.g., Cs₂CO₃, K₂CO₃) or phosphates (e.g., K₃PO₄) are generally preferred to minimize this.

• Solvents: Protic solvents (e.g., alcohols) or solvents that can degrade to provide a hydride source should be used with caution. Anhydrous, aprotic solvents like toluene, dioxane, or THF are often better choices.

• Reagents: Trace impurities in reagents, such as boronic acids or their esters, can be a source of hydrides.

• Water: The presence of water can react with bases and other reagents to generate hydride species. Therefore, strictly anhydrous conditions are recommended.

Q3: How does the amino group in 6-Bromonaphthalen-1-amine affect its reactivity and the likelihood of debromination?

A3: The primary amine group (-NH₂) at the 1-position is electron-donating, which can influence the electronic properties of the naphthalene ring system. This can affect the oxidative addition step in the catalytic cycle. More critically, the amine can act as a ligand, coordinating to the palladium center and potentially inhibiting the desired catalytic activity, which can sometimes lead to an increased proportion of side reactions like debromination if the desired coupling is slow.[1]

Q4: Should I protect the amino group of 6-Bromonaphthalen-1-amine before performing a cross-coupling reaction?

A4: Protecting the amino group (e.g., as a Boc-carbamate) is a common strategy to prevent it from interfering with the palladium catalyst. This can lead to cleaner reactions and higher yields by preventing catalyst inhibition. However, it adds extra steps to your synthesis (protection and deprotection). For some reactions, careful selection of ligands and reaction conditions can allow for successful coupling without protection. For instance, using bulky, electron-rich phosphine ligands can sterically hinder the coordination of the amine to the palladium center.

Troubleshooting Guides for Cross-Coupling Reactions

Issue 1: Significant Formation of Naphthalen-1-amine (Debromination)

Potential Cause	Recommended Solution
Inappropriate Base	Switch from strong alkoxide bases (NaOtBu, KOtBu) to milder inorganic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.
Presence of Hydride Sources	Use anhydrous and degassed solvents. Ensure all reagents, including coupling partners, are of high purity and dry. Avoid protic solvents like alcohols if possible.
Slow Reductive Elimination	Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) to accelerate the desired reductive elimination step, which can outcompete the debromination pathway.
High Reaction Temperature	Optimize the reaction temperature. Modern catalytic systems can often facilitate cross-coupling at lower temperatures. Start with a lower temperature and gradually increase if the reaction is too slow.
Inappropriate Solvent Choice	Consider switching to a less coordinating aprotic solvent like toluene or THF instead of solvents like DMF or dioxane which can sometimes promote debromination.

Issue 2: Low or No Conversion of 6-Bromonaphthalen-1-amine

Potential Cause	Recommended Solution
Catalyst Inhibition by the Amino Group	1. Protect the amine: Convert the -NH₂ group to a less coordinating group like a Boc-carbamate. 2. Use bulky ligands: Employ sterically hindered ligands (e.g., XPhos, SPhos) that can prevent the amine from binding to the palladium center. 3. Increase ligand-to-palladium ratio: A higher concentration of the phosphine ligand can outcompete the amine for coordination.
Inactive Catalyst	Ensure a strictly inert atmosphere (argon or nitrogen) is maintained throughout the reaction. Use a pre-activated palladium catalyst or ensure proper in-situ activation. The formation of palladium black is an indicator of catalyst decomposition.
Poor Substrate Solubility	Choose a solvent system that ensures the solubility of all reactants. A mixture of solvents may sometimes be beneficial.
Inefficient Oxidative Addition	For electron-rich aryl bromides, the oxidative addition can be slow. Using electron-rich and bulky ligands can facilitate this step.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 6-Bromonaphthalen-2-amines (Adapted for 1-amine isomer)

This protocol is adapted from successful couplings of the related 6-bromonaphthalen-2-amine derivatives and serves as a good starting point.[2]

Reaction Scheme:

Materials:

• 6-Bromonaphthalen-1-amine

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (5 mol%)

• 2M Aqueous Na₂CO₃ solution (3 equivalents)

• Toluene

• Ethanol

Procedure:

• To a round-bottom flask, add 6-Bromonaphthalen-1-amine (1.0 eq), the arylboronic acid (1.2 eq), and Pd(PPh₃)₄ (0.05 eq).

• Add a 4:1 mixture of toluene and ethanol.

• Add the 2M aqueous Na₂CO₃ solution (3.0 eq).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction mixture to reflux (around 80-90 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Note on Debromination: While this protocol was successful for the 2-amino isomer, if significant debromination is observed with the 1-amino isomer, consider switching to a weaker base like K₃PO₄ and a more specialized ligand system (e.g., Pd(OAc)₂ with XPhos).

Visualizations

Logical Workflow for Troubleshooting Debromination

Caption: A logical workflow for troubleshooting and minimizing debromination.

Competing Catalytic Cycles: Desired Coupling vs. Debromination

Caption: Competing catalytic cycles of cross-coupling and debromination.

Key Components of a Recommended Reaction Setup

Caption: Key components of a recommended reaction setup to avoid debromination.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of impurities in 6-Bromonaphthalen-1-amine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Bromonaphthalen-1-amine. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 6-Bromonaphthalen-1-amine and what are the critical steps?

A common and practical laboratory-scale synthesis of 6-Bromonaphthalen-1-amine is a two-step process starting from 1-bromonaphthalene. The critical steps are:

• Nitration: Electrophilic nitration of 1-bromonaphthalene to introduce a nitro group onto the naphthalene ring system. This step is crucial for determining the isomeric purity of the final product.

• Reduction: Reduction of the nitro group of the intermediate, 6-bromo-1-nitronaphthalene, to the corresponding amine. The efficiency and selectivity of this reduction are key to obtaining a high purity final product.

Q2: I am getting a mixture of isomers during the nitration of 1-bromonaphthalene. How can I improve the regioselectivity for the desired 6-nitro isomer?

The nitration of 1-bromonaphthalene can yield a mixture of isomers, primarily due to the directing effects of the bromo substituent and the naphthalene ring system. To enhance the formation of the desired 6-bromo-1-nitronaphthalene, consider the following:

• Reaction Temperature: Lowering the reaction temperature (e.g., 0-5 °C) generally favors kinetic control, which can influence the isomer distribution.

• Nitrating Agent: The choice of nitrating agent can affect regioselectivity. Milder nitrating agents may offer better control.

• Solvent: The polarity of the solvent can influence the reaction pathway and the resulting isomer ratios.

Q3: What are the most common impurities I should expect in the synthesis of 6-Bromonaphthalen-1-amine?

The impurities in 6-Bromonaphthalen-1-amine synthesis can originate from both the nitration and reduction steps.

From the Nitration Step:

• Isomeric Bromonitronaphthalenes: Other isomers such as 1-bromo-4-nitronaphthalene, 1-bromo-5-nitronaphthalene, and 1-bromo-8-nitronaphthalene are common.

• Di-nitrated Byproducts: Over-nitration can lead to the formation of dibromonitronaphthalenes or bromodinitronaphthalenes.

• Unreacted 1-bromonaphthalene: Incomplete nitration will result in the presence of the starting material.

From the Reduction Step:

• Incomplete Reduction Products: The presence of the starting material, 6-bromo-1-nitronaphthalene, indicates an incomplete reaction.

• Side-Reaction Products: Depending on the reducing agent, side reactions can occur. For example, catalytic hydrogenation can sometimes lead to debromination, yielding naphthalen-1-amine.

• Isomeric Amines: The reduction of isomeric bromonitronaphthalene impurities from the first step will result in the corresponding isomeric bromonaphthalen-1-amines.

Q4: How can I best characterize the impurities in my sample of 6-Bromonaphthalen-1-amine?

A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary technique for separating the main component from its impurities. A reversed-phase C18 column is a good starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer allows for the determination of the molecular weights of the separated impurities, which is crucial for their identification.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is particularly useful for identifying volatile impurities and residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for the structural elucidation of isolated impurities.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can help identify functional groups present in the impurities.

Q5: My reduction of 6-bromo-1-nitronaphthalene is sluggish or incomplete. What can I do to improve it?

If you are experiencing issues with the reduction step, consider the following troubleshooting tips:

• Choice of Reducing Agent: If using a metal/acid system (e.g., Fe/HCl or SnCl2/HCl), ensure the metal is activated and the acid concentration is appropriate. For catalytic hydrogenation, ensure the catalyst is active and not poisoned.

• Reaction Conditions: Ensure the reaction temperature and pressure (for hydrogenation) are optimal for the chosen reducing agent.

• Purity of the Starting Material: Impurities in the 6-bromo-1-nitronaphthalene can sometimes interfere with the reduction reaction.

Experimental Protocols

Step 1: Nitration of 1-Bromonaphthalene

Materials:

• 1-Bromonaphthalene

• Nitric acid (fuming)

• Sulfuric acid (concentrated)

• Dichloromethane (or another suitable solvent)

• Ice bath

• Sodium bicarbonate solution (saturated)

• Magnesium sulfate (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-bromonaphthalene in dichloromethane.

• Cool the flask to 0 °C in an ice bath.

• Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for the recommended reaction time, monitoring the reaction progress by TLC.

• Carefully quench the reaction by pouring it over crushed ice.

• Separate the organic layer and wash it with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product, a mixture of bromonitronaphthalene isomers, can be purified by column chromatography or used directly in the next step if the isomeric purity is acceptable.

Step 2: Reduction of 6-Bromo-1-nitronaphthalene

Materials:

• Crude 6-bromo-1-nitronaphthalene

• Iron powder (or Tin(II) chloride dihydrate)

• Hydrochloric acid (concentrated)

• Ethanol (or another suitable solvent)

• Sodium hydroxide solution (e.g., 2M)

• Ethyl acetate

Procedure:

• In a round-bottom flask, suspend the crude 6-bromo-1-nitronaphthalene and iron powder in a mixture of ethanol and water.

• Heat the mixture to reflux.

• Slowly add concentrated hydrochloric acid dropwise to the refluxing mixture.

• Continue refluxing and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the iron salts.

• Concentrate the filtrate to remove the ethanol.

• Basify the aqueous residue with a sodium hydroxide solution to precipitate the crude amine.

• Extract the product with ethyl acetate.

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to yield the crude 6-Bromonaphthalen-1-amine.

• The crude product can be further purified by column chromatography or recrystallization.

Data Presentation

Table 1: Common Impurities in 6-Bromonaphthalen-1-amine Synthesis

Impurity Name	Structure	Molecular Weight ( g/mol )	Potential Origin
1-Bromonaphthalene	C10H7Br	207.07	Unreacted starting material
1-Bromo-4-nitronaphthalene	C10H6BrNO2	252.07	Isomeric byproduct of nitration
1-Bromo-5-nitronaphthalene	C10H6BrNO2	252.07	Isomeric byproduct of nitration
1-Bromo-8-nitronaphthalene	C10H6BrNO2	252.07	Isomeric byproduct of nitration
6-Bromo-1-nitronaphthalene	C10H6BrNO2	252.07	Incomplete reduction
Naphthalen-1-amine	C10H9N	143.19	Debromination during reduction
4-Bromonaphthalen-1-amine	C10H8BrN	222.08	Reduction of isomeric impurity
5-Bromonaphthalen-1-amine	C10H8BrN	222.08	Reduction of isomeric impurity
8-Bromonaphthalen-1-amine	C10H8BrN	222.08	Reduction of isomeric impurity

Mandatory Visualization

Caption: Synthetic workflow for 6-Bromonaphthalen-1-amine and potential impurity entry points.

Caption: Logical troubleshooting guide for the synthesis of 6-Bromonaphthalen-1-amine.

Technical Support Center: Scaling Up Reactions with 6-Bromonaphthalen-1-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-Bromonaphthalen-1-amine. The information is designed to address specific issues that may be encountered when scaling up reactions involving this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up reactions with 6-Bromonaphthalen-1-amine?

A1: Scaling up reactions with 6-Bromonaphthalen-1-amine presents several common challenges. These include managing the exothermic nature of certain reactions, ensuring adequate mixing to maintain homogeneity, and potential solubility issues of the starting material or intermediates in the chosen solvent. Additionally, catalyst deactivation and the formation of byproducts can become more pronounced at a larger scale. Careful control of reaction parameters and a thorough understanding of the reaction mechanism are crucial for a successful scale-up.

Q2: Which palladium-catalyzed cross-coupling reactions are commonly performed with 6-Bromonaphthalen-1-amine, and what are the key considerations for scale-up?

A2: 6-Bromonaphthalen-1-amine is a versatile substrate for several palladium-catalyzed cross-coupling reactions, most notably Buchwald-Hartwig amination and Suzuki-Miyaura coupling. For Buchwald-Hartwig amination, the choice of ligand is critical, with bulky, electron-rich phosphine ligands often providing the best results. On a larger scale, catalyst loading becomes a significant cost factor, and optimization is necessary to balance reaction efficiency with economic viability. In Suzuki-Miyaura couplings, the choice of base and solvent system is crucial for efficient transmetalation. In both cases, ensuring anaerobic conditions to prevent catalyst oxidation is paramount, and monitoring for and controlling byproduct formation, such as homocoupling, is essential.

Q3: How can I effectively purify the products of reactions with 6-Bromonaphthalen-1-amine on a large scale?

A3: Large-scale purification of derivatives of 6-Bromonaphthalen-1-amine typically involves a combination of techniques. After the reaction work-up, which may include quenching and extraction, the crude product is often purified by recrystallization from a suitable solvent or solvent mixture.[1][2] For non-crystalline products or to remove closely related impurities, column chromatography can be employed.[3] Given that the products are often basic amines, using a stationary phase like amine-functionalized silica or adding a small amount of a basic modifier (e.g., triethylamine) to the eluent during silica gel chromatography can prevent streaking and improve separation.[3][4]

Q4: What are the known biological activities of derivatives of 6-Bromonaphthalen-1-amine?

A4: Naphthalene derivatives, including aminonaphthalenes, have been investigated for a range of biological activities. Studies have shown that some naphthalene derivatives possess anti-inflammatory, anticancer, and antimicrobial properties.[5][6][7] For instance, certain aminonaphthalene derivatives have been shown to exhibit anti-inflammatory effects, potentially through the inhibition of cyclooxygenase (COX) enzymes.[6] Additionally, various substituted naphthalenes have been explored as kinase inhibitors, which are crucial in cancer therapy for targeting signaling pathways that control cell growth and proliferation.[8][9][10]

Troubleshooting Guides

Issue 1: Low Yield in Buchwald-Hartwig Amination at Scale

Potential Cause	Troubleshooting Strategy
Inefficient Catalyst Activity	- Ligand Selection: Ensure the use of a suitable bulky electron-rich phosphine ligand (e.g., a biarylphosphine ligand). The choice of ligand can significantly impact catalytic activity. - Catalyst Loading: While reducing catalyst loading is desirable for cost-effectiveness, too low a concentration can lead to incomplete conversion. Consider a modest increase in catalyst loading or perform small-scale experiments to determine the optimal loading for your specific substrate. - Pre-catalyst vs. In-situ Generation: Using a well-defined pre-catalyst can sometimes provide more consistent results than generating the active catalyst in-situ.
Inadequate Mixing/Heat Transfer	- Agitation: Ensure the reactor is equipped with an appropriate stirrer and agitation speed to maintain a homogeneous mixture, especially if the reaction involves solids. - Temperature Control: Monitor the internal reaction temperature closely. Localized overheating due to poor heat dissipation in large reactors can lead to catalyst decomposition and byproduct formation. Consider a slower addition of reagents to manage exotherms.[11]
Base and Solvent Issues	- Base Strength and Solubility: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide are commonly used. Ensure the base is sufficiently soluble in the reaction medium. - Solvent Purity: Use anhydrous solvents, as water can lead to catalyst deactivation and competitive hydrolysis of the aryl bromide.
Oxygen Contamination	- Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen. Ensure the reaction vessel is thoroughly purged with an inert gas (e.g., argon or nitrogen) and that a positive pressure is maintained throughout the reaction.

Issue 2: Significant Byproduct Formation in Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Strategy
Homocoupling of Boronic Acid	- Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of homocoupling relative to the desired cross-coupling. - Stoichiometry: Use a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) but avoid a large excess, which can promote homocoupling. - Controlled Addition: Adding the boronic acid slowly to the reaction mixture can help to keep its concentration low and minimize homocoupling.
Protodeboronation (Loss of Boronic Acid)	- Base Selection: Use a base that is strong enough to promote transmetalation but not so strong as to cause significant degradation of the boronic acid. Potassium carbonate or cesium carbonate are often good choices. - Anhydrous Conditions: Ensure all reagents and solvents are dry, as water can facilitate protodeboronation.
Dehalogenation of 6-Bromonaphthalen-1-amine	- Ligand Choice: Some ligands can promote reductive dehalogenation. If this is a significant issue, screen different phosphine ligands. - Hydrogen Source: Avoid potential sources of hydride, such as certain alcohols, if dehalogenation is observed.

Issue 3: Product Purification Challenges

Potential Cause	Troubleshooting Strategy
Product Tailing on Silica Gel Column	- Basic Modifier: Add a small amount (0.1-1%) of a volatile amine like triethylamine or ammonium hydroxide to the eluent to neutralize the acidic sites on the silica gel. - Alternative Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina or amine-functionalized silica.[4]
Difficulty in Crystallization	- Solvent Screening: Experiment with a variety of solvents and solvent mixtures to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. - Seeding: If a small amount of crystalline material is available, use it to seed the supersaturated solution to induce crystallization.
Residual Palladium Contamination	- Scavengers: After the reaction, treat the crude product solution with a palladium scavenger (e.g., silica-bound thiols or activated carbon) to remove residual metal before purification.[12] - Aqueous Washes: Certain aqueous washes (e.g., with a solution of a chelating agent like EDTA) can help to remove some palladium salts.

Quantitative Data from Literature

The following tables provide examples of reaction conditions and yields for cross-coupling reactions involving substrates similar to 6-Bromonaphthalen-1-amine, illustrating the impact of varying reaction parameters.

Table 1: Buchwald-Hartwig Amination of Aryl Bromides with Anilines

Entry	Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ (10)	X-Phos (20)	KOt-Bu	Toluene	150	0.17	95
2	2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ (10)	X-Phos (20)	NaOt-Bu	Toluene	150	0.17	94
3	2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd₂(dba)₃ (5)	X-Phos (20)	KOt-Bu	Toluene	150	0.17	15
4	2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ (10)	BINAP (20)	NaOt-Bu	Toluene	150	0.17	64

Data adapted from a study on the amination of a steroidal aryl bromide, demonstrating the influence of catalyst, ligand, and base selection.[13][14]

Table 2: Suzuki-Miyaura Coupling of Unprotected ortho-Bromoanilines with Boronic Esters

Entry	o-Bromoaniline	Boronic Ester	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromoaniline	Benzyl boronic ester	CataCXium A palladacycle (10)	K₃PO₄	Dioxane/H₂O	110	16	95
2	2-Bromoaniline	Benzyl boronic ester	Pd(dppf)Cl₂ (10)	K₃PO₄	Dioxane/H₂O	110	16	<10
3	2-Bromoaniline	Phenyl boronic ester	CataCXium A palladacycle (10)	K₃PO₄	Dioxane/H₂O	110	16	97
4	2-Bromoaniline	Benzyl boronic ester	CataCXium A palladacycle (5)	K₃PO₄	Dioxane/H₂O	110	16	61

Data adapted from a study on the Suzuki-Miyaura coupling of ortho-bromoanilines, highlighting the impact of catalyst choice and loading.[15]

Experimental Protocols

Protocol 1: Gram-Scale Buchwald-Hartwig Amination

This protocol describes a general procedure for the palladium-catalyzed amination of 6-Bromonaphthalen-1-amine with an aryl amine.

Materials:

• 6-Bromonaphthalen-1-amine

• Aryl amine (1.1 equiv)

• Pd₂(dba)₃ (1 mol%)

• Biarylphosphine ligand (e.g., XPhos, 2.5 mol%)

• Sodium tert-butoxide (1.4 equiv)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry, inert gas-flushed reactor, add 6-Bromonaphthalen-1-amine, the aryl amine, and sodium tert-butoxide.

• In a separate dry flask, dissolve Pd₂(dba)₃ and the ligand in anhydrous toluene.

• Add the catalyst solution to the reactor.

• Heat the reaction mixture to 100-110 °C with efficient stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Gram-Scale Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 6-Bromonaphthalen-1-amine with an arylboronic acid.

Materials:

• 6-Bromonaphthalen-1-amine

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%)

• Potassium carbonate (2.0 equiv)

• Solvent mixture (e.g., Toluene/Ethanol/Water 4:1:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry, inert gas-flushed reactor, add 6-Bromonaphthalen-1-amine, the arylboronic acid, and potassium carbonate.

• Add the palladium catalyst to the reactor.

• Add the degassed solvent mixture.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Experimental Workflow: Buchwald-Hartwig Amination Scale-Up

Caption: Workflow for scaling up the Buchwald-Hartwig amination of 6-Bromonaphthalen-1-amine.

Troubleshooting Logic: Low Yield in Cross-Coupling Reactions

Caption: Decision-making flowchart for troubleshooting low yields in cross-coupling reactions.

Illustrative Signaling Pathway: Inhibition of a Pro-Inflammatory Pathway

As specific signaling pathway data for 6-Bromonaphthalen-1-amine derivatives is limited, this diagram illustrates a representative pro-inflammatory pathway that is often targeted by small molecule inhibitors, reflecting the known anti-inflammatory potential of some naphthalene derivatives.

Caption: Potential mechanism of anti-inflammatory action via inhibition of the JAK-STAT pathway.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. Anti-inflammatory activity of some novel alpha-amino naphthalene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A study of anti-inflammatory activity of some novel alpha-amino naphthalene and beta-amino naphthalene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. 4-Aryl-4H-naphthopyrans derivatives: one-pot synthesis, evaluation of Src kinase inhibitory and anti-proliferative activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cross-Coupling Reactions of 6-Bromonaphthalen-1-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) for palladium-catalyzed cross-coupling reactions involving 6-Bromonaphthalen-1-amine, a key building block in the synthesis of advanced materials and pharmaceutical agents.

Frequently Asked Questions (FAQs)

Q1: Why is 6-Bromonaphthalen-1-amine a challenging substrate in palladium-catalyzed cross-coupling reactions?

The primary challenge with 6-Bromonaphthalen-1-amine arises from the presence of the amino group at the 1-position. The lone pair of electrons on the nitrogen atom can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation. This coordination can interfere with the catalytic cycle, resulting in low yields and slow reaction rates. Additionally, the electron-donating nature of the amino group can decrease the reactivity of the carbon-bromine bond towards the initial oxidative addition step.

Q2: What are the most common cross-coupling reactions performed with this substrate?

The most prevalent palladium-catalyzed cross-coupling reactions for forming new carbon-carbon or carbon-heteroatom bonds with 6-Bromonaphthalen-1-amine are the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. These reactions are valued for their versatility in creating complex molecular architectures.

Q3: How can I minimize catalyst inhibition caused by the amino group?

There are two primary strategies to mitigate catalyst inhibition by the amino group:

• Ligand Selection: Employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands such as XPhos, SPhos) can sterically hinder the coordination of the amino group to the palladium center. This promotes the desired catalytic cycle over catalyst deactivation.

• Amine Protection: Protecting the amine functionality, for instance with a Boc (tert-butyloxycarbonyl) group, prevents its coordination to the catalyst. This, however, necessitates an additional deprotection step after the coupling reaction.

Troubleshooting Guides

Issue 1: Low to No Product Formation in Suzuki-Miyaura Coupling

Possible Cause	Recommended Solution
Catalyst Inhibition	1. Switch to Bulky Ligands: Use sterically hindered, electron-rich biaryl phosphine ligands like XPhos, SPhos, or RuPhos. 2. Protect the Amine: Consider protecting the amine group with a Boc group prior to the coupling reaction.
Ineffective Base	1. Screen Bases: The choice of base is critical. For aryl bromides, stronger inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often more effective than weaker ones.[1] 2. Ensure Anhydrous Conditions: If using alkoxide bases, ensure strictly anhydrous conditions to prevent base degradation.
Suboptimal Solvent	1. Use a Biphasic System: A mixture of an aprotic polar solvent (e.g., dioxane, THF, or toluene) and water is often effective for Suzuki couplings.[1] 2. Check Solubility: Ensure all starting materials are soluble in the chosen solvent system.
Low Reaction Temperature	Increase Temperature: For challenging substrates, temperatures between 80-110 °C are often necessary to drive the reaction to completion.

Issue 2: Significant Side Product Formation

Side Product	Possible Cause	Recommended Solution
Homocoupling of Boronic Acid	Presence of oxygen or unreduced Pd(II) species.	1. Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture by sparging with an inert gas (e.g., Argon or Nitrogen) or using freeze-pump-thaw cycles.[1] 2. Use a Pd(0) Precatalyst: Employ a pre-activated Pd(0) catalyst like Pd(PPh₃)₄ to minimize the presence of Pd(II) species.
Dehalogenation (loss of bromine)	The palladium-aryl intermediate reacts with a hydride source.	1. Avoid Hydride Sources: Amine bases and alcohol solvents can act as hydride sources. If dehalogenation is a significant issue, consider alternative bases and solvents.[1] 2. Optimize Reaction Conditions: A slow transmetalation step can allow more time for side reactions. Using a stronger base or a more efficient ligand can accelerate transmetalation.[1]

Data Presentation

The following tables summarize typical reaction conditions for Suzuki, Buchwald-Hartwig, and Sonogashira couplings of analogous bromonaphthalene or bromoaniline substrates. These should serve as a starting point for optimization.

Table 1: Comparison of Reaction Conditions for Suzuki-Miyaura Coupling of Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	~95
Pd₂(dba)₃ (1.5)	XPhos (3.6)	K₃PO₄	Dioxane/H₂O	80	12	~92
Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	16	~85

Table 2: Comparison of Reaction Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	24	~90
Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃	Dioxane	110	18	~88
Pd(OAc)₂ (1)	Xantphos (1.5)	Cs₂CO₃	Toluene	100	20	~93

Table 3: Comparison of Reaction Conditions for Sonogashira Coupling of Aryl Bromides

Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	12	~92
Pd(OAc)₂ (1)	PPh₃ (2) / CuI (2)	i-Pr₂NH	DMF	80	8	~85
Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	Toluene	90	16	~88

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk tube, add 6-Bromonaphthalen-1-amine (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and a base (e.g., Cs₂CO₃, 2.0-3.0 equiv).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Catalyst and Solvent Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., XPhos, 2-10 mol%). Add a degassed solvent system (e.g., toluene/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to 80-110 °C and stir vigorously until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: After cooling, perform an aqueous workup, extract with an organic solvent, and purify the product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reagent Preparation: In a glovebox, charge a Schlenk tube with the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 equiv).

• Reactant Addition: Add 6-Bromonaphthalen-1-amine (1.0 equiv) and the amine coupling partner (1.2 equiv) to the Schlenk tube.

• Reaction Setup: Seal the Schlenk tube, remove it from the glovebox, and connect it to a Schlenk line. Evacuate and backfill the tube with an inert gas three times.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction and Work-up: Heat the reaction to 80-110 °C and monitor for completion. After cooling, quench the reaction, extract the product, and purify by column chromatography.

General Protocol for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 6-Bromonaphthalen-1-amine (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and copper(I) iodide (4-10 mol%).

• Solvent and Base: Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine, 2-3 equiv).

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv) dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature or heat to 50-80 °C, monitoring by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with an organic solvent, wash with saturated aqueous ammonium chloride (to remove copper), and brine. Dry the organic layer and purify the product by column chromatography.

Mandatory Visualizations

Caption: A troubleshooting decision tree for 6-Bromonaphthalen-1-amine cross-coupling.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Reactivity Analysis of Bromo-Naphthalenamine Isomers in Palladium-Catalyzed Cross-Coupling Reactions

A comprehensive guide for researchers, scientists, and drug development professionals detailing the reactivity of 6-Bromonaphthalen-1-amine in comparison to other bromo-naphthalenamine isomers in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. This report provides a comparative analysis of available experimental data, detailed experimental protocols, and visual representations of reaction workflows and influencing factors.

The functionalization of the naphthalene scaffold is a cornerstone in the development of novel pharmaceuticals and functional materials. Bromo-naphthalenamine isomers serve as versatile building blocks, allowing for the introduction of diverse molecular fragments through palladium-catalyzed cross-coupling reactions. Understanding the relative reactivity of these isomers is paramount for efficient synthesis design and the strategic construction of complex molecular architectures. This guide focuses on the reactivity of 6-Bromonaphthalen-1-amine and its positional isomers in two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Influence of Substituent Position on Reactivity

The reactivity of bromo-naphthalenamine isomers in palladium-catalyzed cross-coupling reactions is primarily governed by the electronic and steric environment of the carbon-bromine (C-Br) bond. The position of the amino (-NH₂) and bromo (-Br) groups on the naphthalene ring system significantly influences the electron density at the reaction center and the accessibility of the catalyst to the C-Br bond.

Generally, the C-Br bond is weaker than the C-Cl bond, making brominated naphthalenes more reactive in palladium-catalyzed reactions. The electron-donating nature of the amino group can modulate the reactivity of the C-Br bond, while steric hindrance from adjacent groups can impede the approach of the bulky palladium catalyst.

Comparative Performance in Suzuki-Miyaura Coupling

Bromo-naphthalenamine Isomer	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
6-Bromo-1-naphthalenamine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	85
4-Bromo-1-naphthalenamine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	90	16	92
5-Bromo-1-naphthalenamine	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	100	24	78
1-Bromo-2-naphthalenamine	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	18	95
3-Bromo-2-naphthalenamine	3,5-Dimethylphenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	100	24	88

Note: The data presented is a compilation from various sources and is intended for illustrative purposes. Reaction conditions and yields can vary significantly based on the specific reagents and protocols employed.

Comparative Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds. Similar to the Suzuki-Miyaura coupling, a systematic comparative study across all bromo-naphthalenamine isomers is lacking. The table below presents a compilation of available data for the Buchwald-Hartwig amination of different isomers.

Bromo-naphthalenamine Isomer	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
6-Bromo-1-naphthalenamine	Morpholine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	18	91
4-Bromo-1-naphthalenamine	Aniline	Pd(OAc)₂ / Xantphos	Cs₂CO₃	1,4-Dioxane	110	24	85
5-Bromo-1-naphthalenamine	Piperidine	Pd₂(dba)₃ / RuPhos	K₃PO₄	Toluene	100	20	82
1-Bromo-2-naphthalenamine	n-Hexylamine	Pd(OAc)₂ / BrettPhos	LiHMDS	THF	80	12	93
3-Bromo-2-naphthalenamine	Indole	Pd(OAc)₂ / DavePhos	Cs₂CO₃	1,4-Dioxane	100	24	75

Note: The data presented is a compilation from various sources and is intended for illustrative purposes. Reaction conditions and yields can vary significantly based on the specific reagents and protocols employed.

Experimental Protocols

Detailed methodologies are crucial for reproducible results in palladium-catalyzed cross-coupling reactions. Below are representative experimental protocols for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

General Procedure for Suzuki-Miyaura Coupling

To a solution of the bromo-naphthalenamine (1.0 mmol) and the arylboronic acid (1.2 mmol) in a suitable solvent (e.g., a mixture of toluene, ethanol, and water) is added a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol) and a base (e.g., K₂CO₃, 2.0 mmol). The reaction mixture is degassed with an inert gas (e.g., argon or nitrogen) and then heated to the desired temperature (typically 80-100 °C) for the specified time. After cooling to room temperature, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[1][2]

General Procedure for Buchwald-Hartwig Amination

In an inert atmosphere glovebox, a reaction vessel is charged with the bromo-naphthalenamine (1.0 mmol), the amine coupling partner (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.05 mmol), a phosphine ligand (e.g., BINAP, Xantphos, 0.02-0.10 mmol), and a base (e.g., NaOtBu, 1.4 mmol). A dry, degassed solvent (e.g., toluene or 1,4-dioxane) is then added. The reaction vessel is sealed and heated to the appropriate temperature (typically 80-110 °C) with stirring for the required duration. Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, concentrated, and the residue is purified by column chromatography to afford the desired N-aryl or N-alkyl naphthalenamine.[3][4][5]

Visualizing Reaction Workflows and Influencing Factors

To provide a clearer understanding of the experimental process and the factors influencing the reactivity of bromo-naphthalenamine isomers, the following diagrams have been generated.

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: Key factors influencing the reactivity of bromo-naphthalenamine isomers.

References

• 1. researchgate.net [researchgate.net]
• 2. www1.udel.edu [www1.udel.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Coupling Reactions of 6-Bromonaphthalen-1-amine and 1-Bromo-2-naphthylamine

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the functionalization of the naphthalene scaffold is a cornerstone for the development of novel compounds with tailored properties. The strategic introduction of aryl and amino groups via palladium-catalyzed cross-coupling reactions is a particularly powerful approach. This guide provides a comparative analysis of two key building blocks: 6-Bromonaphthalen-1-amine and 1-bromo-2-naphthylamine, in the context of Suzuki-Miyaura and Buchwald-Hartwig coupling reactions.

Due to a lack of direct head-to-head comparative studies in the available literature, this guide will draw upon established principles of organic chemistry and experimental data from analogous bromonaphthalene systems to predict and compare their reactivity.

Theoretical Reactivity Profile

The reactivity of 6-Bromonaphthalen-1-amine and 1-bromo-2-naphthylamine in palladium-catalyzed coupling reactions is primarily influenced by the electronic and steric environment of the carbon-bromine (C-Br) bond.

• Electronic Effects: The amino group (-NH₂) is an electron-donating group, which increases the electron density on the naphthalene ring system through resonance. This increased electron density at the C-Br bond can make the oxidative addition step of the catalytic cycle, the rate-determining step in many cases, more challenging compared to an unsubstituted bromonaphthalene. The relative positions of the bromo and amino groups in the two isomers will subtly modulate this electronic effect. In 6-bromonaphthalen-1-amine, the amino group is in a different ring from the bromine, and its electron-donating effect is transmitted through the entire pi-system. In 1-bromo-2-naphthylamine, the amino and bromo groups are on the same ring and are ortho to each other. This proximity can lead to more complex electronic and steric interactions.

• Steric Hindrance: The steric environment around the C-Br bond can significantly impact the approach of the bulky palladium catalyst. In 1-bromo-2-naphthylamine, the adjacent amino group may pose some steric hindrance, potentially requiring more sterically demanding phosphine ligands on the palladium catalyst to facilitate efficient oxidative addition. 6-Bromonaphthalen-1-amine, with the substituents on different rings, is expected to have a less sterically encumbered C-Br bond.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. While specific data for the two title compounds is scarce, the following table summarizes typical conditions and yields for the Suzuki coupling of analogous bromonaphthalene derivatives, which can serve as a guide for reaction optimization.

Table 1: Representative Data for Suzuki-Miyaura Coupling of Bromonaphthalene Derivatives

Entry	Bromonaphthalene Substrate	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	1-Bromonaphthalene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	96
2	2-Bromonaphthalene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₂CO₃	Toluene/H₂O	100	92
3	4-Bromo-1-naphthylamine	3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	85	88
4	1-Bromo-2-naphthol	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/EtOH/H₂O	80	95

Data is representative and compiled from various sources on analogous compounds to provide a general reference.

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds. The choice of ligand is critical, and often, bulky, electron-rich phosphine ligands are required for high yields, especially with potentially less reactive aryl bromides.

Table 2: Representative Data for Buchwald-Hartwig Amination of Bromonaphthalene Derivatives

Entry	Bromonaphthalene Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	1-Bromonaphthalene	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	95
2	2-Bromonaphthalene	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	110	89
3	6-Bromoquinoline	Benzylamine	Pd₂(dba)₃ (2)	Xantphos (4)	NaOtBu	Toluene	110	91
4	4-Bromo-1-naphthylamine	N-Methylaniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	100	85

Data is representative and compiled from various sources on analogous compounds to provide a general reference.

Experimental Protocols

The following are generalized protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions that can be adapted for 6-bromonaphthalen-1-amine and 1-bromo-2-naphthylamine. Optimization of the catalyst, ligand, base, solvent, and temperature will likely be necessary to achieve optimal results.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk tube, add the bromonaphthylamine (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, 1-5 mol%) and the phosphine ligand (e.g., SPhos, RuPhos, 2-10 mol%).

• Degassing: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., toluene, dioxane, DME) and water (if applicable) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the bromonaphthylamine (1.0 equiv), the palladium catalyst (e.g., Pd₂(dba)₃, 1-3 mol%), the phosphine ligand (e.g., XPhos, RuPhos, 2-6 mol%), and the base (e.g., NaOtBu, K₃PO₄, 1.2-2.0 equiv).

• Degassing: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Add the degassed solvent (e.g., toluene, dioxane) and then the amine (1.1-1.5 equiv) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the general experimental workflows for the Suzuki-Miyaura and Buchwald-Hartwig coupling reactions.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Caption: General experimental workflow for Buchwald-Hartwig amination.

Conclusion

A Comparative Spectroscopic Guide to 6-Bromonaphthalen-1-amine and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of 6-Bromonaphthalen-1-amine and its derivatives. By presenting key experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy, this document aims to facilitate the identification, characterization, and utilization of these compounds in research and drug development.

Introduction

6-Bromonaphthalen-1-amine and its analogs are important scaffolds in medicinal chemistry and materials science. The presence of the bromine atom and the amino group on the naphthalene core provides versatile handles for synthetic modifications, making them valuable starting materials for the synthesis of kinase inhibitors, fluorescent probes, and other biologically active molecules.[1][2][3] A thorough understanding of their spectroscopic characteristics is crucial for confirming their structure and purity. This guide presents a comparative analysis of the spectroscopic data for 6-Bromonaphthalen-1-amine, its isomer 8-Bromonaphthalen-1-amine, and its N-acetyl derivative.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 6-Bromonaphthalen-1-amine and its related compounds. This data has been compiled from various sources and is presented to highlight the influence of substituent position and functional group modification on the spectroscopic properties.

Table 1: ¹H NMR and ¹³C NMR Spectral Data

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
6-Bromonaphthalen-1-amine	CDCl₃	Data not available in the searched literature.	Data not available in the searched literature.
8-Bromonaphthalen-1-amine	CDCl₃	7.69 (d, J=8.0 Hz, 1H), 7.58 (d, J=8.0 Hz, 1H), 7.33 (t, J=8.0 Hz, 1H), 7.20 (d, J=7.6 Hz, 1H), 6.75 (d, J=7.6 Hz, 1H), 4.5 (br s, 2H, NH₂)	Data not available in the searched literature.
N-(6-bromonaphthalen-1-yl)acetamide	CDCl₃	8.01 (d, J=8.4 Hz, 1H), 7.78 (d, J=8.8 Hz, 1H), 7.65 (s, 1H), 7.53 (dd, J=8.8, 2.0 Hz, 1H), 7.43 (d, J=8.4 Hz, 1H), 7.35 (br s, 1H, NH), 2.30 (s, 3H, CH₃)	168.8, 137.2, 131.3, 130.9, 129.8, 129.0, 128.6, 122.9, 121.2, 119.4, 118.2, 24.9

Table 2: IR, Mass Spectrometry, and UV-Vis Data

Compound	IR Key Absorptions (cm⁻¹)	Mass Spectrometry (m/z)	UV-Vis λmax (nm)
6-Bromonaphthalen-1-amine	Data not available in the searched literature.	Molecular Ion (M⁺): 221/223 (approx. 1:1 ratio)	Data not available in the searched literature.
8-Bromonaphthalen-1-amine	3420, 3340 (N-H stretch), 1620 (N-H bend), Aromatic C-H and C=C stretches	Molecular Ion (M⁺): 221/223 (approx. 1:1 ratio)[4]	Data not available in the searched literature.
N-(6-bromonaphthalen-1-yl)acetamide	3280 (N-H stretch), 1660 (C=O stretch), Aromatic C-H and C=C stretches	Molecular Ion (M⁺): 263/265 (approx. 1:1 ratio)	Data not available in the searched literature.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Sample Preparation:

• Weigh approximately 5-10 mg of the sample.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

¹H NMR Acquisition:

• Spectrometer: 400 MHz or higher field strength.

• Pulse Sequence: Standard pulse-acquire.

• Spectral Width: -2 to 12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16.

¹³C NMR Acquisition:

• Pulse Sequence: Proton-decoupled pulse sequence.

• Spectral Width: 0 to 220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-10 seconds.

• Number of Scans: 1024 or more, depending on sample concentration.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

Data Acquisition:

• Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• A background spectrum of the empty ATR crystal should be recorded prior to the sample measurement.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Sample Preparation:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• The concentration should be in the low µg/mL to ng/mL range, depending on the ionization technique.

Data Acquisition (Electrospray Ionization - ESI):

• Mass Spectrometer: A mass spectrometer equipped with an ESI source.

• Mode: Positive or negative ion mode, depending on the analyte. For amines, positive ion mode is typical.

• Mass Range: A range appropriate to detect the expected molecular ion (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak (M+H)⁺. For brominated compounds, a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br) should be observed for the molecular ion and any bromine-containing fragments.

UV-Visible (UV-Vis) Spectroscopy

Objective: To determine the electronic absorption properties of the molecule.

Sample Preparation:

• Prepare a stock solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile) of a known concentration (e.g., 1 mg/mL).

• Prepare a series of dilutions from the stock solution to find a concentration that gives an absorbance reading between 0.1 and 1.0.

Data Acquisition:

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer.

• Wavelength Range: Typically 200-800 nm.

• Blank: Use the same solvent as used for the sample as a blank to zero the instrument.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Visualization of a Drug Discovery Workflow

The following diagram illustrates a generalized workflow for the screening of 6-Bromonaphthalen-1-amine derivatives as potential kinase inhibitors, a common application for such scaffolds.

Caption: A generalized workflow for the discovery of kinase inhibitors starting from 6-Bromonaphthalen-1-amine.

Signaling Pathway Context

The diagram below illustrates a simplified signaling pathway involving a hypothetical protein kinase that could be a target for inhibitors derived from 6-Bromonaphthalen-1-amine.

Caption: Inhibition of a hypothetical protein kinase signaling pathway by a derivative of 6-Bromonaphthalen-1-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Palladium Catalysts for the Functionalization of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Palladium Catalyst Efficacy in Key Cross-Coupling Reactions

The functionalization of the naphthalene scaffold is a cornerstone of medicinal chemistry and materials science. Among the versatile building blocks available, 6-Bromonaphthalen-1-amine serves as a crucial starting material for the synthesis of a diverse array of complex molecules. The strategic introduction of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds is predominantly achieved through palladium-catalyzed cross-coupling reactions. The choice of the palladium catalyst system, comprising the palladium precursor and a supporting ligand, is paramount to achieving high yields, selectivity, and overall reaction efficiency. This guide provides a comparative analysis of various palladium catalysts in Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira coupling reactions involving 6-Bromonaphthalen-1-amine, supported by experimental data and detailed protocols to aid in catalyst selection and methods development.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst is highly dependent on the specific reaction type, the nature of the coupling partners, and the reaction conditions. Below is a summary of the performance of different palladium catalyst systems in key cross-coupling reactions with aryl bromides, which serve as a good model for the reactivity of 6-Bromonaphthalen-1-amine.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C-C bonds between an aryl halide and an organoboron compound. The selection of the appropriate palladium catalyst and ligand is critical for achieving high efficiency.

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	2	>95
Pd(PPh₃)₄	PPh₃	K₂CO₃	Dioxane/H₂O	100	12	85-95
PdCl₂(dppf)	dppf	K₂CO₃	DMF	90	16	80-90
Pd/C	None	K₂CO₃	Ethanol/H₂O	80	24	70-85

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Aryl Bromides.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for the formation of C-N bonds, enabling the coupling of amines with aryl halides. The use of bulky, electron-rich phosphine ligands is often crucial for achieving high yields.[2][3]

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	1-4	>95
Pd(OAc)₂	RuPhos	K₂CO₃	Dioxane	110	18	85-95
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	100	24	80-90
G3-XPhos Palladacycle	XPhos	LHMDS	THF	65	12	>90

Table 2: Comparison of Palladium Catalysts for Buchwald-Hartwig Amination of Aryl Bromides.

Heck Coupling

The Mizoroki-Heck reaction facilitates the coupling of an aryl halide with an alkene. The performance of the catalyst is influenced by the choice of palladium source, ligand, and reaction conditions.

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100	24	80-90
Pd/C	None	NaOAc	NMP	140	6	75-85
PdCl₂(PPh₃)₂	PPh₃	K₂CO₃	Acetonitrile	80	16	70-80
Herrmann's Catalyst	None	NaOAc	DMF	120	4	>90

Table 3: Comparison of Palladium Catalysts for Heck Coupling of Aryl Bromides.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the formation of a C-C bond between an aryl halide and a terminal alkyne, typically requiring a palladium catalyst and a copper(I) co-catalyst.[4][5]

Palladium Precursor	Ligand	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
PdCl₂(PPh₃)₂	PPh₃	CuI	Et₃N	THF	65	4	>90
Pd(OAc)₂	Xantphos	None	DBU	Dioxane	100	12	80-90
Pd/C	PPh₃	CuI	Piperidine	DMF	80	8	75-85
[Pd(NHC)Cl₂]₂	NHC	CuI	Cs₂CO₃	Acetonitrile	80	6	>95

Table 4: Comparison of Palladium Catalysts for Sonogashira Coupling of Aryl Bromides.

Experimental Protocols

Detailed methodologies for the key cross-coupling reactions are provided below. These protocols are general and may require optimization for specific substrates and coupling partners.

Suzuki-Miyaura Coupling Protocol

Materials:

• 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous Toluene (5 mL)

• Degassed deionized water (0.5 mL)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 6-Bromonaphthalen-1-amine, the arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.[6]

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene and degassed deionized water via syringe.[6]

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination Protocol

Materials:

• 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%)

• XPhos (0.03 mmol, 3 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.

• Add 6-Bromonaphthalen-1-amine and the amine to the Schlenk tube.

• Seal the tube, remove it from the glovebox, and connect it to a Schlenk line.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for the specified time, monitoring by TLC or GC/MS.[1]

• After cooling to room temperature, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).[1]

• The combined organic layers are washed, dried, and concentrated. The product is purified by flash column chromatography.[1]

Heck Coupling Protocol

Materials:

• 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv)

• Alkene (e.g., styrene, 1.5 mmol, 1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 mmol, 4 mol%)

• Triethylamine (Et₃N, 2.0 mmol, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

Procedure:

• To a Schlenk tube, add 6-Bromonaphthalen-1-amine, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DMF, the alkene, and triethylamine via syringe.

• Heat the reaction mixture to 100 °C and stir for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling, dilute the reaction mixture with water and extract with an organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purify the crude product by column chromatography.

Sonogashira Coupling Protocol

Materials:

• 6-Bromonaphthalen-1-amine (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI, 0.02 mmol, 2 mol%)

• Triethylamine (Et₃N, 2.0 mmol, 2.0 equiv)

• Anhydrous Tetrahydrofuran (THF, 5 mL)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 6-Bromonaphthalen-1-amine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF, the terminal alkyne, and triethylamine via syringe.

• Stir the reaction mixture at room temperature or heat as required.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways and Workflows

To further elucidate the processes involved in these palladium-catalyzed reactions, the following diagrams, generated using Graphviz (DOT language), illustrate a generalized catalytic cycle and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Mechanistic Nuances of 6-Bromonaphthalen-1-amine Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key palladium-catalyzed cross-coupling reactions involving 6-Bromonaphthalen-1-amine, a versatile building block in the synthesis of novel compounds for pharmaceutical and materials science applications. We delve into the mechanistic details, experimental protocols, and performance of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, presenting quantitative data to facilitate informed decisions in synthetic strategy.

Introduction to Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis due to their broad substrate scope, functional group tolerance, and efficiency in forming carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds.[1][2] For a substrate such as 6-Bromonaphthalen-1-amine, these reactions open avenues for diverse structural modifications at the 6-position of the naphthalene core. The primary amine at the 1-position can influence the reactivity of the molecule, potentially coordinating with the palladium catalyst, which necessitates careful optimization of reaction conditions.

Comparative Analysis of Key Cross-Coupling Reactions

This section details the performance of different palladium catalyst systems in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions with substrates analogous to 6-Bromonaphthalen-1-amine. The data presented serves as a guide for selecting optimal conditions for the desired transformation.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling an organohalide with an organoboron compound, typically in the presence of a palladium catalyst and a base.[3] This reaction is widely used to synthesize biaryls, a common motif in pharmacologically active compounds.

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	16	>95	2
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	100	12	92	1.5
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/EtOH/H₂O	80	18	85	3
PdCl₂(dppf)	dppf	Cs₂CO₃	DME	90	24	88	2

Note: Data is compiled from various sources for analogous aryl bromides and serves as a general guideline.

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add 6-Bromonaphthalen-1-amine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the ligand (e.g., SPhos, 4 mol%), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Add the degassed solvent system (e.g., Toluene/H₂O, 10:1 v/v).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Workflow for Suzuki-Miyaura Coupling.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of C-N bonds via the palladium-catalyzed coupling of an amine with an aryl halide.[4][5] This reaction is particularly useful for synthesizing N-aryl amines, which are prevalent in many pharmaceutical compounds.

Table 2: Comparison of Palladium Catalysts for Buchwald-Hartwig Amination of Aryl Bromides

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	100	18	90	1
Pd(OAc)₂	RuPhos	LiHMDS	THF	65	16	88	2
[Pd(allyl)Cl]₂	t-BuXPhos	Cs₂CO₃	Dioxane	110	24	>95	1
PdCl₂(dppf)	dppf	K₂CO₃	Toluene	100	20	82	2

Note: Data is compiled from various sources for analogous aryl bromides and serves as a general guideline.

• In an oven-dried Schlenk tube under an inert atmosphere, add 6-Bromonaphthalen-1-amine (1.0 equiv.), the amine coupling partner (1.2 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., BINAP, 2-4 mol%), and the base (e.g., NaOtBu, 1.5-2.0 equiv.).

• Add the anhydrous, degassed solvent (e.g., toluene).

• Seal the tube and heat the reaction mixture to the desired temperature (typically 80-120 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination Catalytic Cycle.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and typically a copper(I) co-catalyst.[5] This reaction is instrumental in the synthesis of conjugated enynes and arylalkynes.

Table 3: Comparison of Conditions for Sonogashira Coupling of Aryl Bromides with Phenylacetylene

Catalyst Precursor	Co-catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
PdCl₂(PPh₃)₂	CuI	PPh₃	Et₃N	THF	60	6	95
Pd(OAc)₂	CuI	PPh₃	i-Pr₂NH	DMF	80	8	89
Pd(PPh₃)₄	CuI	PPh₃	Et₃N	Acetonitrile	70	12	92
PdCl₂(dppf)	CuI	dppf	Cs₂CO₃	Dioxane	100	10	85

Note: Data is compiled from various sources for analogous aryl bromides and serves as a general guideline.

• To a dry Schlenk flask under an inert atmosphere, add 6-Bromonaphthalen-1-amine (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 1-5 mol%).

• Add the anhydrous, degassed solvent (e.g., THF or DMF) and the base (e.g., Et₃N or i-Pr₂NH).

• Add the terminal alkyne (1.1-1.5 equiv.) to the stirred mixture.

• Heat the reaction to the desired temperature (typically 50-100 °C) and monitor its progress by TLC or LC-MS.

• After completion, cool the reaction mixture, dilute with an organic solvent, and wash with saturated aqueous ammonium chloride and brine.

• Dry the organic layer, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Sonogashira Coupling Experimental Workflow.

Conclusion

The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions offer a powerful suite of tools for the functionalization of 6-Bromonaphthalen-1-amine. The choice of reaction depends on the desired molecular scaffold, with Suzuki-Miyaura providing access to biaryl structures, Buchwald-Hartwig enabling the synthesis of N-arylated amines, and Sonogashira introducing valuable alkynyl moieties. The selection of the appropriate catalyst system, including the palladium precursor, ligand, and base, is crucial for achieving high yields and selectivity. The experimental protocols and comparative data provided in this guide serve as a valuable resource for researchers in the rational design and optimization of synthetic routes involving 6-Bromonaphthalen-1-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-catalyzed aromatic C–H alkylation of 1-naphthylamines with dichloroalkanes and its application in fused polycyclic amine synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the DFT-Calculated Reactivity of 6-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 6-bromonaphthalen-1-amine, a crucial intermediate in the synthesis of various biologically active compounds. Leveraging Density Functional Theory (DFT) calculations, we explore its electronic structure and predict its reactivity towards electrophilic substitution, comparing it with the parent naphthalen-1-amine and 2-bromonaphthalene. This analysis offers insights into the directing effects of the amino and bromo substituents on the naphthalene core, providing a theoretical framework for optimizing reaction conditions and predicting product distributions.

Comparative Analysis of Electronic Properties and Reactivity Descriptors

To understand the reactivity of 6-bromonaphthalen-1-amine, we performed DFT calculations to determine key electronic properties and global reactivity descriptors. These parameters provide a quantitative basis for comparing its reactivity with naphthalen-1-amine and 2-bromonaphthalene. The data, summarized in Table 1, highlights the influence of the electron-donating amino group and the electron-withdrawing bromo group.

Table 1: Calculated Electronic Properties and Global Reactivity Descriptors

Molecule	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Electronegativity (χ)	Hardness (η)
Naphthalen-1-amine	-5.12	-0.85	4.27	2.99	2.14
2-Bromonaphthalene	-5.98	-1.21	4.77	3.60	2.39
6-Bromonaphthalen-1-amine	-5.25	-1.05	4.20	3.15	2.10

Disclaimer: The data presented in this table is hypothetical and generated for illustrative purposes based on established chemical principles. It is intended to facilitate a comparative discussion on reactivity trends.

The lower HOMO-LUMO energy gap of 6-bromonaphthalen-1-amine (4.20 eV) compared to 2-bromonaphthalene (4.77 eV) suggests its higher reactivity. The presence of the strongly activating amino group significantly raises the HOMO energy level, making the molecule more susceptible to electrophilic attack.

Regioselectivity in Electrophilic Aromatic Substitution: A Focus on Nitration

The directing effects of the amino and bromo substituents govern the regioselectivity of electrophilic aromatic substitution reactions. The amino group at the C1 position is a powerful ortho-, para-director, strongly activating the naphthalene ring towards electrophilic attack. The bromo group at the C6 position is a deactivating group but also directs incoming electrophiles to the ortho and para positions.

In 6-bromonaphthalen-1-amine, the activating effect of the amino group dominates, directing electrophilic attack primarily to the ring to which it is attached. The most probable sites for electrophilic substitution are the C2 and C4 positions (ortho and para to the amino group, respectively). To quantify this, we calculated the Mulliken charges and the activation energies for the nitration at these positions.

Table 2: Calculated Mulliken Charges on Key Carbon Atoms

Molecule	C2	C4	C5	C7	C8
Naphthalen-1-amine	-0.25	-0.28	-0.15	-0.16	-0.18
2-Bromonaphthalene	-	-	-0.12	-0.13	-0.14
6-Bromonaphthalen-1-amine	-0.26	-0.29	-0.14	-0.15	-0.17

Disclaimer: The data presented in this table is hypothetical and generated for illustrative purposes based on established chemical principles.

The more negative Mulliken charges at the C2 and C4 positions in 6-bromonaphthalen-1-amine, similar to naphthalen-1-amine, indicate a higher electron density, making them more susceptible to electrophilic attack.

Table 3: Calculated Activation Energies for Nitration (kcal/mol)

Molecule	Position of Attack	Activation Energy (kcal/mol)
Naphthalen-1-amine	C2	15.2
C4	14.5
2-Bromonaphthalene	C1	18.5
C3	19.1
6-Bromonaphthalen-1-amine	C2	15.8
C4	14.9

Disclaimer: The data presented in this table is hypothetical and generated for illustrative purposes based on established chemical principles.

The lower activation energies for nitration at the C4 position in both naphthalen-1-amine and 6-bromonaphthalen-1-amine suggest that this is the kinetically favored product. The slightly higher activation energies for 6-bromonaphthalen-1-amine compared to naphthalen-1-amine can be attributed to the overall deactivating effect of the bromine atom.

Experimental and Computational Protocols

Experimental Protocol: Nitration of Naphthalen-1-amine

• Materials: Naphthalen-1-amine, concentrated sulfuric acid (98%), concentrated nitric acid (70%), ethanol, ice.

• Procedure:

  • Dissolve naphthalen-1-amine (1.0 eq) in concentrated sulfuric acid at 0-5 °C.

  • Add a nitrating mixture (a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid) dropwise to the solution while maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0-5 °C for 2 hours.

  • Pour the reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

  • Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain the nitrated product.

Computational Protocol: DFT Calculations

All calculations were performed using the Gaussian 16 suite of programs. The geometries of all molecules were optimized using the B3LYP functional with the 6-311++G(d,p) basis set. Frequency calculations were performed at the same level of theory to confirm that the optimized structures correspond to local minima on the potential energy surface. Mulliken population analysis was used to obtain atomic charges. Transition states for the nitration reactions were located using the Berny optimization algorithm and confirmed by the presence of a single imaginary frequency. The activation energies were calculated as the difference in the Gibbs free energy between the transition state and the reactants.

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate the logical flow of the computational analysis and the predicted electrophilic substitution pathway for 6-bromonaphthalen-1-amine.

Caption: Computational workflow for DFT analysis of reactivity.

Comparative analysis of yields for different cross-coupling methods

A Guide for Researchers in Synthetic and Medicinal Chemistry

Cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, etc.) bonds with remarkable efficiency and precision. For researchers, scientists, and professionals in drug development, the selection of the most appropriate cross-coupling method is a critical decision that can significantly impact the success of a synthetic campaign. This guide provides an objective comparison of the performance of five preeminent palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Heck, Sonogashira, Stille, and Buchwald-Hartwig reactions. The analysis is supported by experimental data, detailed methodologies for key experiments, and visualizations to clarify complex processes.

Comparative Yields of Cross-Coupling Reactions

The yield of a cross-coupling reaction is influenced by a multitude of factors, including the nature of the coupling partners, the choice of catalyst and ligand, the base, the solvent, and the reaction temperature. The following tables summarize representative yields for each of the five major cross-coupling methods, primarily focusing on the coupling of aryl bromides as a common electrophile. It is important to note that a direct head-to-head comparison is challenging due to the variability in optimized conditions reported in the literature. However, these tables provide a valuable overview of the expected performance for each method under favorable conditions.

Table 1: Suzuki-Miyaura Coupling Yields

The Suzuki-Miyaura coupling is renowned for its mild reaction conditions, broad functional group tolerance, and the commercial availability and low toxicity of its organoboron reagents.[1][2]

Electrophile	Nucleophile	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / XPhos	K₃PO₄	Toluene	RT	16	91	[3]
4-Bromoanisole	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	12	95	[4]
1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	DME	80	2	80	[4]
2,5-Diiodopyrazine	Phenylboronic acid	PdCl₂(dppf)	K₂CO₃	DME	80	2	High	[4]

Table 2: Heck Coupling Yields

The Heck reaction forms a substituted alkene through the coupling of an unsaturated halide with an alkene. It is a powerful tool for C-C bond formation without the need for pre-formed organometallic reagents for the alkene component.[5][6]

Electrophile	Alkene	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Styrene	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	100	12	95	[7]
Bromobenzene	Styrene	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	100	12	80	[7]
4-Bromotoluene	Styrene	Palladacycle	K₂CO₃	DMF/H₂O	120	12	92	[7]
4-Bromoacetophenone	Styrene	Pd(OAc)₂	NaHCO₃	DMSO	140	24	76	[5]

Table 3: Sonogashira Coupling Yields

The Sonogashira coupling enables the synthesis of substituted alkynes by reacting a terminal alkyne with an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[8]

Electrophile	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromotoluene	Phenylacetylene	CuNPs@ZrO₂	K₂CO₃	DMF	120	24	~95	[9]
Iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	Toluene	80	18	85	[8]
2,5-Diiodopyrazine	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	65	4	88	[4]
4-Iodoanisole	Phenylacetylene	Pd(OAc)₂ / Ligand	Cs₂CO₃	PEG	100	0.17	>95	[6]

Table 4: Stille Coupling Yields

The Stille reaction couples an organotin compound with an organic halide. A key advantage is the stability of organostannanes to air and moisture, though their toxicity is a significant drawback.

Electrophile	Organostannane	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Diazocine-Br	Aryl-SnMe₃	Pd(OAc)₂ / XPhos	Toluene	100	24	90	[9]
Diazocine-Br	Thiophene-SnMe₃	Pd(OAc)₂ / XPhos	Toluene	100	24	94	[9]
Diazocine-Br	Pyridine-SnMe₃	Pd(OAc)₂ / XPhos	Toluene	100	24	90	[9]
NDI-Br₂	Thiophene-SnBu₃	Not specified	Not specified	90	5	80	[8]

Table 5: Buchwald-Hartwig Amination Yields

The Buchwald-Hartwig amination is a premier method for the formation of C-N bonds, allowing for the synthesis of a wide variety of arylamines from aryl halides and amines.[10]

| Electrophile | Amine | Catalyst System | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | Reference | |---|---|---|---|---|---|---|---| | 2,5-Diiodopyrazine | Morpholine | Pd(OAc)₂ / X-Phos | Cs₂CO₃ | Toluene | 110 | 18 | 95 |[4] | | Bromobenzene | Aniline | Pd₂(dba)₃ / XPhos | NaOtBu | Toluene | 100 | 18 | 98 |[11] | | 4-Bromotoluene | Aniline | [Pd(allyl)Cl]₂ / BippyPhos | KOtBu | H₂O (micellar) | 60 | 1.5 | 90 |[11] | | NDI-Br₂ | Carbazole | Pd(OAc)₂ / P(tBu)₃ | K₃PO₄ | Dioxane | 100 | 60 min | 36 |[8] |

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful implementation of any synthetic method. Below are representative procedures for the Suzuki-Miyaura and Heck reactions.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Bromide

This procedure is a general method for the palladium-catalyzed coupling of an aryl bromide with an arylboronic acid.[3]

Materials:

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add the aryl bromide, arylboronic acid, potassium phosphate, palladium(II) acetate, and XPhos.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add anhydrous toluene via syringe.

• Stir the reaction mixture at room temperature for 16 hours.

• Upon completion (monitored by TLC or GC-MS), dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Heck Coupling of an Aryl Bromide with Styrene

This procedure describes a typical Heck reaction in a biphasic solvent system.[7]

Materials:

• Aryl bromide (10 mmol)

• Styrene (12 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.1 mmol, 1 mol%)

• Triphenylphosphine (PPh₃, 0.4 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 15 mmol)

• N,N-Dimethylformamide (DMF, 2.5 mL)

• Water (2.5 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine the aryl bromide, styrene, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add the DMF and water.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate (50 mL).

• Wash the organic layer with water (3 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The resulting crude product can be purified by recrystallization or column chromatography.

Visualizing the Processes

To better understand the relationships and workflows involved in cross-coupling reactions, the following diagrams have been generated using the DOT language.

A generalized workflow for a typical cross-coupling experiment.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle of the Heck cross-coupling reaction.

Conclusion

The choice of a cross-coupling method is a nuanced decision that depends on the specific synthetic target and available resources. The Suzuki-Miyaura reaction often stands out for its versatility and the use of non-toxic reagents, frequently providing high yields under mild conditions.[1][3] The Heck reaction offers a unique advantage by not requiring a pre-functionalized organometallic nucleophile for the alkene component.[5] The Sonogashira coupling is the premier method for synthesizing aryl alkynes, while the Stille reaction, despite the toxicity of tin reagents, can be highly effective for specific applications.[8][9] The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, a critical class of compounds in medicinal chemistry.[10] By carefully considering the comparative data and experimental protocols presented in this guide, researchers can make more informed decisions to optimize their synthetic strategies and accelerate the discovery and development of new molecules.

References

• 1. nobelprize.org [nobelprize.org]
• 2. mdpi.com [mdpi.com]
• 3. Buy 4-Bromotoluene | 106-38-7 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sctunisie.org [sctunisie.org]
• 8. Solvent‐Free Synthesis of Core‐Functionalised Naphthalene Diimides by Using a Vibratory Ball Mill: Suzuki, Sonogashira and Buchwald–Hartwig Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Predicting C-N cross-coupling yields from literature data: Lessons from a machine learning study - American Chemical Society [acs.digitellinc.com]
• 11. researchgate.net [researchgate.net]

Navigating the Analytical Landscape for 6-Bromonaphthalen-1-amine: A Comparative Guide to Method Validation

For researchers, scientists, and drug development professionals engaged in the characterization of 6-Bromonaphthalen-1-amine, the selection and validation of appropriate analytical methods are critical for ensuring data quality and regulatory compliance. This guide provides a comparative overview of common analytical techniques, namely High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative analysis of this compound. Due to the limited availability of published, specific validation data for 6-Bromonaphthalen-1-amine, this guide presents illustrative performance data based on established analytical practices for structurally similar aromatic amines and bromonaphthalene derivatives. These representative data serve as a practical benchmark for laboratory-specific method development and validation.

Comparison of Analytical Methods

The choice between HPLC and GC-MS for the analysis of 6-Bromonaphthalen-1-amine depends on several factors, including the desired sensitivity, the complexity of the sample matrix, and the available instrumentation. Both techniques offer robust and reliable approaches for quantification.

Table 1: Illustrative Performance Characteristics of HPLC and GC-MS Methods for 6-Bromonaphthalen-1-amine Analysis

Parameter	HPLC-UV	GC-MS
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 3.0%
Limit of Detection (LOD)	0.05 µg/mL	0.01 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	0.05 µg/mL
Typical Analysis Time	~15 minutes	~25 minutes

Note: The data presented in this table are representative and intended for illustrative purposes. Actual performance characteristics may vary depending on the specific instrumentation, column, and experimental conditions.

Experimental Protocols

Detailed and well-documented experimental protocols are fundamental for reproducible and reliable analytical results. The following sections outline typical methodologies for the analysis of 6-Bromonaphthalen-1-amine by HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a widely used technique for the separation and quantification of non-volatile and thermally labile compounds, making it well-suited for the analysis of 6-Bromonaphthalen-1-amine.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Autosampler

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• 6-Bromonaphthalen-1-amine reference standard

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is typically employed. A starting composition of 40% acetonitrile, increasing to 80% over 10 minutes, can be a good starting point.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh and dissolve the 6-Bromonaphthalen-1-amine reference standard and samples in a suitable diluent (e.g., a mixture of acetonitrile and water).

• Prepare a series of calibration standards by serial dilution of the stock standard solution.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Figure 1: HPLC Experimental Workflow

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, providing high sensitivity and selectivity. For aromatic amines like 6-Bromonaphthalen-1-amine, derivatization is often employed to improve chromatographic behavior and thermal stability.

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Autosampler

Reagents:

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (or other suitable derivatizing agent)

• 6-Bromonaphthalen-1-amine reference standard

Chromatographic and MS Conditions:

• Injector Temperature: 280 °C

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-400

Sample Preparation and Derivatization:

• Accurately weigh and dissolve the 6-Bromonaphthalen-1-amine reference standard and samples in dichloromethane.

• To 100 µL of the sample or standard solution, add 50 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

Figure 2: GC-MS Experimental Workflow

Conclusion

A Comparative Benchmarking Guide: 6-Bromonaphthalen-1-amine versus Other Aryl Amines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug discovery, the selection of building blocks is paramount to the success of a research program. Aryl amines are fundamental motifs in a vast array of pharmaceuticals, functional materials, and agrochemicals. This guide provides a comparative benchmark of 6-Bromonaphthalen-1-amine against other common aryl amines, offering insights into its reactivity, physicochemical properties, and potential biological applications. The data presented herein is a synthesis of published literature and established chemical principles, designed to aid researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties: A Foundation for Comparison

The inherent properties of an aryl amine dictate its behavior in both chemical reactions and biological systems. Here, we compare the key physicochemical properties of 6-Bromonaphthalen-1-amine with its isomers and the foundational aryl amine, aniline.

Property	6-Bromonaphthalen-1-amine	5-Bromonaphthalen-1-amine	8-Bromonaphthalen-1-amine	Aniline
Molecular Formula	C₁₀H₈BrN	C₁₀H₈BrN	C₁₀H₈BrN	C₆H₇N
Molecular Weight	222.08 g/mol	222.08 g/mol	222.08 g/mol	93.13 g/mol
CAS Number	591253-73-5[1][2][3]	4766-33-0[4]	62456-34-2[5]	62-53-3
Appearance	Not explicitly stated; crude product can be pink crystals.[6][7][8][9]	Solid	Solid	Colorless to brown liquid
Melting Point	Not available	Not available	Not available	-6 °C
Boiling Point	Not available	Not available	Not available	184 °C
pKa (of conjugate acid)	Estimated to be lower than aniline due to the electron-withdrawing nature of the naphthalene ring and bromine.	Estimated to be lower than aniline.	Estimated to be lower than aniline.	4.6

Note: Direct experimental data for some properties of 6-Bromonaphthalen-1-amine were not available in the cited literature.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-nitrogen bonds. The reactivity of an aryl bromide in these transformations is influenced by factors such as steric hindrance and the electronic nature of the aromatic system. While direct, side-by-side comparative studies for 6-Bromonaphthalen-1-amine are limited, we can extrapolate its expected performance based on established principles of reactivity for aryl halides.[10] Generally, electron-rich aryl bromides can be more challenging to undergo oxidative addition to the palladium catalyst compared to electron-poor ones.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds. The reactivity of bromonaphthalenes is generally good, and the position of the amino group can influence the reaction rate.

Illustrative Comparison of Yields in Suzuki-Miyaura Coupling:

Aryl Amine	Coupling Partner	Catalyst System	Base	Solvent	Typical Yield (%)
6-Bromonaphthalen-1-amine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	85-95 (Predicted)
4-Bromoaniline	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90-98
2-Bromoaniline	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	75-85 (Steric hindrance)

The yields for 6-Bromonaphthalen-1-amine are predictive and based on the general reactivity of bromonaphthalene systems in Suzuki-Miyaura reactions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The choice of ligand is crucial for achieving high yields, especially with more challenging substrates.[5]

Illustrative Comparison of Yields in Buchwald-Hartwig Amination:

Aryl Amine	Amine Partner	Catalyst System	Base	Solvent	Typical Yield (%)
6-Bromonaphthalen-1-amine	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	80-90 (Predicted)
4-Bromoaniline	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	85-95
4-Bromotoluene	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	90-99

The yields for 6-Bromonaphthalen-1-amine are predictive and based on the expected reactivity of bromonaphthalenes in Buchwald-Hartwig aminations.

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a C-C bond between a terminal alkyne and an aryl halide. This reaction is typically robust for aryl bromides.[11]

Illustrative Comparison of Yields in Sonogashira Coupling:

Aryl Amine	Alkyne Partner	Catalyst System	Base	Solvent	Typical Yield (%)
6-Bromonaphthalen-1-amine	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	85-95 (Predicted)
4-Bromoaniline	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	90-98
1-Bromonaphthalene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	90-97

The yields for 6-Bromonaphthalen-1-amine are predictive and based on the general reactivity of bromonaphthalenes in Sonogashira couplings.

Biological Activity Profile: A Comparison of Naphthylamine Derivatives

Derivatives of aminonaphthalenes have shown promise in various biological applications. Below is a comparative summary of reported activities for different substituted naphthylamines, providing a context for the potential applications of 6-Bromonaphthalen-1-amine derivatives.

Biological Activity	Compound Class	Key Findings	Reference
Antimicrobial Activity	1-Aminoalkyl-2-naphthols	Some derivatives exhibit potent antibacterial activity against multidrug-resistant strains, with MIC values as low as 10 µg/mL.[12][13]	[12][13]
Antioxidant Activity	4-Bromo-1,8-naphthalimide derivatives	Synthesized compounds showed good potential scavenging activity against DPPH and H₂O₂ free radicals.	[14]
Acetylcholinesterase (AChE) Inhibition	Naphthol derivatives	Several 1-naphthol derivatives were found to be effective inhibitors of AChE with Ki values in the micromolar range.[15]	[6][7][15]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for benchmarking studies. The following are general procedures for the key cross-coupling reactions discussed.

General Procedure for Suzuki-Miyaura Coupling

A mixture of the aryl bromide (1.0 mmol), boronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and base (e.g., K₂CO₃, 2.0 mmol) in a suitable solvent system (e.g., toluene/water, 4:1, 10 mL) is degassed and heated under an inert atmosphere. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried and concentrated, and the crude product is purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

To an oven-dried Schlenk tube under an inert atmosphere, add the aryl bromide (1.0 mmol), amine (1.2 mmol), palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), phosphine ligand (e.g., XPhos, 0.04 mmol), and sodium tert-butoxide (1.4 mmol).[16] Add anhydrous toluene (5 mL) and heat the mixture with stirring.[16] Monitor the reaction by TLC or LC-MS. After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through celite. The filtrate is concentrated and the product purified by column chromatography.[16]

General Procedure for Sonogashira Coupling

To a solution of the aryl bromide (1.0 mmol) and terminal alkyne (1.2 mmol) in an appropriate solvent (e.g., THF or DMF) are added a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02 mmol), a copper(I) co-catalyst (e.g., CuI, 0.04 mmol), and an amine base (e.g., triethylamine, 2.0 mmol). The reaction mixture is stirred at room temperature or heated under an inert atmosphere until completion as monitored by TLC or GC-MS. The mixture is then worked up by adding water and extracting with an organic solvent. The combined organic layers are washed, dried, and concentrated, and the product is purified by column chromatography.

Visualizing Workflows and Pathways

Experimental Workflow for Comparative Cross-Coupling Reactions

Caption: Workflow for benchmarking aryl amines in cross-coupling reactions.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Conclusion

6-Bromonaphthalen-1-amine presents itself as a versatile building block for organic synthesis. Its physicochemical properties are distinct from simpler aryl amines like aniline, and its reactivity in palladium-catalyzed cross-coupling reactions is predicted to be robust, making it a valuable substrate for the synthesis of complex molecular architectures. Furthermore, the broader class of aminonaphthalene derivatives has demonstrated a range of biological activities, suggesting that novel derivatives of 6-Bromonaphthalen-1-amine could be of significant interest in drug discovery programs. This guide serves as a foundational resource for researchers considering the incorporation of 6-Bromonaphthalen-1-amine into their synthetic endeavors, providing a basis for comparison and a starting point for methodological development.

References

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. 591253-73-5|6-Bromonaphthalen-1-amine|BLD Pharm [bldpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. New naphthalene derivative for cost-effective AChE inhibitors for Alzheimer's treatment: In silico identification, in vitro and in vivo validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 8-Bromo­naphthalen-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and biological evaluation of some 1-naphthol derivatives as antioxidants, acetylcholinesterase, and carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

6-Bromonaphthalen-1-amine: A Versatile Building Block in Chemical Synthesis and Drug Discovery

For researchers, scientists, and drug development professionals, 6-Bromonaphthalen-1-amine emerges as a crucial intermediate in the synthesis of complex organic molecules. Its unique structural features, combining a naphthalene core with strategically placed bromo and amino functionalities, offer a versatile platform for derivatization in medicinal chemistry and materials science.

While direct comparative studies on the performance of 6-Bromonaphthalen-1-amine against its alternatives are not extensively documented in publicly available literature, its utility can be inferred from the applications of its isomers and closely related derivatives. The presence of both a nucleophilic amino group and a bromine atom susceptible to various cross-coupling reactions makes it a valuable synthon for creating diverse molecular architectures.

Comparison with Alternative Naphthalenamine Scaffolds

The reactivity and synthetic applications of bromonaphthalenamine isomers are dictated by the relative positions of the bromo and amino groups. These positions influence the electronic properties of the naphthalene ring and steric hindrance, thereby affecting reaction outcomes and yields.

Feature	6-Bromonaphthalen-1-amine	Alternative Isomers (e.g., 2-Amino-6-bromonaphthalene, 8-Bromonaphthalen-1-amine)
Synthetic Utility	The 1,6-substitution pattern allows for the synthesis of molecules with specific spatial arrangements of functional groups, potentially leading to unique biological activities or material properties.	Isomers like 2-amino-6-bromonaphthalene are utilized in the synthesis of push-pull dyes and materials for organic electronics.[1] The 1,8-disubstituted pattern in 8-bromonaphthalen-1-amine can lead to compounds with unique intramolecular interactions.[2][3]
Reactivity	The amino group at the 1-position can influence the reactivity of the bromine at the 6-position in cross-coupling reactions. The electron-donating nature of the amino group can activate the naphthalene ring towards electrophilic substitution.	The electronic interplay between the amino and bromo groups varies with their positions, affecting the regioselectivity and efficiency of subsequent reactions.
Potential Applications	Serves as a key building block for the synthesis of novel heterocyclic compounds and potential pharmaceutical agents. Its derivatives, such as 1-(6-Bromonaphthalen-1-yl)cyclopropan-1-amine, are available as scaffolds for drug discovery.	Isomers are employed in the development of fluorescent probes, organic light-emitting diodes (OLEDs), and as intermediates for agrochemicals and other bioactive molecules.[4]

Key Synthetic Applications and Experimental Protocols

The primary utility of 6-Bromonaphthalen-1-amine lies in its role as a versatile intermediate for a variety of organic transformations. The amino group can be readily acylated, alkylated, or used to form heterocyclic rings. The bromo group is a handle for introducing molecular diversity through various palladium-catalyzed cross-coupling reactions.

General Experimental Workflow for Derivatization

Below is a generalized workflow for the derivatization of a bromonaphthalenamine scaffold, illustrating the two primary reaction pathways.

Synthetic pathways for 6-Bromonaphthalen-1-amine.

Representative Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 6-Bromonaphthalen-1-amine

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2 equivalents)

• Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• To a reaction vessel, add 6-Bromonaphthalen-1-amine, the arylboronic acid, and the base.

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent and the palladium catalyst.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Signaling Pathways and Biological Relevance

Naphthalene-based scaffolds are prevalent in a wide range of biologically active molecules.[4] The derivatization of 6-Bromonaphthalen-1-amine can lead to the discovery of novel compounds that interact with various biological targets, including enzymes and receptors. The general mechanism of action for many small molecule drugs involves binding to a target protein and modulating its activity, which in turn affects downstream signaling pathways.

General mechanism of drug action.

Conclusion

6-Bromonaphthalen-1-amine stands as a valuable and versatile building block in synthetic organic chemistry. While direct comparative data is limited, its potential for creating diverse and complex molecules for drug discovery and materials science is evident from the chemistry of its isomers and derivatives. The strategic placement of the amino and bromo groups provides a platform for a wide array of chemical transformations, enabling the exploration of novel chemical space and the development of new bioactive compounds. Further research into the specific applications and performance of this compound will undoubtedly solidify its position in the synthetic chemist's toolkit.

References

• 1. Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 8-Bromo­naphthalen-1-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 8-Bromonaphthalen-1-amine | C10H8BrN | CID 613569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 6-Bromonaphthalen-1-amine: A Guide for Laboratory Professionals

Providing essential, immediate safety and logistical information for the proper handling and disposal of 6-Bromonaphthalen-1-amine, this guide is intended for researchers, scientists, and drug development professionals. Adherence to these protocols is crucial for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE). All handling of 6-Bromonaphthalen-1-amine should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2] An eyewash station and safety shower should be readily accessible.

Key Hazards:

• May be harmful if swallowed.[3][4][5]

• Causes serious eye irritation.[4][5][6][7]

• Very toxic to aquatic organisms, with potentially long-lasting adverse effects in the aquatic environment.[6][7]

• The toxicological properties have not been fully investigated.[3][6]

Incompatible Materials:

• Strong oxidizing agents.[6][7]

Personal Protective Equipment (PPE) and Hazard Summary

PPE / Hazard	Specification/Classification	Purpose
Eye/Face Protection	Tightly fitting safety goggles or a face shield (conforming to EN 166 or NIOSH standards).[2][6][7]	To protect against splashes and dust.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[1][5]	To prevent skin contact.[1]
Body Protection	A lab coat or chemical-resistant apron.[1]	To protect against contamination of personal clothing.[1]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. A respirator may be necessary if dust is generated or if exposure limits are exceeded.[1][2][6]	To prevent inhalation of dust or vapors.[1]
GHS Hazard Class	Acute Toxicity, Oral (Category 4), Serious Eye Irritation (Category 2A) - Based on similar compounds.	H302: Harmful if swallowed. H319: Causes serious eye irritation.[5]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 6-Bromonaphthalen-1-amine is through a licensed professional waste disposal service.[1] This ensures that the compound is managed in an environmentally responsible and compliant manner. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [8] Evaporation in a fume hood is also not a permissible disposal method.[8]

1. Waste Segregation and Collection:

• Designate a Specific Waste Container: Use a dedicated, properly labeled container specifically for 6-Bromonaphthalen-1-amine waste. The container must be made of a compatible material and have a secure, leak-proof lid.[8]

• Halogenated Organic Waste: This compound must be disposed of as halogenated organic waste. Do not mix it with non-halogenated waste streams.[8]

• Collect All Contaminated Materials: Any materials contaminated with 6-Bromonaphthalen-1-amine, such as gloves, filter paper, and absorbent pads, should also be placed in this dedicated container.[2]

2. Storage of Chemical Waste:

• Labeling: The waste container must be clearly and securely labeled with the words "Hazardous Waste" and the full chemical name: "6-Bromonaphthalen-1-amine".[2][8]

• Secure Storage: Keep the waste container tightly closed at all times, except when adding waste.[8] Store the container in a cool, dry, and well-ventilated designated satellite accumulation area (SAA).[1][8] The storage area should be away from incompatible materials.[1]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to mitigate any potential leaks.[8]

3. Arranging for Disposal:

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup.[1]

• Provide Information: Furnish them with detailed information about the waste, including its chemical nature and any potential hazards.

4. Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite or sand.[1]

• Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[1]

• Thoroughly clean the spill area.

• Report the spill to the relevant safety personnel at your institution.[2]

5. Decontamination of Empty Containers:

• An empty container that has held 6-Bromonaphthalen-1-amine must be properly decontaminated before being disposed of as regular trash. This typically involves rinsing the container multiple times with a suitable solvent. The rinsate must be collected and disposed of as halogenated organic liquid waste.[8]

Disposal Workflow

Caption: Workflow for the safe disposal of 6-Bromonaphthalen-1-amine.

Disclaimer: This information is provided as a general guide and is based on data from structurally related compounds. Always consult your institution's specific safety and disposal protocols and the most current Safety Data Sheet (SDS) available. Local, regional, and national regulations for hazardous waste disposal must be followed.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. technopharmchem.com [technopharmchem.com]
• 5. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]

Essential Protective Measures for Handling 6-Bromonaphthalen-1-amine

For Immediate Implementation: When handling 6-Bromonaphthalen-1-amine, a rigorous adherence to safety protocols is essential to mitigate potential health risks. Based on data for the closely related compound 8-Bromonaphthalen-1-amine, this chemical should be treated as harmful if swallowed, a skin and eye irritant, and a potential respiratory irritant[1]. Therefore, comprehensive personal protective equipment (PPE) is mandatory to ensure the safety of all laboratory personnel.

All handling procedures involving 6-Bromonaphthalen-1-amine, particularly when dealing with the solid compound or its solutions, must be conducted within a certified chemical fume hood to prevent the inhalation of dust or vapors.[2][3] An eyewash station and safety shower must be readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to provide thorough protection. This includes safeguarding the eyes, skin, and respiratory system.

Eye and Face Protection: To prevent contact with chemical splashes, dust, or vapors, tightly fitting safety goggles are required.[2] In procedures where there is a higher risk of splashing, a face shield should be worn in addition to safety goggles to provide a broader range of protection.[5][6]

Hand Protection: Chemical-resistant gloves are a critical barrier against skin contact. Nitrile rubber gloves are a suitable choice for preventing skin contact with 6-Bromonaphthalen-1-amine.[2] It is imperative to inspect gloves for any signs of degradation or perforation before each use and to change them immediately if contamination is suspected.[7] For procedures with a higher risk of splashes or when handling larger quantities, double gloving can provide additional protection.

Body Protection: A standard laboratory coat is necessary to protect against minor chemical splashes and contamination of personal clothing.[2][6] For tasks with a greater potential for significant splashes of corrosive or irritating liquids, a chemical-resistant apron should be worn over the lab coat.[6] All personnel must wear long pants and closed-toe shoes to ensure no skin is exposed.[5][8]

Respiratory Protection: All work with 6-Bromonaphthalen-1-amine should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[2] If the generation of dust or aerosols is unavoidable and engineering controls are insufficient, a NIOSH/MSHA-approved respirator may be necessary.[9]

Summary of Required Personal Protective Equipment

Protection Type	Required PPE	Purpose
Eye Protection	Tightly fitting safety goggles or a face shield	Protects against splashes, dust, and vapors[2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Prevents direct skin contact[2]
Body Protection	Lab coat or chemical-resistant apron	Protects against contamination of personal clothing[2]
Respiratory Protection	Use in a chemical fume hood; respirator if necessary	Prevents inhalation of dust or vapors[2]

PPE Selection and Use Workflow

Caption: PPE Selection Workflow for 6-Bromonaphthalen-1-amine

Emergency Procedures

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes.[9] Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[9] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[10]

In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water afterward. Seek immediate medical attention.[9]

Disposal of Contaminated PPE

All disposable PPE, including gloves, contaminated lab coats, and any other materials that have come into contact with 6-Bromonaphthalen-1-amine, must be treated as hazardous waste.

Waste Segregation: This compound is a halogenated organic substance and must be disposed of in a designated "Halogenated Organic Waste" stream.[3][4] Do not mix with non-halogenated waste.

Containerization: Collect all contaminated solid waste in a clearly labeled, sealable, and chemically compatible container, such as a high-density polyethylene (HDPE) container.[3]

Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[2][3] Under no circumstances should this chemical or contaminated materials be disposed of in regular trash or down the drain.[4][11]

References

• 1. 8-Bromonaphthalen-1-amine | C10H8BrN | CID 613569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. spokane.wsu.edu [spokane.wsu.edu]
• 8. ba.auburn.edu [ba.auburn.edu]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. carlroth.com [carlroth.com]